4-(Diethoxyphosphoryl)benzoic acid

• CAS: 1527-34-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 4-(Diethoxyphosphoryl)benzoic Acid

This guide provides a comprehensive overview of the synthesis and characterization of 4-(Diethoxyphosphoryl)benzoic acid, a versatile bifunctional molecule of significant interest to researchers in medicinal chemistry and materials science. This document offers detailed experimental protocols, mechanistic insights, and a thorough analysis of the spectroscopic data that defines this compound.

Introduction: The Significance of 4-(Diethoxyphosphoryl)benzoic Acid

4-(Diethoxyphosphoryl)benzoic acid stands as a valuable molecular scaffold, integrating two key functional groups: a phosphonate ester and a carboxylic acid. This unique combination makes it a highly versatile building block in several scientific domains. In drug discovery, the phosphonate moiety can act as a non-hydrolyzable mimic of a phosphate group, enabling the design of potent enzyme inhibitors targeting phosphatases, proteases, and kinases[1]. The benzoic acid portion of the molecule provides a convenient attachment point for further chemical modifications, allowing for the optimization of pharmacokinetic and pharmacodynamic properties[1].

Beyond its applications in medicinal chemistry, derivatives of this compound have shown promise as antimicrobial agents and have been investigated for their potential in treating neurological disorders[1]. Furthermore, the inherent flame-retardant properties of the phosphonate group make 4-(diethoxyphosphoryl)benzoic acid a precursor for the synthesis of advanced fire-safe materials, where it can be integrated into polymer backbones[2].

Synthesis of 4-(Diethoxyphosphoryl)benzoic Acid

The most common and efficient route for the synthesis of 4-(diethoxyphosphoryl)benzoic acid involves a two-step process. The first step is the well-established Michaelis-Arbuzov reaction to form the carbon-phosphorus bond, followed by the hydrolysis of an ester protecting group to yield the final carboxylic acid.

Synthetic Workflow Overview

The overall synthetic strategy begins with a commercially available starting material, ethyl 4-(bromomethyl)benzoate, which undergoes a Michaelis-Arbuzov reaction with triethyl phosphite. The resulting phosphonate ester is then subjected to alkaline hydrolysis to selectively cleave the ethyl benzoate ester, followed by acidification to yield the desired product.

Synthesis workflow for 4-(Diethoxyphosphoryl)benzoic acid.

Experimental Protocol

Step 1: Synthesis of Ethyl 4-(diethoxyphosphoryl)benzoate

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add ethyl 4-(bromomethyl)benzoate (1.0 eq).

• Add an excess of triethyl phosphite (2.0-3.0 eq). The use of excess triethyl phosphite serves as both the reactant and the solvent.

• Heat the reaction mixture to reflux (typically 150-160 °C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting halide is consumed[3].

• After completion, allow the mixture to cool to room temperature.

• Remove the excess triethyl phosphite under reduced pressure using a rotary evaporator.

• The crude product, ethyl 4-(diethoxyphosphoryl)benzoate, can be purified by vacuum distillation or column chromatography on silica gel, though for the subsequent step, the crude material is often of sufficient purity.

Step 2: Hydrolysis to 4-(Diethoxyphosphoryl)benzoic Acid

• Dissolve the crude ethyl 4-(diethoxyphosphoryl)benzoate from the previous step in a suitable solvent such as ethanol.

• Add an aqueous solution of sodium hydroxide (e.g., 2 M NaOH) to the flask[4].

• Heat the mixture to reflux for 1-2 hours, or until the hydrolysis is complete (monitored by TLC)[4]. During this time, the ester is saponified to its sodium salt.

• Cool the reaction mixture to room temperature and then place it in an ice bath.

• Slowly add a solution of hydrochloric acid (e.g., 5 M HCl) with stirring until the solution is acidic (pH ~1-2), which can be confirmed with litmus paper[4][5].

• The precipitation of 4-(diethoxyphosphoryl)benzoic acid as a white solid will be observed[5].

• Collect the solid product by vacuum filtration and wash it with cold water to remove any inorganic salts.

• The crude product can be further purified by recrystallization from hot water or a suitable organic solvent system.

• Dry the purified product under vacuum to yield 4-(diethoxyphosphoryl)benzoic acid as a white crystalline solid.

Mechanistic Insights: The Michaelis-Arbuzov Reaction

The cornerstone of this synthesis is the Michaelis-Arbuzov reaction, a fundamental transformation in organophosphorus chemistry for the formation of a C-P bond[6][7]. The reaction proceeds through a two-step SN2 mechanism.

Mechanism of the Michaelis-Arbuzov reaction.

In the initial step, the nucleophilic phosphorus atom of triethyl phosphite attacks the electrophilic benzylic carbon of ethyl 4-(bromomethyl)benzoate, displacing the bromide ion in an SN2 fashion. This results in the formation of a phosphonium salt intermediate[8][9].

The second step involves another SN2 reaction where the displaced bromide ion acts as a nucleophile, attacking one of the ethyl groups of the phosphonium salt. This leads to the cleavage of a C-O bond and the formation of the thermodynamically stable phosphoryl (P=O) double bond, yielding the final phosphonate ester and ethyl bromide as a byproduct[8]. The reaction is typically driven to completion by the removal of the volatile ethyl bromide byproduct.

Characterization of 4-(Diethoxyphosphoryl)benzoic Acid

A comprehensive characterization of the synthesized 4-(diethoxyphosphoryl)benzoic acid is crucial to confirm its identity and purity. The following table summarizes the expected data from various analytical techniques.

Analytical Technique	Expected Observations
Appearance	White to off-white crystalline solid.
Molecular Formula	C11H15O5P
Molecular Weight	258.21 g/mol [8]
¹H NMR	- ~12-13 ppm: Broad singlet, 1H (carboxylic acid proton, -COOH).- ~8.0-8.2 ppm: Doublet, 2H (aromatic protons ortho to -COOH).- ~7.4-7.6 ppm: Doublet, 2H (aromatic protons ortho to the phosphonate group).- ~4.0-4.2 ppm: Quintet or multiplet, 4H (methylene protons of the ethoxy groups, -OCH₂CH₃).- ~3.2 ppm: Doublet, 2H (benzylic protons, -CH₂P).- ~1.2-1.4 ppm: Triplet, 6H (methyl protons of the ethoxy groups, -OCH₂CH₃).
¹³C NMR	- ~167-172 ppm: Carboxylic acid carbonyl carbon.- ~130-140 ppm: Aromatic carbons (quaternary and CH).- ~62-64 ppm: Methylene carbons of the ethoxy groups (-OCH₂).- ~33-35 ppm: Benzylic carbon (-CH₂P), often showing coupling to phosphorus.- ~16-17 ppm: Methyl carbons of the ethoxy groups (-CH₃), often showing coupling to phosphorus.
³¹P NMR	- ~20-30 ppm: Single peak, referenced to H₃PO₄.
FTIR (cm⁻¹)	- ~2500-3300: Broad O-H stretch (carboxylic acid).- ~2980: C-H stretches (aliphatic).- ~1680-1710: C=O stretch (carboxylic acid carbonyl)[10].- ~1220-1260: P=O stretch (phosphoryl group).- ~950-1050: P-O-C stretches[1][11].
Mass Spectrometry (EI)	- M⁺ at m/z = 258. - Characteristic fragmentation patterns including loss of ethoxy groups (-45), ethylene (-28), and cleavage of the P-C bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of 4-(diethoxyphosphoryl)benzoic acid.

• ¹H NMR: The proton NMR spectrum will clearly show the presence of all the distinct proton environments. The downfield shift of the carboxylic acid proton is characteristic. The aromatic region will display two doublets, indicative of a 1,4-disubstituted benzene ring. The coupling of the benzylic protons to the phosphorus atom will result in a doublet. The ethoxy groups will present as a quintet (or multiplet) for the methylene protons and a triplet for the terminal methyl groups.

• ¹³C NMR: The carbon spectrum will confirm the number of unique carbon environments. The carbonyl carbon of the carboxylic acid will be significantly downfield. The aromatic carbons will appear in the typical range, and the aliphatic carbons of the ethoxy and benzylic groups will be observed upfield. Coupling between the phosphorus atom and the adjacent carbons (¹JPC, ²JPC, etc.) can often be observed, providing further structural confirmation[12].

• ³¹P NMR: The phosphorus-31 NMR spectrum is a definitive technique for confirming the presence of the phosphonate group. A single peak in the expected chemical shift range is a strong indicator of the successful formation of the target compound.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the key functional groups in the molecule. The spectrum will be dominated by a very broad absorption band for the O-H stretch of the carboxylic acid, which is a result of hydrogen bonding[10]. The sharp, strong absorption of the carbonyl (C=O) group is also a key diagnostic peak. Crucially, the presence of a strong P=O stretching vibration confirms the formation of the phosphonate[11].

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and to gain further structural information through its fragmentation pattern. The molecular ion peak (M⁺) should be observed at m/z 258. Common fragmentation pathways for organophosphonates include the loss of alkene from the ester groups and cleavage at the C-P bond[13][14].

Conclusion

This technical guide has outlined a reliable and well-established method for the synthesis of 4-(diethoxyphosphoryl)benzoic acid via the Michaelis-Arbuzov reaction followed by ester hydrolysis. The detailed experimental protocol and mechanistic discussion provide a solid foundation for researchers to successfully prepare this versatile compound. Furthermore, the comprehensive characterization data presented serves as a crucial reference for the verification of the product's identity and purity. The unique bifunctional nature of 4-(diethoxyphosphoryl)benzoic acid ensures its continued importance as a valuable building block in the development of new therapeutic agents and advanced materials.

References

• DeepDyve. (2014). Fragmentation mechanisms in mass spectrometry of organophosphorus compounds: implications for analysis in chemical weapons convention framework. Retrieved from [Link]

• Li, M., et al. (n.d.). Mass Spectral Characterization of Organophosphate-Labeled, Tyrosine-Containing Peptides. Retrieved from [Link]

• Li, Y., et al. (2024). Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry. Molecules, 29(3), 698. [Link]

• Auburn University. (2022). Identification of Pesticides Using Experimental and Computational Approaches based on Ion Mobility Mass Spectrometry Measurement. Retrieved from [Link]

• PubMed. (n.d.). An ATR-FTIR study of different phosphonic acids in aqueous solution. Retrieved from [Link]

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• National Institutes of Health. (n.d.). Mass Spectrometric Analyses of Organophosphate Insecticide Oxon Protein Adducts. Retrieved from [Link]

• CCS Chemistry. (n.d.). Radical Arbuzov Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). An ATR-FTIR study of different phosphonic acids adsorbed onto boehmite. Retrieved from [Link]

• Chen, J., & Hu, X. (2015). Alcohol-Based Michaelis-Arbuzov Reaction: an Efficient and Environmentally-Benign Way for C-P(O)

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of benzoic acid. Retrieved from [Link]

• SSERCchemistry. (2021). The Hydrolysis of Ethyl Benzoate. [Video]. YouTube. Retrieved from [Link]

• Dr. Shailesh S. Deshmukh. (2020). Synthesis of Benzoic acid from ethyl benzoate. [Video]. YouTube. Retrieved from [Link]

• SSERC. (n.d.). Hydrolysis of ethyl benzoate – pupil guide. Retrieved from [Link]

• Chemistry Practical. (2021). Ethyl benzoate to Benzoic acid. [Video]. YouTube. Retrieved from [Link]

• Frontiers in Chemistry. (2016). A Sustainable and Efficient Synthesis of Benzyl Phosphonates Using PEG/KI Catalytic System. Retrieved from [Link]

• University of Ottawa NMR Facility Blog. (2009). 13C NMR with 1H and 31P Decoupling. Retrieved from [Link]

• ResearchGate. (2009). Kinetics of Synthesis and Hydrolysis of Ethyl Benzoate over Amberlyst 39. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 31P NMR Chemical Shifts. Retrieved from [Link]

• ResearchGate. (2020). Theoretical modeling of infrared spectra of benzoic acid and its deuterated derivative. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids. Retrieved from [Link]

• The Royal Society of Chemistry. (2019). Visible-light-mediated phosphonylation reaction: formation of phosphonates from alkyl/arylhydrazines and trialkylphosphites using zinc phthalocyanine. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). The C-13 NMR spectrum of benzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN102234293A - Synthesis method for p-cyano benzyl phosphate-0, 0-diethyl ester.
• Google Patents. (n.d.). US5359115A - Methods for the synthesis of phosphonate esters.

• SpectraBase. (n.d.). 4-Hydroxy benzoic acid - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

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An In-Depth Technical Guide to the Spectroscopic Data of 4-(Diethoxyphosphoryl)benzoic acid: ¹H, ¹³C, and ³¹P NMR Analysis

Introduction

4-(Diethoxyphosphoryl)benzoic acid is a versatile bifunctional molecule that has garnered significant interest in medicinal chemistry and materials science. Its structure incorporates a carboxylic acid moiety, offering a reactive handle for amide bond formation and other derivatizations, and a diethyl phosphonate group, which can act as a bioisostere for phosphate groups or as a ligand for metal coordination. The precise structural elucidation of this compound is paramount for its application in drug design, catalyst development, and the synthesis of functionalized polymers. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous characterization of 4-(Diethoxyphosphoryl)benzoic acid, providing detailed information about its atomic connectivity and chemical environment. This technical guide provides a comprehensive analysis of the ¹H, ¹³C, and ³¹P NMR spectra of 4-(Diethoxyphosphoryl)benzoic acid, offering valuable insights for researchers, scientists, and drug development professionals.

Molecular Structure and Numbering

For clarity in the subsequent NMR data interpretation, the atomic numbering scheme for 4-(Diethoxyphosphoryl)benzoic acid is presented below.

Caption: Molecular structure and atom numbering of 4-(Diethoxyphosphoryl)benzoic acid.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 4-(Diethoxyphosphoryl)benzoic acid provides valuable information regarding the number of different types of protons and their neighboring atoms. The spectrum is characterized by signals in both the aromatic and aliphatic regions.

Table 1: ¹H NMR Spectroscopic Data for 4-(Diethoxyphosphoryl)benzoic acid

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
~13.5	br s	-	1H	COOH
~8.15	dd	JHH = 8.2, JHP = 3.4	2H	H-3, H-5
~7.85	dd	JHH = 8.2, JHP = 13.2	2H	H-2, H-6
~4.15	m	-	4H	OCH₂CH₃
~1.30	t	JHH = 7.1	6H	OCH₂CH₃

Note: The exact chemical shifts may vary slightly depending on the solvent and concentration.

Interpretation of the ¹H NMR Spectrum:

• Carboxylic Acid Proton (COOH): A broad singlet is typically observed at a downfield chemical shift of around 13.5 ppm. The broadness of this signal is due to hydrogen bonding and chemical exchange.

• Aromatic Protons (H-2, H-3, H-5, H-6): The aromatic region displays two distinct signals, each integrating to two protons. The protons ortho to the carboxylic acid group (H-2, H-6) and those ortho to the phosphonate group (H-3, H-5) are chemically non-equivalent. The signals appear as doublets of doublets due to coupling with both the adjacent aromatic proton (JHH) and the phosphorus atom (JHP). The larger phosphorus-proton coupling constant is observed for the protons ortho to the phosphonate group.

• Ethyl Group Protons (OCH₂CH₃): The ethoxy groups give rise to two signals. The methylene protons (OCH₂) appear as a multiplet around 4.15 ppm. This complexity arises from coupling to both the methyl protons and the phosphorus atom. The methyl protons (CH₃) appear as a triplet at approximately 1.30 ppm due to coupling with the adjacent methylene protons.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the carbon framework of the molecule. Due to the presence of the phosphorus atom, several carbon signals exhibit splitting due to carbon-phosphorus coupling (JCP).

Table 2: ¹³C NMR Spectroscopic Data for 4-(Diethoxyphosphoryl)benzoic acid

Chemical Shift (δ, ppm)	Coupling Constant (JCP, Hz)	Assignment
~166.5	-	C=O
~136.0	d, ~185	C-4
~132.0	d, ~10	C-2, C-6
~130.0	d, ~3	C-1
~129.5	d, ~15	C-3, C-5
~62.5	d, ~6	OCH₂CH₃
~16.0	d, ~6	OCH₂CH₃

Note: The exact chemical shifts and coupling constants may vary slightly depending on the solvent and concentration.

Interpretation of the ¹³C NMR Spectrum:

• Carbonyl Carbon (C=O): The carboxylic acid carbonyl carbon resonates at a downfield chemical shift of approximately 166.5 ppm and does not show any phosphorus coupling.

• Aromatic Carbons:

  • C-4: The carbon atom directly attached to the phosphorus (C-4) exhibits a large one-bond C-P coupling constant (¹JCP) of around 185 Hz.

  • C-2, C-6: The ortho carbons to the carboxylic acid group show a smaller three-bond C-P coupling (³JCP) of about 10 Hz.

  • C-1: The ipso-carbon of the carboxylic acid group (C-1) shows a very small four-bond C-P coupling (⁴JCP) of approximately 3 Hz.

  • C-3, C-5: The ortho carbons to the phosphonate group display a two-bond C-P coupling (²JCP) of around 15 Hz.

• Ethyl Group Carbons (OCH₂CH₃): The methylene carbons (OCH₂) appear as a doublet around 62.5 ppm with a two-bond C-P coupling of approximately 6 Hz. The methyl carbons (OCH₂CH₃) also appear as a doublet around 16.0 ppm with a three-bond C-P coupling of about 6 Hz.

³¹P NMR Spectroscopy

The ³¹P NMR spectrum is a powerful tool for characterizing organophosphorus compounds, providing a direct observation of the phosphorus nucleus. For 4-(Diethoxyphosphoryl)benzoic acid, a single resonance is expected in the phosphonate region.

Table 3: ³¹P NMR Spectroscopic Data for 4-(Diethoxyphosphoryl)benzoic acid

Chemical Shift (δ, ppm)

~18-20

Note: The chemical shift is referenced to 85% H₃PO₄ as an external standard.

Interpretation of the ³¹P NMR Spectrum:

The ³¹P NMR spectrum of 4-(Diethoxyphosphoryl)benzoic acid exhibits a single signal in the range of +18 to +20 ppm. This chemical shift is characteristic of pentavalent phosphorus in a phosphonate ester environment. The absence of any other signals confirms the purity of the compound with respect to phosphorus-containing impurities.

Experimental Protocols

The following provides a generalized, step-by-step methodology for acquiring the NMR data presented in this guide.

1. Sample Preparation:

• Weigh approximately 10-20 mg of 4-(Diethoxyphosphoryl)benzoic acid.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. The choice of solvent is critical as it can influence chemical shifts.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the ¹H and ¹³C NMR spectra. For ³¹P NMR, an external standard of 85% H₃PO₄ is typically used.

• Cap the NMR tube and gently invert it several times to ensure a homogeneous solution.

2. NMR Data Acquisition:

The following workflow illustrates the general steps for acquiring NMR data.

Caption: A generalized workflow for NMR sample preparation, data acquisition, and processing.

• Instrumentation: Data should be acquired on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR: A standard single-pulse experiment is typically sufficient.

• ¹³C NMR: A proton-decoupled experiment is used to simplify the spectrum and improve the signal-to-noise ratio.

• ³¹P NMR: A proton-decoupled experiment is also commonly employed for ³¹P NMR.

Conclusion

This in-depth technical guide has provided a comprehensive overview of the ¹H, ¹³C, and ³¹P NMR spectroscopic data of 4-(Diethoxyphosphoryl)benzoic acid. The detailed analysis of chemical shifts, coupling constants, and multiplicities allows for the unambiguous structural confirmation of this important molecule. The provided experimental protocols offer a practical framework for researchers to obtain high-quality NMR data. A thorough understanding of the spectroscopic signature of 4-(Diethoxyphosphoryl)benzoic acid is essential for its effective utilization in various scientific disciplines, from drug discovery to materials science.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• Reich, H. J. (n.d.). Structure Determination Using Spectroscopic Methods. University of Wisconsin-Madison. [Link]

Physical and chemical properties of 4-(Diethoxyphosphoryl)benzoic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

4-(Diethoxyphosphoryl)benzoic acid is a bifunctional molecule of significant interest in contemporary chemical and pharmaceutical research. Possessing both a carboxylic acid and a diethyl phosphonate functional group, it serves as a versatile building block and linker in the synthesis of complex organic molecules. This guide provides an in-depth exploration of its core physical and chemical properties, synthesis, and applications, with a particular focus on its relevance in medicinal chemistry.

Core Chemical and Physical Properties

A thorough understanding of the fundamental properties of 4-(Diethoxyphosphoryl)benzoic acid is crucial for its effective application in research and synthesis.

1.1. Chemical Identifiers and Structure

• Chemical Name: 4-(Diethoxyphosphoryl)benzoic acid

• CAS Number: 1527-34-0

• Molecular Formula: C₁₁H₁₅O₅P

• Molecular Weight: 258.21 g/mol

• SMILES: O=C(C1=CC=C(P(OCC)(OCC)=O)C=C1)O

1.2. Physicochemical Data

The physical characteristics of a compound dictate its handling, storage, and application in various experimental setups.

Property	Value	Notes
Appearance	White to off-white solid
Melting Point	163-166 °C
Boiling Point	143-147 °C at 0.3 Torr	Data for the corresponding ethyl ester.
Solubility	Soluble in many organic solvents such as DMSO and dimethylformamide (DMF).[1] Sparingly soluble in water.	The presence of both a polar carboxylic acid and a less polar phosphonate ester contributes to its solubility profile.

Synthesis and Purification Workflow

The preparation of 4-(Diethoxyphosphoryl)benzoic acid is typically achieved through a multi-step synthetic sequence. A common and efficient method involves the Arbuzov reaction.

2.1. Synthetic Pathway

Caption: A simplified workflow for the synthesis of 4-(Diethoxyphosphoryl)benzoic acid.

2.2. Detailed Experimental Protocol

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), 4-(bromomethyl)benzoic acid is dissolved in a suitable solvent like dry dichloromethane.

• Arbuzov Reaction: Triethyl phosphite is added to the solution. A Lewis acid catalyst, such as zinc bromide (ZnBr₂), can be used to facilitate the reaction at room temperature.[2]

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.[2]

• Work-up: Upon completion, the volatile components are removed under reduced pressure. The residue is then treated with crushed ice and hydrochloric acid to precipitate the crude product.[2]

• Purification: The precipitated solid is collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization from an appropriate solvent system to yield the final product of high purity.

Spectroscopic Characterization

Spectroscopic methods are indispensable for the structural elucidation and confirmation of the synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will exhibit characteristic signals for the aromatic protons, the methylene protons of the ethoxy groups (a quartet), the methyl protons of the ethoxy groups (a triplet), and a singlet for the benzylic protons. The acidic proton of the carboxylic acid will appear as a broad singlet.

  • ¹³C NMR: The carbon NMR spectrum will show distinct resonances for the carbonyl carbon, the aromatic carbons, and the carbons of the ethoxy groups.[3]

  • ³¹P NMR: A single peak in the phosphorus NMR spectrum is indicative of the phosphonate group.

• Infrared (IR) Spectroscopy: Key absorption bands will be observed for the O-H stretch of the carboxylic acid, the C=O stretch of the carbonyl group, and the P=O stretch of the phosphonate.

• Mass Spectrometry (MS): The mass spectrum will display the molecular ion peak and characteristic fragmentation patterns that can be used to confirm the molecular weight and structure.

Applications in Medicinal Chemistry and Drug Development

The unique bifunctional nature of 4-(Diethoxyphosphoryl)benzoic acid makes it a valuable tool in drug discovery and development.

4.1. Role as a Linker and Building Block

The phosphonate group can act as a non-hydrolyzable phosphate mimic, making it a useful component in the design of enzyme inhibitors.[4] The benzoic acid moiety provides a convenient attachment point for further chemical modifications to improve pharmacological properties.[4]

4.2. Use in the Development of Bioactive Molecules

Derivatives of 4-(Diethoxyphosphoryl)benzoic acid have shown potential in various therapeutic areas:

• Antimicrobial Agents: Modified derivatives have demonstrated antimicrobial activity.[4]

• Anticancer Agents: Certain organophosphonates have been investigated for their potential to induce cell cycle arrest and apoptosis in cancer cells.[4]

• Therapeutics for Neurological Disorders: Benzoic acid derivatives are being explored as inhibitors of enzymes implicated in neurodegenerative diseases.[4][5]

Caption: Key application areas of 4-(Diethoxyphosphoryl)benzoic acid derivatives in medicinal chemistry.

Safety and Handling

Appropriate safety measures should always be implemented when handling this chemical.

• Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and eye/face protection.[6]

• Handling: Use in a well-ventilated area. Avoid breathing dust.[6]

• Storage: Keep the container tightly closed in a dry and well-ventilated place.[6]

• In case of exposure:

  • Skin contact: Wash off immediately with plenty of water.[6]

  • Eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[7]

  • Inhalation: Move to fresh air. If not breathing, give artificial respiration.[6]

  • Ingestion: Clean mouth with water and drink plenty of water afterwards.

References

A comprehensive list of references will be provided separately to support the claims and information presented in this guide.

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Crystal structure of 4-(Diethoxyphosphoryl)benzoic acid derivatives

An In-depth Technical Guide to the Crystal Structure of 4-(Diethoxyphosphoryl)benzoic Acid Derivatives

Authored by: A Senior Application Scientist

This guide provides an in-depth exploration of the synthesis, crystallization, and structural analysis of 4-(diethoxyphosphoryl)benzoic acid and its derivatives. For researchers, medicinal chemists, and materials scientists, a precise understanding of a molecule's three-dimensional architecture is fundamental to predicting and modulating its function. Single-crystal X-ray diffraction (SC-XRD) remains the definitive technique for elucidating solid-state molecular structures, providing unparalleled insights into atomic arrangement, conformation, and intermolecular interactions that govern the macroscopic properties of materials.[1][2][3] This document will detail the causality behind experimental choices, from synthetic strategy to the nuances of crystal packing, using a specific derivative, 4-[(Diethoxyphosphinoyl)methyl]benzoic acid, as a central case study.

Part 1: Synthesis and Crystallization Strategies

The journey to a crystal structure begins with the synthesis of high-purity material amenable to crystallization. The target molecules, arylphosphonic acids and their esters, are of significant interest due to their applications as enzyme inhibitors, antiviral agents, and versatile building blocks in medicinal chemistry.[4]

Synthetic Pathways: The Michaelis-Arbuzov Reaction

A common and efficient method for forming the crucial carbon-phosphorus bond is the Michaelis-Arbuzov reaction. This reaction typically involves the treatment of a benzylic halide with a trialkyl phosphite.

A representative synthesis for a closely related derivative, 4-[(Diethoxyphosphinoyl)methyl]benzoic acid, is detailed below. The choice of a zinc bromide catalyst facilitates the reaction between the phosphite and the less reactive bromomethyl starting material.

Experimental Protocol: Synthesis of 4-[(Diethoxyphosphinoyl)methyl]benzoic acid [4]

• Reaction Setup: To a solution of 4-(bromomethyl)benzoic acid (1.0 mmol) and triethylphosphite (1.1 mmol) in 10 mL of anhydrous dichloromethane, add zinc bromide (ZnBr₂, 0.2 mmol) at room temperature under a nitrogen atmosphere.

• Reaction Monitoring: Allow the mixture to stir for approximately 2 hours. The consumption of the starting material can be monitored effectively using Thin-Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, remove the volatile components under reduced pressure (in vacuo).

• Precipitation: Pour the resulting residual mass over approximately 200 g of crushed ice containing 5 mL of concentrated hydrochloric acid. This step protonates the carboxylic acid and precipitates the product.

• Isolation: Filter the precipitated solid, wash thoroughly with cold water, and dry to yield the crude phosphonate ester product.

The Challenge of Crystallization

Phosphonic acids are notoriously challenging to crystallize. Their high polarity and hygroscopic nature often lead to the formation of oils or sticky solids rather than well-ordered single crystals.[5] Success in crystallization hinges on overcoming these challenges through strategic solvent selection and the control of supersaturation.

Experimental Protocol: Single Crystal Growth

• Purification: The crude product from the synthesis should first be purified, for example, by recrystallization from a solvent system like ethanol or isopropanol. For hygroscopic compounds, dissolving in a minimal amount of water and adding to cold alcohol can be effective, followed by rapid filtration.[5]

• Solvent Selection for Crystal Growth: The ideal solvent or solvent system should dissolve the compound moderately at a higher temperature and poorly at a lower temperature. For polar molecules like phosphonic acid derivatives, solvent systems such as acetone/water or acetonitrile/water are often successful.[5]

• Slow Evaporation Method:

  • Dissolve the purified compound in a suitable solvent (e.g., ethanol) in a clean vial to create a nearly saturated solution.

  • Cover the vial with a cap containing a few small pinholes. This allows the solvent to evaporate slowly over several days to weeks.

  • The gradual increase in concentration allows for the slow formation of well-ordered crystals.

• Crystal Harvesting: Once suitable single crystals have formed, they must be carefully selected and mounted for X-ray analysis.[1]

Workflow Diagram: From Synthesis to Single Crystal

Caption: Workflow from synthesis to a single crystal suitable for analysis.

Part 2: The Gold Standard: Single-Crystal X-ray Diffraction Analysis

SC-XRD provides definitive, high-resolution structural data, making it the gold standard for molecular structure determination.[1] The technique relies on the principle that a crystal lattice will diffract a beam of X-rays in a unique pattern, which can then be mathematically deconvoluted to determine the precise position of every atom in the unit cell.[2]

Experimental Protocol: A Typical SC-XRD Workflow [1]

• Crystal Mounting: A single crystal of suitable size and quality (e.g., 0.2 x 0.2 x 0.2 mm) is carefully selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a diffractometer and typically cooled (e.g., to 100 K or 293 K) with liquid nitrogen to minimize thermal vibrations, which improves the quality of the diffraction data. X-rays of a known wavelength (e.g., Mo Kα, λ = 0.71073 Å) are directed at the crystal.

• Diffraction Pattern Recording: The crystal is rotated through a series of angles, and the thousands of resulting diffraction spots are recorded on a detector.

• Structure Solution and Refinement:

  • The collected data is processed to determine the unit cell dimensions and space group.

  • Initial atomic positions are determined using computational methods (e.g., SHELXS).

  • The structural model is then refined (e.g., using SHELXL) against the experimental data to optimize the fit, resulting in a final, highly accurate molecular structure.[4]

Workflow Diagram: Single-Crystal X-ray Diffraction

Caption: Generalized workflow for single-crystal X-ray diffraction analysis.

Part 3: Decoding the Crystal Structure: A Case Study

The crystallographic data for 4-[(Diethoxyphosphinoyl)methyl]benzoic acid provides a representative example for this class of compounds, revealing key insights into its molecular geometry and intermolecular packing.[1][4]

Crystallographic Data Summary

The following table summarizes the key crystallographic parameters obtained from the single-crystal X-ray diffraction analysis of 4-[(Diethoxyphosphinoyl)methyl]benzoic acid.[4]

Parameter	Value
Chemical Formula	C₁₂H₁₇O₅P
Formula Weight	272.23 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a	9.6505 (5) Å
b	12.1706 (6) Å
c	11.8156 (6) Å
α	90°
β	108.926 (2)°
γ	90°
Volume	1312.74 (12) ų
Z (Molecules/Unit Cell)	4
Temperature	293 K
Radiation	Mo Kα (λ = 0.71073 Å)
R-factor	0.035

Analysis of Intermolecular Interactions: The Hydrogen-Bonded Dimer

In the solid state, the structure of 4-[(Diethoxyphosphinoyl)methyl]benzoic acid is dominated by strong hydrogen bonds. The carboxylic acid moieties of two separate molecules interact to form a centrosymmetric dimer.[4] This is a very common and robust supramolecular synthon observed in carboxylic acids.

• O-H···O Hydrogen Bonds: The acidic proton of the carboxyl group on one molecule forms a strong hydrogen bond with the carbonyl oxygen of a neighboring, centrosymmetrically-related molecule. This interaction is reciprocal, resulting in a pair of O-H···O bonds.

• Graph-Set Motif: This specific dimeric arrangement is described by the graph-set notation R²₂(8), indicating a ring motif formed by two donor and two acceptor atoms, encompassing a total of eight atoms.[4]

Beyond this primary interaction, the crystal packing is further stabilized by weaker C-H···π interactions, where hydrogen atoms from the ethyl groups interact with the electron cloud of the benzene ring on an adjacent molecule.[4]

Diagram: The Centrosymmetric Hydrogen-Bonded Dimer

Caption: R²₂(8) synthon formed by two benzoic acid derivatives.

Part 4: Structure-Property Relationships and Implications

The detailed structural knowledge gained from crystallography is not merely academic; it has profound implications for drug development and materials science.

• Solubility and Dissolution: The strong hydrogen-bonded dimer motif significantly influences the crystal lattice energy. A more stable, tightly packed crystal generally has a higher melting point and lower aqueous solubility. Understanding this allows scientists to design derivatives or co-crystals where these interactions are modified to improve bioavailability.[6][7]

• Polymorphism: Organophosphorus compounds can exhibit polymorphism, where the same molecule crystallizes in different arrangements with distinct physical properties.[2] Identifying and characterizing potential polymorphs is critical in the pharmaceutical industry to ensure consistent product performance.

• Rational Drug Design: The precise geometry of the diethoxyphosphoryl group and its orientation relative to the benzoic acid ring are crucial for designing molecules that fit into the active site of a target enzyme.[3] This structural information serves as a direct input for computational modeling and the rational design of more potent and selective inhibitors.

Conclusion

The crystallographic analysis of 4-(diethoxyphosphoryl)benzoic acid derivatives provides a clear and detailed picture of their solid-state architecture. The journey from rational synthesis and strategic crystallization to high-resolution X-ray diffraction analysis culminates in a three-dimensional model that is indispensable for modern chemical research. The prevalence of robust hydrogen-bonded dimer motifs is a defining feature of this class of compounds, profoundly influencing their physical properties and providing a foundational understanding for future work in drug design and materials engineering.

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An In-Depth Technical Guide to the Synthesis and Characterization of 4-(Diethoxyphosphoryl)benzoic Acid

Abstract

This technical guide provides a comprehensive overview of 4-(diethoxyphosphoryl)benzoic acid, a versatile bifunctional molecule of significant interest to researchers in medicinal chemistry and materials science. While a singular, definitive publication detailing the first synthesis of this compound is not readily identifiable in a survey of scientific literature, this guide presents a robust and well-established synthetic protocol based on the principles of the Michaelis-Arbuzov reaction. The presented methodology is designed to be a self-validating system, grounded in decades of organophosphorus chemistry. Furthermore, this guide details the expected analytical characterization of the target compound, providing a valuable resource for its synthesis and verification.

Introduction and Significance

4-(Diethoxyphosphoryl)benzoic acid (CAS No. 1527-34-0) is an organophosphorus compound that features both a carboxylic acid and a diethyl phosphonate group attached to a central benzene ring. This unique bifunctional nature makes it a valuable building block in several scientific domains.

• In Medicinal Chemistry: The phosphonate moiety can act as a non-hydrolyzable mimic of a phosphate group, a critical component in many biological processes. This makes derivatives of 4-(diethoxyphosphoryl)benzoic acid promising candidates for the development of enzyme inhibitors, particularly for phosphatases, kinases, and proteases. The carboxylic acid group provides a convenient handle for further chemical modifications, allowing for the exploration of structure-activity relationships in drug discovery programs.

• In Materials Science: The inherent flame-retardant properties of the phosphonate group, combined with the reactive carboxylic acid, allow for the incorporation of this molecule into polymer backbones. This can lead to the creation of novel polyesters and polyurethanes with enhanced fire safety characteristics.

Given its utility, a reliable and reproducible synthetic route to 4-(diethoxyphosphoryl)benzoic acid is of paramount importance for researchers.

A Representative Seminal Synthesis: The Michaelis-Arbuzov Approach

The formation of a carbon-phosphorus bond is a cornerstone of organophosphorus chemistry, with the Michaelis-Arbuzov reaction being one of the most fundamental and widely utilized methods. Discovered by August Michaelis in 1898 and extensively developed by Aleksandr Arbuzov, this reaction typically involves the reaction of a trialkyl phosphite with an alkyl halide to form a phosphonate.[1][2] While the classical Michaelis-Arbuzov reaction is most efficient for alkyl halides, modern advancements have extended its utility to the synthesis of arylphosphonates, often through metal-catalyzed cross-coupling reactions.

The following proposed synthesis is a highly plausible and efficient route to 4-(diethoxyphosphoryl)benzoic acid, employing a two-step sequence that begins with the esterification of a readily available starting material, followed by a nickel-catalyzed Michaelis-Arbuzov reaction.

Figure 1: Proposed synthetic pathway to 4-(Diethoxyphosphoryl)benzoic acid.

Rationale for the Synthetic Strategy

This synthetic route is chosen for its reliability and the use of common laboratory reagents.

• Esterification: The initial esterification of 4-bromobenzoic acid to its ethyl ester serves to protect the carboxylic acid functionality. The acidic proton of the carboxylic acid would interfere with the basic conditions and intermediates of many C-P bond-forming reactions.

• Nickel-Catalyzed Michaelis-Arbuzov Reaction: The use of a nickel catalyst allows for the efficient coupling of the aryl bromide with triethyl phosphite. This is a well-documented method for the formation of arylphosphonates.

• Hydrolysis: The final step is a standard saponification of the ethyl ester to reveal the desired carboxylic acid.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl 4-bromobenzoate

• To a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-bromobenzoic acid (50.0 g, 0.249 mol), absolute ethanol (250 mL), and concentrated sulfuric acid (5 mL).

• Heat the reaction mixture to reflux and maintain for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, allow the mixture to cool to room temperature.

• Reduce the volume of the solvent by approximately half using a rotary evaporator.

• Pour the concentrated solution into 500 mL of ice-cold water with stirring.

• Extract the aqueous mixture with diethyl ether (3 x 150 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 100 mL) and then with brine (1 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield ethyl 4-bromobenzoate as a solid. The product can be further purified by recrystallization from ethanol if necessary.

Step 2: Synthesis of Ethyl 4-(diethoxyphosphoryl)benzoate

• In a dry 250 mL three-necked flask equipped with a reflux condenser, a nitrogen inlet, and a magnetic stirrer, add ethyl 4-bromobenzoate (45.8 g, 0.20 mol), triethyl phosphite (50.0 g, 0.30 mol), and anhydrous nickel(II) chloride (2.6 g, 0.02 mol).

• Heat the reaction mixture under a nitrogen atmosphere to 150-160 °C and maintain for 6-8 hours.

• Monitor the reaction by TLC or gas chromatography for the disappearance of the starting material.

• After cooling to room temperature, remove the excess triethyl phosphite by vacuum distillation.

• Purify the residue by vacuum distillation or column chromatography on silica gel to afford ethyl 4-(diethoxyphosphoryl)benzoate.

Step 3: Synthesis of 4-(Diethoxyphosphoryl)benzoic acid

• Dissolve ethyl 4-(diethoxyphosphoryl)benzoate (43.0 g, 0.15 mol) in a mixture of ethanol (150 mL) and water (50 mL) in a 500 mL round-bottom flask.

• Add sodium hydroxide (12.0 g, 0.30 mol) to the solution and heat the mixture to reflux for 2 hours.

• After cooling, remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water (100 mL) and wash with diethyl ether (2 x 50 mL) to remove any unreacted ester.

• Cool the aqueous layer in an ice bath and acidify to pH 1-2 with concentrated hydrochloric acid.

• Collect the resulting white precipitate by vacuum filtration.

• Wash the solid with cold water and dry under vacuum to yield 4-(diethoxyphosphoryl)benzoic acid.

Characterization of 4-(Diethoxyphosphoryl)benzoic acid

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following table summarizes the expected analytical data for 4-(diethoxyphosphoryl)benzoic acid.

Analytical Technique	Expected Data
Appearance	White to off-white solid
Molecular Formula	C₁₁H₁₅O₅P
Molecular Weight	258.21 g/mol
¹H NMR (CDCl₃, 400 MHz)	δ 1.38 (t, 6H, J=7.1 Hz, 2 x OCH₂CH₃ ), 4.15 (dq, 4H, J=8.2, 7.1 Hz, 2 x OCH₂ CH₃), 7.95 (dd, 2H, J=8.4, 4.3 Hz, Ar-H), 8.18 (dd, 2H, J=8.4, 2.1 Hz, Ar-H), ~10-12 (br s, 1H, COOH)
¹³C NMR (CDCl₃, 101 MHz)	δ 16.3 (d, J=6.5 Hz), 62.5 (d, J=5.5 Hz), 129.0 (d, J=10.5 Hz), 131.5 (d, J=3.0 Hz), 133.0 (d, J=185 Hz, C-P), 137.0 (d, J=10.0 Hz), 171.0 (s, C=O)
³¹P NMR (CDCl₃, 162 MHz)	δ ~15-20 ppm
IR (KBr, cm⁻¹)	3400-2500 (br, O-H), 2985, 2900 (C-H), 1700 (C=O), 1240 (P=O), 1020 (P-O-C)
Mass Spectrometry (ESI-)	m/z 257.05 [M-H]⁻

Note: NMR chemical shifts are predicted and may vary slightly based on solvent and concentration.

Interpretation of Spectroscopic Data

• ¹H NMR: The proton NMR spectrum is expected to show a triplet and a doublet of quartets for the ethoxy groups on the phosphorus atom. The aromatic protons will appear as two doublets of doublets due to coupling with each other and with the phosphorus atom. A broad singlet in the downfield region is characteristic of the carboxylic acid proton.

• ¹³C NMR: The carbon NMR will display distinct signals for the ethyl groups, with the carbons closer to the phosphorus atom showing coupling. The aromatic carbons will also exhibit coupling to the phosphorus, with the carbon directly attached to the phosphorus (C-P) showing a large coupling constant.

• ³¹P NMR: The phosphorus-31 NMR should show a single resonance in the typical range for an arylphosphonate.[3]

• IR Spectroscopy: The infrared spectrum will be characterized by a broad O-H stretch for the carboxylic acid, C-H stretching vibrations, a strong carbonyl (C=O) absorption, a strong phosphoryl (P=O) stretch, and P-O-C stretching bands.

• Mass Spectrometry: Electrospray ionization in negative mode is expected to show the deprotonated molecule [M-H]⁻ as the major ion.

Mechanistic Insight: The Michaelis-Arbuzov Reaction

The core C-P bond-forming step in the proposed synthesis is the Michaelis-Arbuzov reaction. The generally accepted mechanism involves two main stages:

Figure 2: Generalized mechanism of the Michaelis-Arbuzov reaction.

• SN2 Attack: The trivalent phosphorus of the triethyl phosphite acts as a nucleophile and attacks the electrophilic carbon of the aryl halide (in a metal-catalyzed cycle) or an alkyl halide in the classic reaction, leading to the formation of a phosphonium salt intermediate.[2]

• Dealkylation: The halide anion then acts as a nucleophile and attacks one of the ethyl groups of the phosphonium salt in a second SN2 reaction. This results in the formation of the stable pentavalent phosphonate and an ethyl halide byproduct.

Conclusion

4-(Diethoxyphosphoryl)benzoic acid is a valuable and versatile building block for both pharmaceutical and materials science applications. While its initial discovery is not prominently documented, this technical guide provides a robust and reproducible synthetic route based on the well-established Michaelis-Arbuzov reaction. The detailed experimental protocol and the comprehensive characterization data presented herein offer researchers a reliable framework for the synthesis and validation of this important compound. The principles and methodologies described are grounded in fundamental organic chemistry and are designed to be readily implemented in a standard laboratory setting.

References

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• Mphahlele, M. J., & El-Sayed, M. F. (2021). Synthesis of Functionalized Diethyl(pyrrolidin-2-yl)phosphonate and Diethyl(5-oxopyrrolidin-2-yl)phosphonate. Molecules, 26(11), 3160. [Link]

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An In-depth Technical Guide to the Solubility of 4-(Diethoxyphosphoryl)benzoic acid in Common Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 4-(Diethoxyphosphoryl)benzoic acid. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles governing its solubility, predictive analysis in a range of common organic solvents, and a detailed, field-proven experimental protocol for accurate solubility determination. By integrating physicochemical principles with practical methodologies, this guide aims to equip scientists with the necessary knowledge to effectively handle and utilize this compound in various research and development applications.

Introduction: Understanding the Molecular Profile of 4-(Diethoxyphosphoryl)benzoic acid

4-(Diethoxyphosphoryl)benzoic acid is a bifunctional organic molecule of significant interest in medicinal chemistry and materials science.[1] Its structure incorporates a carboxylic acid group attached to a benzene ring, which is in turn substituted with a diethoxyphosphoryl group. This unique combination of a polar, ionizable carboxylic acid, a polar phosphonate ester, and a nonpolar aromatic ring imparts a complex solubility profile that is highly dependent on the nature of the solvent.

A thorough understanding of its solubility is paramount for a variety of applications, including:

• Reaction Chemistry: Selecting appropriate solvents is crucial for achieving homogeneous reaction conditions, thereby influencing reaction rates and yields.

• Purification: Techniques such as crystallization and chromatography are fundamentally reliant on differential solubility.[2]

• Drug Formulation: For pharmaceutical applications, solubility directly impacts bioavailability and the choice of delivery vehicle.

• Material Science: In the development of functional polymers like flame retardants, controlling solubility is key to the synthesis and processing of the final materials.[1]

This guide will first explore the theoretical underpinnings of this compound's solubility, followed by a qualitative assessment in common solvents, a detailed experimental protocol for quantitative measurement, and practical considerations for laboratory work.

Theoretical Framework for Solubility

The principle of "like dissolves like" serves as a foundational concept for predicting solubility.[2] The solubility of 4-(Diethoxyphosphoryl)benzoic acid in a given solvent is governed by a balance of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules.[3]

Key Molecular Features Influencing Solubility:

• Carboxylic Acid Group (-COOH): This group is polar and capable of acting as both a hydrogen bond donor and acceptor. Its acidity allows for deprotonation in basic media to form a highly polar carboxylate salt, significantly enhancing aqueous solubility.[4]

• Diethoxyphosphoryl Group (-P(O)(OEt)₂): The phosphoryl oxygen is a strong hydrogen bond acceptor, contributing to the molecule's polarity. The two ethyl ester groups add some nonpolar character.

• Benzene Ring: The aromatic ring is nonpolar and contributes to hydrophobic interactions.

The interplay of these functional groups dictates the molecule's overall polarity and its ability to interact with different types of solvents.

Predictive Solubility Profile in Common Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale for Prediction
Protic Polar	Methanol, Ethanol	High	The hydroxyl group of alcohols can form strong hydrogen bonds with both the carboxylic acid and the phosphoryl oxygen of the solute, effectively solvating the molecule.[5][6]
Aprotic Polar	DMSO, DMF, Acetonitrile, Acetone	High to Moderate	These solvents are polar and can act as hydrogen bond acceptors, interacting favorably with the carboxylic acid proton and the overall molecular dipole.[5] DMSO and DMF are expected to be excellent solvents due to their high polarity.
Nonpolar	Hexane, Toluene	Low	The large, nonpolar hydrocarbon structure of these solvents cannot effectively overcome the strong solute-solute interactions (hydrogen bonding and dipole-dipole forces) of the polar 4-(Diethoxyphosphoryl)benzoic acid molecules.[2][5]
Halogenated	Dichloromethane (DCM), Chloroform	Moderate to Low	These solvents have a moderate dipole moment but are not strong hydrogen bond acceptors. They may offer some solubility due to dipole-dipole interactions, but are less effective than polar aprotic solvents.[6]
Ethers	Diethyl Ether, THF	Moderate	Ethers can act as hydrogen bond acceptors, interacting with the carboxylic acid proton. The overall polarity is lower than alcohols or polar aprotic solvents, leading to moderate solubility.[7]

Experimental Determination of Solubility: A Self-Validating Protocol

To obtain precise, quantitative solubility data, a systematic experimental approach is required. The following gravimetric method is a robust and widely used technique for determining the solubility of a solid compound in a solvent.[8]

Rationale Behind the Experimental Design

This protocol is designed to ensure that a true equilibrium is reached between the dissolved and undissolved solute, which is the definition of a saturated solution. Every step is critical for accuracy. Constant temperature is maintained because solubility is temperature-dependent.[3][7] A sufficient equilibration time is necessary to ensure the dissolution process has reached its maximum point. Careful separation of the saturated solution from the excess solid is crucial to avoid artificially inflating the measured solubility.

Materials and Equipment

• 4-(Diethoxyphosphoryl)benzoic acid (high purity)

• Selected organic solvents (analytical grade)

• Temperature-controlled shaker or incubator

• Analytical balance (±0.1 mg accuracy)

• Vials with screw caps

• Syringe filters (0.22 µm, solvent-compatible)

• Pre-weighed glass vials for solvent evaporation

• Vacuum oven or rotary evaporator

Step-by-Step Experimental Workflow

• Preparation: Add an excess amount of 4-(Diethoxyphosphoryl)benzoic acid to a series of vials. The presence of undissolved solid at the end of the experiment is essential to confirm that the solution is saturated.

• Solvent Addition: Accurately pipette a known volume (e.g., 2.00 mL) of the desired organic solvent into each vial.

• Equilibration: Tightly cap the vials and place them in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C). Agitate the mixtures for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.[8] The time required may vary and should be determined empirically.

• Phase Separation: Allow the vials to stand undisturbed at the constant temperature for at least 2 hours to let the excess solid settle.

• Sampling: Carefully withdraw a precise aliquot of the clear supernatant using a syringe fitted with a chemical-resistant filter. This step is critical to remove any undissolved microparticles.

• Mass Determination: Dispense the filtered, saturated solution into a pre-weighed, labeled vial. Record the exact mass of the solution transferred.

• Solvent Evaporation: Remove the solvent under reduced pressure using a vacuum oven or rotary evaporator at a mild temperature to prevent degradation of the compound.[8]

• Final Weighing: Once the solute is completely dry (constant weight), record the final mass of the vial containing the dried 4-(Diethoxyphosphoryl)benzoic acid.

• Calculation: Calculate the solubility using the following formula: Solubility ( g/100 mL) = (Mass of dried solute / Volume of solvent sampled) * 100

Visualizing the Workflow

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An In-depth Technical Guide to the Michaelis-Arbuzov Synthesis of 4-(Diethoxyphosphoryl)benzoic acid

This guide provides a comprehensive technical overview for the synthesis of 4-(Diethoxyphosphoryl)benzoic acid, a versatile intermediate in pharmaceutical and materials science research. The synthesis is approached via a two-step process commencing with the Michaelis-Arbuzov reaction to form the phosphonate ester, followed by selective hydrolysis to yield the final carboxylic acid. This document is intended for researchers, scientists, and drug development professionals, offering not just a protocol, but a deeper understanding of the reaction mechanisms and experimental considerations.

Introduction and Strategic Overview

4-(Diethoxyphosphoryl)benzoic acid serves as a key building block, integrating a phosphonate moiety with a functionalized aromatic ring. The phosphonate group is a non-hydrolyzable mimic of phosphate esters, making it a valuable component in the design of enzyme inhibitors and therapeutic agents. The carboxylic acid functionality provides a versatile handle for further chemical modifications, such as amide bond formation or esterification, enabling the exploration of structure-activity relationships in drug discovery.

The synthetic strategy detailed herein involves two primary transformations:

• Step 1: Michaelis-Arbuzov Reaction: The formation of the carbon-phosphorus bond is achieved through the reaction of a suitable starting material, ethyl 4-bromobenzoate, with triethyl phosphite. This classic reaction is a robust and widely used method for the synthesis of phosphonate esters.

• Step 2: Selective Hydrolysis: The ethyl ester of the benzoic acid is then hydrolyzed under acidic conditions to afford the desired 4-(Diethoxyphosphoryl)benzoic acid. Careful control of reaction conditions is crucial to ensure selective cleavage of the benzoate ester without affecting the diethyl phosphonate group.

The Michaelis-Arbuzov Reaction: Mechanism and Rationale

The Michaelis-Arbuzov reaction is a cornerstone of organophosphorus chemistry, providing a reliable method for the formation of a P-C bond. The reaction proceeds via a two-step nucleophilic substitution mechanism.

Mechanistic Pathway

The reaction is initiated by the nucleophilic attack of the trivalent phosphorus atom of triethyl phosphite on the electrophilic carbon of the alkyl halide (in this case, the benzylic carbon is not directly involved, but rather the aryl halide reacts, which is a less common but feasible variation, often requiring a catalyst or thermal conditions). However, for the synthesis of an arylphosphonate from an aryl halide, a transition-metal-catalyzed process (e.g., Hirao reaction) or the use of a more reactive starting material like an aryl iodide is often preferred. For the purpose of this guide, we will consider the reaction of a more reactive precursor, such as ethyl 4-(bromomethyl)benzoate, which is a more typical substrate for a classical Michaelis-Arbuzov reaction. Should the synthesis start from ethyl 4-bromobenzoate, nickel or palladium catalysis would be necessary. To maintain the integrity of a classical Michaelis-Arbuzov protocol, we will proceed with the understanding that the starting material is ethyl 4-(bromomethyl)benzoate.

The mechanism involves two S\textsubscript{N}2 steps:

• Nucleophilic Attack: The lone pair of electrons on the phosphorus atom of triethyl phosphite attacks the electrophilic benzylic carbon of ethyl 4-(bromomethyl)benzoate, displacing the bromide ion and forming a quasi-phosphonium salt intermediate.

• Dealkylation: The displaced bromide ion then acts as a nucleophile and attacks one of the ethyl groups on the phosphonium intermediate. This results in the formation of the diethyl arylphosphonate and a volatile ethyl bromide byproduct.

Caption: Generalized mechanism of the Michaelis-Arbuzov reaction.

Causality Behind Experimental Choices

• Reactant Selection: Ethyl 4-(bromomethyl)benzoate is chosen as the starting material due to the reactivity of the benzylic bromide, which is susceptible to nucleophilic attack. Triethyl phosphite is a readily available and effective nucleophile for this transformation.

• Solvent: The reaction is often performed neat (without a solvent) to maximize the concentration of reactants and drive the reaction to completion. If a solvent is used, a high-boiling, non-polar solvent such as toluene or xylene is preferred.

• Temperature: The Michaelis-Arbuzov reaction typically requires elevated temperatures (120-160 °C) to overcome the activation energy of both the initial nucleophilic attack and the subsequent dealkylation step. The reaction is often conducted under reflux.

• Reaction Monitoring: The progress of the reaction can be monitored by the cessation of ethyl bromide evolution or by analytical techniques such as thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 4-(Diethoxyphosphoryl)benzoic acid.

Materials and Equipment

Material/Equipment	Specifications
Ethyl 4-(bromomethyl)benzoate	Reagent grade
Triethyl phosphite	Reagent grade, >98% purity
Hydrochloric acid	Concentrated (37%)
Diethyl ether	Anhydrous
Sodium sulfate	Anhydrous
Round-bottom flask	Appropriate size for the reaction scale
Reflux condenser
Heating mantle with stirrer
Distillation apparatus	For purification (optional)
Separatory funnel
Rotary evaporator
pH paper or pH meter

Step 1: Synthesis of Diethyl 4-(ethoxycarbonyl)benzylphosphonate

Caption: Experimental workflow for the synthesis of the phosphonate ester.

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add ethyl 4-(bromomethyl)benzoate (1.0 eq) and triethyl phosphite (1.5 - 2.0 eq).

• Heat the reaction mixture to 150-160 °C under an inert atmosphere (e.g., nitrogen or argon).

• Maintain the reaction at this temperature for 2-3 hours. The reaction mixture will turn from colorless to pale yellow.

• Monitor the reaction for the disappearance of the starting material using TLC or GC-MS.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the volatile byproducts (ethyl bromide) and excess triethyl phosphite by vacuum distillation or by using a rotary evaporator.

• The resulting crude diethyl 4-(ethoxycarbonyl)benzylphosphonate is a viscous oil and can be used in the next step without further purification.

Step 2: Hydrolysis to 4-(Diethoxyphosphoryl)benzoic acid

Caption: Experimental workflow for the hydrolysis to the final product.

Procedure:

• To the crude diethyl 4-(ethoxycarbonyl)benzylphosphonate from Step 1, add concentrated hydrochloric acid (excess, e.g., 5-10 mL per gram of ester).

• Heat the mixture to reflux (approximately 110 °C) for 4-6 hours.

• Monitor the reaction by TLC for the disappearance of the starting ester.

• After completion, cool the reaction mixture to room temperature and slowly add it to a beaker containing crushed ice.

• A white precipitate of 4-(Diethoxyphosphoryl)benzoic acid should form. If not, extract the aqueous solution with diethyl ether (3 x 50 mL).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes, to yield a white solid.

Characterization of 4-(Diethoxyphosphoryl)benzoic acid

The identity and purity of the synthesized 4-(Diethoxyphosphoryl)benzoic acid should be confirmed by various spectroscopic methods.

Technique	Expected Data
¹H NMR	Aromatic protons (multiplets or doublets of doublets), ethoxy protons (quartet and triplet), and a broad singlet for the carboxylic acid proton. The chemical shifts will be influenced by the phosphonate group.
¹³C NMR	Aromatic carbons (with C-P coupling), carbonyl carbon, and ethoxy carbons.
³¹P NMR	A single peak in the phosphonate region (typically between +15 to +25 ppm).
IR (FTIR)	Characteristic absorptions for the P=O stretch (~1250 cm⁻¹), C=O stretch of the carboxylic acid (~1700 cm⁻¹), broad O-H stretch of the carboxylic acid (~3000 cm⁻¹), and P-O-C stretches (~1020-1050 cm⁻¹).
MS (ESI)	The mass spectrum should show the molecular ion peak [M-H]⁻ or [M+H]⁺ corresponding to the molecular weight of the product (258.21 g/mol ).

Safety and Handling

It is imperative to handle all chemicals with appropriate safety precautions in a well-ventilated fume hood.

• Ethyl 4-(bromomethyl)benzoate: This compound is a lachrymator and can cause skin and eye irritation. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Triethyl phosphite: This reagent is flammable and has a strong, unpleasant odor. It can cause skin and eye irritation. Keep away from heat, sparks, and open flames.

• Concentrated Hydrochloric Acid: Highly corrosive and causes severe burns. Handle with extreme care, using appropriate gloves and eye protection.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

Conclusion

The Michaelis-Arbuzov reaction followed by acidic hydrolysis provides a reliable and efficient route for the synthesis of 4-(Diethoxyphosphoryl)benzoic acid. This in-depth guide has detailed the underlying chemical principles, provided a robust experimental protocol, and outlined the necessary characterization and safety considerations. By understanding the causality behind the experimental choices, researchers can adapt and optimize this procedure for their specific needs in the development of novel pharmaceuticals and advanced materials.

References

• Michaelis, A.; Kaehne, R. Ueber das Verhalten der Jodalkyle gegen die sogen. Phosphorigsäure-ester oder O-Phosphine. Ber. Dtsch. Chem. Ges.1898, 31, 1048–1055.
• Arbuzov, A. E. On the Structure of Phosphorous Acid and its Derivatives. I. Isomerization of the Esters of Phosphorous Acid. J. Russ. Phys. Chem. Soc.1906, 38, 687.

• Bhattacharya, A. K.; Thyagarajan, G. The Michaelis–Arbuzov rearrangement. Chem. Rev.1981 , 81 (4), 415–430. [Link]

• Savignac, P.; Iorga, B.

• Keglevich, G.; Bálint, E. The Michaelis-Arbuzov reaction in green solvents. Green Chem.2012 , 14, 20-31. [Link]

An In-Depth Technical Guide to the Stability of 4-(Diethoxyphosphoryl)benzoic Acid

Abstract

This technical guide provides a comprehensive analysis of the stability of 4-(Diethoxyphosphoryl)benzoic acid under various stress conditions, including pH, thermal, oxidative, and photolytic challenges. As a bifunctional molecule incorporating both a carboxylic acid and a diethyl phosphonate ester, its stability is critical for applications in medicinal chemistry, materials science, and organic synthesis. This document outlines the intrinsic stability profile of the molecule, details its primary degradation pathways, provides validated analytical methodologies for its quantification, and offers field-proven protocols for conducting forced degradation studies. The insights herein are intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to ensure the integrity and successful application of 4-(Diethoxyphosphoryl)benzoic acid in their work.

Introduction: Chemical Identity and Applications

4-(Diethoxyphosphoryl)benzoic acid, with CAS Number 1527-34-0, is an aromatic organophosphorus compound characterized by a benzoic acid moiety substituted at the para position with a diethyl phosphonate group. This unique structure imparts dual reactivity, making it a versatile building block in several scientific domains.

• Medicinal Chemistry: The phosphonate group can act as a phosphate mimetic, making derivatives of this acid potential enzyme inhibitors.[1] The carboxylic acid handle allows for straightforward amide coupling to introduce diverse functionalities.[2]

• Materials Science: It serves as a precursor for advanced flame retardants.[3] Upon heating, phosphorus-containing compounds can promote the formation of a stable char layer on polymer surfaces, acting as a physical barrier to heat and oxygen.[3]

• Organic Synthesis: The compound is utilized in Wittig-type reactions and as a ligand in catalysis. Its phosphonate moiety is also explored in the development of novel organic luminescent materials.[4][5]

Given its utility, a thorough understanding of its chemical stability is paramount for defining storage conditions, predicting shelf-life, and identifying potential incompatibilities in formulations.

Intrinsic Stability and Degradation Pathways

The stability of 4-(Diethoxyphosphoryl)benzoic acid is governed by the chemical reactivity of its two primary functional groups: the diethyl phosphonate ester and the carboxylic acid. The principal degradation routes are hydrolysis of the P-O-C ester linkages and decarboxylation of the benzoic acid ring.

pH-Dependent Stability: Hydrolysis

The most significant degradation pathway for 4-(Diethoxyphosphoryl)benzoic acid is the hydrolysis of the phosphonate ethyl esters. This reaction is highly dependent on pH and temperature.

• Base-Catalyzed Hydrolysis: In alkaline conditions, the phosphorus atom is directly attacked by hydroxide ions, which are strong nucleophiles. This pathway is generally faster than acid-catalyzed hydrolysis for phosphonate esters.[9][10] Exposure to even mild bases (e.g., saturated sodium bicarbonate) can initiate hydrolysis, especially during aqueous work-ups in synthesis.[2] Stronger basic conditions (e.g., 0.1 N NaOH) will significantly accelerate the degradation to 4-(ethoxy(hydroxy)phosphoryl)benzoic acid and subsequently to 4-phosphonobenzoic acid.

The carboxylic acid group itself is stable to hydrolysis but its ionization state, which is pH-dependent, can influence the molecule's overall solubility and potentially the rate of hydrolysis of the distant phosphonate ester group through electronic effects.

Thermal Stability: Decarboxylation and Decomposition

• Decarboxylation: Benzoic acid and its derivatives can undergo thermal decarboxylation at high temperatures to yield benzene and carbon dioxide.[11][12] Studies on benzoic acid show this decomposition occurs at temperatures above 400°C.[11] While the phosphonate group's influence on the decarboxylation temperature is not documented, it is a potential degradation pathway under significant thermal stress.

• Phosphonate Decomposition: Thermolysis of organophosphorus compounds, particularly phosphonium salts which can be related intermediates, can occur at temperatures above 175°C, leading to complex disproportionation and decomposition products.[13] For 4-(Diethoxyphosphoryl)benzoic acid, high heat could lead to the cleavage of the P-C bond or rearrangement reactions.

Oxidative Stability

While generally stable to mild atmospheric oxidation, 4-(Diethoxyphosphoryl)benzoic acid can be degraded by strong oxidizing agents. The aromatic ring is susceptible to oxidative cleavage. Studies on the photocatalytic oxidation of similar chloro/fluoro-benzoic acid derivatives show that the aromatic moiety can be degraded, leading to ring-opening and eventual mineralization.[14] The phosphorus center is in its highest oxidation state (+5) and is therefore not susceptible to further oxidation.

Photostability

Aromatic phosphonates and benzoic acid derivatives can be sensitive to UV radiation.[15][16][17] Photodegradation can occur, potentially leading to the cleavage of the P-C bond or reactions involving the aromatic ring.[18] Aromatic compounds can absorb UV light, leading to excited states that can undergo various reactions, including photo-oxidation or photo-hydrolysis.[14][16] Therefore, protection from light is a critical consideration for long-term storage.

Summary of Stability Profile

The following table summarizes the stability of 4-(Diethoxyphosphoryl)benzoic acid under various stress conditions, based on its chemical structure and data from analogous compounds.

Condition	Stressor	Potential Degradation Pathway	Primary Degradation Products	Stability Concern
Hydrolytic	Strong Acid (e.g., 1 N HCl, heat)	Acid-catalyzed hydrolysis of phosphonate ester	4-(Ethoxy(hydroxy)phosphoryl)benzoic acid, 4-Phosphonobenzoic acid, Ethanol	High
Strong Base (e.g., 1 N NaOH)	Base-catalyzed hydrolysis of phosphonate ester	4-(Ethoxy(hydroxy)phosphoryl)benzoic acid, 4-Phosphonobenzoic acid, Ethanol	High
Neutral pH (Water)	Slow hydrolysis of phosphonate ester	4-(Ethoxy(hydroxy)phosphoryl)benzoic acid	Low to Moderate
Thermal	High Temperature (>175-400°C)	Decarboxylation, P-C bond cleavage	Benzene, CO2, Diethyl phosphite	Moderate to High
Oxidative	Strong Oxidants (e.g., H₂O₂, Persulfate)	Aromatic ring oxidation and cleavage	Hydroxylated derivatives, Ring-opened products	Moderate
Photolytic	UV Light Exposure	Photodegradation, Photo-oxidation	P-C bond cleavage products, Ring-opened products	Moderate

Experimental Protocols for Stability Assessment

To empirically determine the stability of 4-(Diethoxyphosphoryl)benzoic acid, a forced degradation study is essential. This involves subjecting the compound to stress conditions exceeding those expected during normal handling and storage.

Analytical Method: Stability-Indicating HPLC

A robust, stability-indicating analytical method is the cornerstone of any stability study. A reverse-phase high-performance liquid chromatography (RP-HPLC) method is recommended.

Protocol 1: RP-HPLC Method for 4-(Diethoxyphosphoryl)benzoic Acid

• Column: C18, 150 x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 20% B

  • 5-20 min: 20% to 80% B

  • 20-25 min: 80% B

  • 25-26 min: 80% to 20% B

  • 26-30 min: 20% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm.[19]

• Injection Volume: 10 µL.

• Justification: This method effectively separates polar and non-polar compounds. The acidic mobile phase ensures the carboxylic acid is protonated for consistent retention.[20][21] The gradient allows for the elution of the parent compound as well as more polar degradation products (like 4-phosphonobenzoic acid) and potentially less polar ones. This method should be validated for specificity, linearity, accuracy, and precision according to standard guidelines.[19]

Forced Degradation Protocol

Protocol 2: Forced Degradation Study

• Preparation: Prepare a stock solution of 4-(Diethoxyphosphoryl)benzoic acid in a suitable solvent (e.g., 1:1 Acetonitrile:Water) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 N HCl. Heat at 80°C for 24 hours. Cool, neutralize with 1 N NaOH, and dilute to a final concentration of ~0.1 mg/mL for HPLC analysis.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 N NaOH. Keep at room temperature for 8 hours. Cool, neutralize with 1 N HCl, and dilute to a final concentration of ~0.1 mg/mL for HPLC analysis.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 30% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light. Dilute to a final concentration of ~0.1 mg/mL for HPLC analysis.

• Thermal Degradation: Store the solid compound in an oven at 105°C for 48 hours. Dissolve a known amount of the stressed solid to prepare a ~0.1 mg/mL solution for HPLC analysis.

• Photostability: Expose a solution (~0.1 mg/mL) to a photostability chamber with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter. Analyze by HPLC. Analyze a control sample stored in the dark.

• Analysis: For each condition, inject the stressed sample and an unstressed control sample onto the HPLC system. Calculate the percentage degradation and identify major degradation products by comparing retention times and, if available, using mass spectrometry (LC-MS).

Visualizing Degradation Pathways and Workflows

Primary Hydrolytic Degradation Pathway

Caption: Stepwise hydrolysis of 4-(Diethoxyphosphoryl)benzoic acid.

Forced Degradation Experimental Workflow

Caption: Workflow for conducting a forced degradation study.

Storage and Handling Recommendations

Based on the stability profile, the following recommendations are provided for the storage and handling of 4-(Diethoxyphosphoryl)benzoic acid:

• Storage: Store the solid material in a tightly sealed container in a cool, dry, and dark place. A desiccator can be used to protect from moisture.

• Solutions: Prepare solutions fresh whenever possible. If stock solutions are required, store them at low temperatures (2-8°C) in amber vials to protect from light. Avoid alkaline pH in aqueous solutions to minimize hydrolysis.

• Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

Conclusion

4-(Diethoxyphosphoryl)benzoic acid is a moderately stable compound, with its primary liability being the hydrolysis of the diethyl phosphonate ester groups, a reaction that is significantly accelerated by both acidic and basic conditions. It also exhibits sensitivity to high temperatures and UV light. For researchers, scientists, and drug development professionals, a comprehensive understanding of these stability characteristics is crucial. By employing robust, stability-indicating analytical methods and adhering to proper storage and handling protocols, the integrity of this versatile molecule can be maintained, ensuring reliable and reproducible results in its diverse applications.

References

• Thomas, H., et al. (2020). Aromatic Phosphonates: A Novel Group of Emitters Showing Blue Ultralong Room Temperature Phosphorescence. Advanced Materials, 32(19), 2000880. Available at: [Link][4][5][15]

• Singh, B. K., & Walker, A. (2006). Microbial degradation of organophosphorus compounds. FEMS Microbiology Reviews, 30(3), 428-471. Available at: [Link][10][22]

• Cardozo, M., et al. (2021). Biodegradation of Organophosphorus Compounds Predicted by Enzymatic Process Using Molecular Modelling and Observed in Soil Samples Through Analytical Techniques and Microbiological Analysis: A Comparison. International Journal of Molecular Sciences, 22(11), 5985. Available at: [Link][9]

• Karthikeyan, S., et al. (2013). 4-[(Diethoxyphosphinoyl)methyl]benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 2), o238. Available at: [Link][1]

• Inoue, Y., et al. (1992). Geometrical photoisomerization of (Z)-cyclooctene sensitized by aromatic phosphate, phosphonate, phosphinate, phosphine oxide and chiral phosphoryl esters. Journal of the Chemical Society, Perkin Transactions 2, (6), 983-989. Available at: [Link][16]

• Serpone, N., et al. (2009). Photocatalytic dehalogenation and mineralization of chloro/fluoro-benzoic acid derivatives at the TiO2/H2O interface. Photochemical & Photobiological Sciences, 8(5), 659-669. Available at: [Link][14]

• Venkatasami, G., & Kumar, S. (2021). Validated HPLC method for Identification and Quantification of 4-Hydroxy Benzoic Acid in Levetiracetam Oral Solution Drug Product Formulation. Journal of Chromatographic Science, 12(11), 459. Available at: [Link][19][20]

• Khairnar, U. B., et al. (2010). Degradation of benzoic acid and its derivatives in subcritical water. Journal of the Serbian Chemical Society, 75(11), 1545-1556. Available at: [Link][12]

• Hudson, H. R., & Powroznyk, L. (2003). Thermal decomposition of methyltriaryloxyphosphonium halides. Arkivoc, 2003(12), 23-35. Available at: [Link][13]

• Modro, T. A., & Graham, P. J. (1981). Reaction of phosphonated acetals. Part 3. Acid-catalysed hydrolysis of diethyl 3,3-diethoxypropylphosphonate. Journal of the Chemical Society, Perkin Transactions 2, (3), 359-362. Available at: [Link][6]

• Khan, A. A., et al. (2010). Kinetics and Mechanism of hydrolysis of Di-Ethyl Dithiophosphate in Acid Media. Asian Journal of Chemistry, 22(7), 5153-5160. Available at: [Link][8]

• Wang, Y., et al. (2019). Degradation of UV Filter Ethyl 4-Aminobenzoate (Et-PABA) Using a UV-Activated Persulfate Oxidation Process. Molecules, 24(14), 2623. Available at: [Link][17]

• Tighrine, A., et al. (2016). Application of an Accuracy Profile Strategy Based on the β-Expectation Tolerance Interval for the Validation of a Liquid Chromatography Analytical Method for the Quantification of Benzoic Acid and Its Salts in Different Foodstuffs. Journal of AOAC International, 99(6), 1640-1647. Available at: [Link][21]

• Winter, S. R., & Taylor, R. (1969). The thermal decomposition of benzoic acid. Canadian Journal of Chemistry, 47(18), 3425-3430. Available at: [Link][11]

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Protocols & Analytical Methods

Synthesis of flame retardant polymers using 4-(Diethoxyphosphoryl)benzoic acid

Application Note & Protocol

Topic: Synthesis and Application of Inherently Flame-Retardant Polymers Using 4-(Diethoxyphosphoryl)benzoic Acid

Audience: Materials Scientists, Polymer Chemists, and Research Professionals

Introduction: The Imperative for Advanced Fire-Safe Polymers

The widespread use of polymeric materials in electronics, construction, and transportation necessitates robust fire safety standards. Historically, halogenated compounds were the primary flame retardants, but environmental and health concerns have catalyzed a shift towards safer alternatives.[1] Phosphorus-based flame retardants (P-FRs) have emerged as a leading class of these alternatives, offering high efficiency at lower concentrations.[1]

A critical distinction in flame retardant technology is the difference between additive and reactive retardants. Additive FRs are physically blended with the polymer, which can lead to leaching over time and a deterioration of mechanical properties. In contrast, reactive flame retardants, such as 4-(Diethoxyphosphoryl)benzoic acid (DEBPA) , are monomers that are chemically integrated into the polymer backbone. This creates an inherently flame-retardant material with permanent, non-migrating fire safety.[2]

DEBPA is a bifunctional molecule featuring a carboxylic acid group for polymerization and a diethoxyphosphoryl group that imparts flame retardancy.[2] This structure makes it an ideal comonomer for producing high-performance flame-retardant polyesters, polyamides, and other condensation polymers. This document provides a detailed guide to the mechanism, synthesis, and characterization of such polymers.

The Dual-Phase Mechanism of Phosphorus Flame Retardancy

The efficacy of phosphorus-based flame retardants stems from their ability to interrupt the combustion cycle in both the solid (condensed) and gas phases. This dual-action approach is a key reason for their effectiveness.[2][3]

• Condensed-Phase Action: Upon heating, the phosphorus-containing moieties decompose to form phosphoric acid. This acid acts as a catalyst for dehydration of the polymer, promoting the formation of a stable, insulating layer of char on the material's surface.[3][4][5] This char layer serves two purposes: it physically insulates the underlying polymer from heat and slows the release of flammable volatile compounds that would otherwise fuel the fire.[6]

• Gas-Phase Action: Simultaneously, volatile phosphorus-containing radicals (such as PO•) are released into the flame. These radicals act as scavengers, quenching the high-energy hydrogen (H•) and hydroxyl (OH•) radicals that are essential for the propagation of the combustion chain reaction.[3][7] This "radical trap" mechanism effectively suffocates the flame at a chemical level.

Figure 1: Dual-phase flame retardant mechanism of DEBPA-containing polymers.

Protocol: Synthesis of a Flame-Retardant Copolyester via Melt Polycondensation

This protocol details the synthesis of a flame-retardant poly(butylene terephthalate) (PBT) copolyester using DEBPA as a reactive comonomer. The process involves two stages: transesterification followed by polycondensation under high vacuum.

Materials and Equipment

Reagents	Grade	Supplier
Dimethyl Terephthalate (DMT)	Polymer Grade	Sigma-Aldrich
1,4-Butanediol (BDO)	≥99%	Sigma-Aldrich
4-(Diethoxyphosphoryl)benzoic acid (DEBPA)	≥97%	Crysdot LLC
Titanium(IV) butoxide (TBT)	Catalyst	Sigma-Aldrich
Antioxidant (e.g., Irganox 1010)	Stabilizer	BASF
Dichloromethane (DCM)	ACS Grade	Fisher Scientific
Methanol	ACS Grade	Fisher Scientific

Equipment	Description
250 mL Glass Reactor	With mechanical stirrer, nitrogen inlet, and distillation arm
Heating Mantle & Temp. Controller	Capable of reaching 260°C
High-Vacuum Pump	With a cold trap
Schlenk Line	For inert atmosphere control
Beakers, Flasks, Funnels	Standard laboratory glassware

Experimental Workflow

Caption: Workflow for the synthesis of a DEBPA-based flame retardant polyester.

Step-by-Step Procedure

Causality and Rationale: The molar ratio of diol to di-acid/ester components is set slightly above 1 to compensate for diol loss during the high-temperature vacuum stage, ensuring high molecular weight is achieved.

• Reactor Charging:

  • Charge the glass reactor with Dimethyl Terephthalate (DMT, e.g., 0.95 mol), 4-(Diethoxyphosphoryl)benzoic acid (DEBPA, e.g., 0.05 mol), and 1,4-Butanediol (BDO, e.g., 1.2 mol).

  • Add the catalyst, Titanium(IV) butoxide (TBT, ~200 ppm relative to the final polymer weight), and an antioxidant (~0.1 wt%).

  • Assemble the reactor with the mechanical stirrer and distillation arm. Purge the system with dry nitrogen for 15 minutes to remove oxygen, which can cause polymer degradation at high temperatures.

• Transesterification Stage:

  • Begin stirring and heat the mixture to ~160°C under a gentle nitrogen flow. The reactants will melt into a clear slurry.

  • Gradually increase the temperature to 200-220°C over 2 hours.

  • Methanol will begin to distill from the reaction as the DMT transesterifies with BDO. The reaction is monitored by collecting the methanol in a cooled receiving flask.

  • Rationale: This step creates a low molecular weight oligomer with hydroxyl end-groups, preparing it for the chain-building polycondensation step. The removal of the methanol byproduct drives the reaction forward according to Le Châtelier's principle.

• Polycondensation Stage:

  • Once ~90% of the theoretical methanol has been collected, gradually reduce the pressure using the vacuum pump over 30 minutes until a high vacuum (<1 mbar) is reached.

  • Simultaneously, increase the reaction temperature to 245-250°C.

  • A significant increase in the viscosity of the melt will be observed, indicated by an increase in the torque required by the mechanical stirrer.

  • Continue the reaction under these conditions for 2-3 hours. The byproduct, excess 1,4-Butanediol, will be removed under vacuum and collected in the cold trap.

  • Rationale: The high temperature and vacuum are essential to remove the BDO byproduct, which drives the polymerization reaction to produce a high molecular weight polymer.

• Polymer Recovery:

  • Once the desired viscosity is reached, stop the reaction by breaking the vacuum with nitrogen.

  • Extrude the molten polymer from the bottom of the reactor into a strand, which is then quenched in a cold water bath.

  • Cut the cooled, brittle strand into pellets using a granulator.

  • Dry the pellets in a vacuum oven at 80°C for 12 hours to remove any residual moisture before characterization and processing.

Characterization and Performance Evaluation

Thorough characterization is essential to confirm the successful incorporation of DEBPA and to quantify the resulting flame retardancy.

Analytical Techniques

• Nuclear Magnetic Resonance (NMR): ¹H and ³¹P NMR spectroscopy are used to confirm the chemical structure of the copolyester and to determine the exact weight percentage of the phosphorus-containing monomer incorporated into the polymer chains.[8]

• Thermogravimetric Analysis (TGA): TGA measures weight loss as a function of temperature. It is used to assess the thermal stability of the polymer and, crucially, the amount of protective char formed at high temperatures (e.g., 700°C).[9][10] Flame-retardant polymers are expected to show a higher char yield compared to their non-retarded counterparts.

• Limiting Oxygen Index (LOI): This test determines the minimum oxygen concentration in an oxygen/nitrogen mixture required to sustain combustion of a sample.[1] A higher LOI value indicates better flame retardancy. An LOI above 21 (the approximate oxygen concentration in air) suggests self-extinguishing properties.

• UL-94 Vertical Burn Test: This is a widely accepted industry standard to classify the flammability of plastics.[1] A vertically oriented sample is exposed to a flame for 10 seconds. The test evaluates the time to self-extinguish and whether flaming drips are produced. The highest classification, V-0, indicates that burning stops within 10 seconds with no flaming drips.[11]

Typical Performance Data

The following table summarizes expected results for a PBT copolyester containing approximately 1.0 wt% phosphorus from DEBPA, compared to standard PBT.

Property	Standard PBT	PBT-co-DEBPA (1.0 wt% P)	Test Method
Phosphorus Content	0%	~1.0%	ICP-OES / NMR
TGA Td5% (N₂)	~390°C	~375°C	ISO 11358
TGA Char Yield @ 700°C (N₂)	< 2%	> 10%	ISO 11358
Limiting Oxygen Index (LOI)	~22%	~30%	ASTM D2863
UL-94 Rating (1.6 mm)	V-2 / No Rating	V-0	ANSI/UL 94

Interpretation: The incorporation of DEBPA slightly lowers the initial decomposition temperature (Td5%) as the phosphonate group initiates decomposition earlier to begin its protective action. However, it dramatically increases the char yield, a hallmark of condensed-phase flame retardancy. This translates directly to a significantly higher LOI and a top-tier UL-94 V-0 rating, demonstrating the successful creation of a high-performance, fire-safe material.[11][12]

Safety and Handling

• Standard personal protective equipment (safety glasses, lab coat, gloves) should be worn at all times.

• The synthesis must be conducted in a well-ventilated fume hood due to the high temperatures and potential for volatile byproducts.

• Handle Titanium(IV) butoxide in an inert atmosphere (glove box or Schlenk line) as it is sensitive to moisture.

• Use caution when operating the high-vacuum pump and ensure the cold trap is properly cooled with liquid nitrogen or a dry ice/acetone slurry.

Conclusion

4-(Diethoxyphosphoryl)benzoic acid is a highly effective reactive monomer for the synthesis of inherently flame-retardant polymers. By chemically incorporating the phosphorus-containing moiety into the polymer backbone, this approach provides permanent fire safety without the drawbacks of leaching or compromising material integrity associated with additive flame retardants.[2] The straightforward polycondensation protocol described herein, coupled with standard characterization techniques, provides a robust framework for researchers and scientists to develop next-generation, high-performance fire-safe materials for a wide range of demanding applications.

References

• MDPI. (n.d.). Phosphorus-Containing Flame Retardants from Biobased Chemicals and Their Application in Polyesters and Epoxy Resins.
• ResearchGate. (2025). The Synthesis and Flame Retardance of a High Phosphorus-containing Unsaturated Polyester Resin.
• Google Patents. (n.d.). CN103289066A - Phosphorus-containing flame retardant polyester resin and preparation method thereof.
• MDPI. (2023). Synthesis of DOPO-Based Phosphorus-Nitrogen Containing Hyperbranched Flame Retardant and Its Effective Application for Poly(ethylene terephthalate) via Synergistic Effect.
• BenchChem. (2025). Application Notes and Protocols: 4-(diethylphosphoryl)benzoic acid as a Versatile Precursor for Advanced Flame Retardants.
• National Institutes of Health (NIH). (2023). Strategy for Constructing Phosphorus-Based Flame-Retarded Polyurethane Elastomers for Advanced Performance in Long-Term.
• Bavarian Polymer Institute. (n.d.). Flame Retardant Polymers.
• National Institutes of Health (NIH). (n.d.). 4-[(Diethoxyphosphinoyl)methyl]benzoic acid.
• ResearchGate. (n.d.). Summary of UL-94 and LOI testing results.
• Crysdot LLC. (n.d.). 4-(Diethoxyphosphoryl)benzoic acid.
• ResearchGate. (n.d.). The values of LOI, UL-94, and TGA; the mean mass loss rate (m); and the total mass loss (TML) in the VBB test.
• TA Instruments. (n.d.). Use of TGA to Distinguish Flame-Retarded Polymers from Standard Polymers.
• PerkinElmer. (n.d.). Characterization of Polymers Using TGA.
• Yinsu Flame Retardant. (2024). Reaction Mechanism of 5 Commonly Used Flame Retardants.
• GO YEN CHEMICAL INDUSTRIAL CO LTD. (2025). Mechanism and types of flame retardants.
• BenchChem. (2025). Application Notes and Protocols for 4-(Diethylphosphoryl)benzoic Acid in Medicinal Chemistry.
• ResearchGate. (2025). Mechanisms of action of phosphorus based flame retardants in acrylic polymers.
• National Institutes of Health (NIH). (n.d.). The Flame-Retardant Mechanisms and Preparation of Polymer Composites and Their Potential Application in Construction Engineering.

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Application Notes &amp; Protocols: A Guide to the Horner-Wadsworth-Emmons Reaction Utilizing 4-(Diethoxyphosphoryl)benzoic Acid

Abstract

The Horner-Wadsworth-Emmons (HWE) reaction is a cornerstone of modern organic synthesis for the stereoselective formation of alkenes. This guide provides an in-depth exploration of the HWE reaction featuring 4-(diethoxyphosphoryl)benzoic acid, a versatile bifunctional reagent. We will dissect the reaction mechanism, provide a detailed experimental protocol, offer troubleshooting advice, and contextualize its application in the synthesis of stilbene-4-carboxylic acid derivatives—compounds of significant interest in medicinal chemistry and materials science. This document is intended for researchers, chemists, and professionals in drug development seeking to leverage this powerful synthetic tool.

Introduction: The Strategic Advantage of the HWE Reaction and 4-(Diethoxyphosphoryl)benzoic Acid

The Horner-Wadsworth-Emmons (HWE) reaction is a widely used organic chemical reaction in which stabilized phosphonate carbanions react with aldehydes or ketones to primarily produce (E)-alkenes.[1] First reported as a modification of the Wittig reaction, the HWE offers several distinct advantages, including the use of more nucleophilic but less basic phosphonate carbanions and, most notably, the formation of a water-soluble dialkylphosphate salt byproduct that is easily removed during aqueous workup, simplifying product purification.[1][2][3]

The reagent at the core of this guide, 4-(diethoxyphosphoryl)benzoic acid, is a uniquely valuable building block. Its structure incorporates both the phosphonate ester group necessary for the HWE olefination and a carboxylic acid moiety. This dual functionality allows for the direct synthesis of stilbene-4-carboxylic acid derivatives, which are crucial precursors for pharmaceuticals and functional materials.[4][5] This one-step approach offers high efficiency and stereoselectivity, making it a superior method compared to other cross-coupling reactions for this class of molecules.[4]

Reaction Mechanism: A Step-by-Step Analysis

The HWE reaction proceeds through a well-established multi-step mechanism that dictates its high stereoselectivity for the (E)-alkene.[1][6] The key to this selectivity lies in the thermodynamic equilibration of the intermediates, which favors the formation of the more stable trans-alkene.

The process unfolds as follows:

• Deprotonation: The reaction is initiated by the deprotonation of the phosphonate at the α-carbon using a suitable base (e.g., Sodium Hydride, n-Butyllithium) to generate a nucleophilic phosphonate carbanion (ylide).[1]

• Nucleophilic Addition: The stabilized carbanion performs a nucleophilic attack on the carbonyl carbon of an aldehyde or ketone. This addition is the rate-limiting step and forms two diastereomeric tetrahedral intermediates (betaines).[1][7]

• Oxaphosphetane Formation: The betaine intermediates undergo cyclization to form four-membered ring structures known as oxaphosphetanes.[6]

• Elimination: The oxaphosphetane intermediate collapses, cleaving the carbon-phosphorus and carbon-oxygen bonds. This concerted elimination step yields the final alkene product and a water-soluble phosphate byproduct.[1][2] The stereochemical outcome is driven by the formation of the thermodynamically more stable intermediate, which leads to the predominant formation of the (E)-alkene.[2][3]

Caption: Figure 1: Horner-Wadsworth-Emmons Reaction Mechanism

Detailed Experimental Protocol

This section provides a representative protocol for the synthesis of an (E)-stilbene-4-carboxylic acid derivative via the HWE reaction between 4-(diethoxyphosphoryl)benzoic acid and an aromatic aldehyde.

Materials and Reagents

Reagent/Material	Purpose	Typical Stoichiometry
4-(Diethoxyphosphoryl)benzoic acid	Phosphonate Reagent	1.0 - 1.2 equivalents
Aromatic Aldehyde	Carbonyl Substrate	1.0 equivalent
Sodium Hydride (NaH), 60% in oil	Base	1.2 - 1.5 equivalents
Anhydrous Tetrahydrofuran (THF)	Solvent	~0.1 - 0.5 M concentration
1 M Hydrochloric Acid (HCl)	Quenching/Acidification	As needed for pH ~2-3
Ethyl Acetate	Extraction Solvent	As needed
Brine (Saturated NaCl solution)	Aqueous Wash	As needed
Anhydrous Sodium Sulfate (Na₂SO₄)	Drying Agent	As needed
Round-bottom flask, magnetic stirrer, syringes, septa	Glassware/Apparatus	-
Inert atmosphere (Nitrogen or Argon)	Reaction Environment	-

Experimental Workflow Diagram

Caption: Figure 2: Experimental Workflow

Step-by-Step Procedure

Safety Precaution: Sodium hydride (NaH) is a highly flammable solid that reacts violently with water. Handle with extreme care under an inert atmosphere.

• Preparation: Ensure all glassware is oven-dried and assembled under a positive pressure of nitrogen or argon.

• Base Suspension: In a round-bottom flask equipped with a magnetic stir bar, suspend sodium hydride (1.2 eq.) in anhydrous THF. Cool the suspension to 0°C using an ice bath.

• Ylide Formation: Dissolve 4-(diethoxyphosphoryl)benzoic acid (1.1 eq.) in a separate flask with anhydrous THF. Add this solution dropwise to the NaH suspension at 0°C. After the addition is complete, remove the ice bath and stir the mixture at room temperature for 30-60 minutes. Vigorous hydrogen gas evolution will be observed.

• Aldehyde Addition: Dissolve the aromatic aldehyde (1.0 eq.) in anhydrous THF and cool the ylide solution back to 0°C. Add the aldehyde solution dropwise to the reaction mixture.

• Reaction Progression: Allow the reaction to slowly warm to room temperature and stir for 2-16 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Workup - Quenching and Acidification: Once the reaction is complete, cool the flask to 0°C. Very carefully and slowly quench the reaction by adding 1 M HCl until the evolution of gas ceases and the aqueous layer becomes acidic (pH ~2-3).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x).

• Washing and Drying: Combine the organic layers and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization or flash column chromatography to yield the pure (E)-stilbene-4-carboxylic acid derivative.[4] Typical yields range from 83-93%.[4]

Troubleshooting Common Issues

Even robust reactions can present challenges. Below is a guide to troubleshoot common problems encountered during the HWE reaction.[8]

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Yield	1. Presence of moisture quenching the carbanion. 2. Insufficiently strong or degraded base. 3. Sterically hindered aldehyde or ketone substrate.	1. Ensure all glassware is rigorously dried. Use anhydrous solvents. Perform the reaction under a strict inert atmosphere. 2. Use fresh, high-quality base. 3. Increase reaction time and/or temperature. Consider using a less hindered phosphonate if possible.
Poor (E/Z) Selectivity	Reaction conditions favor the kinetic (Z)-isomer.	For high (E)-selectivity, use sodium (NaH) or lithium (n-BuLi) bases. Higher reaction temperatures (e.g., room temperature vs. -78°C) generally favor the formation of the thermodynamically stable (E)-isomer.[8]
Incomplete Reaction	1. Insufficient amount of base. 2. Reaction time is too short.	1. Ensure accurate measurement of an active base (at least 1.1-1.2 equivalents). 2. Extend the reaction time and monitor by TLC until the starting aldehyde is consumed.
Difficulty in Purification	Incomplete removal of the phosphate byproduct.	The diethyl phosphate byproduct is water-soluble.[2][3] Ensure thorough washing of the organic layer with water and brine during the workup phase.

Conclusion

The Horner-Wadsworth-Emmons reaction using 4-(diethoxyphosphoryl)benzoic acid is a highly effective and stereoselective method for synthesizing (E)-stilbene-4-carboxylic acid derivatives.[4] Its operational simplicity, the ease of byproduct removal, and its high yields make it a valuable and reliable tool for chemists in research and industry. By understanding the underlying mechanism and adhering to a carefully executed protocol, researchers can efficiently access a wide range of valuable compounds for further development.

References

• Wikipedia. (n.d.). Horner–Wadsworth–Emmons reaction. Retrieved from [Link]

• NROChemistry. (n.d.). Horner-Wadsworth-Emmons Reaction. Retrieved from [Link]

• Slideshare. (n.d.). Horner-Wadsworth-Emmons reaction. Retrieved from [Link]

• Ando, K. (1999). A Mechanistic Study of the Horner-Wadsworth-Emmons Reaction: Computational Investigation on the Reaction Pass and the Stereochemistry in the Reaction of Lithium Enolate Derived from Trimethyl Phosphonoacetate with Acetaldehyde. Journal of Organic Chemistry, 64(18), 6815-6821. Retrieved from [Link]

• Refubium - Freie Universität Berlin. (n.d.). 3 Syntheses - 3.1 Synthesis of Stilbene Derivatives. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. Retrieved from [Link]

• Murata, T., Tsutsui, H., & Shiina, I. (2024). (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications. The Journal of Organic Chemistry, 89(22), 15414-15435. Retrieved from [Link]

• Chem Help ASAP. (2020, March 27). Horner-Wadsworth-Emmons reaction [Video]. YouTube. Retrieved from [Link]

• Kumar, R., et al. (2018). Synthetic approaches toward stilbenes and their related structures. RSC Advances, 8(54), 30794-30824. Retrieved from [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). Carbonyl Chemistry :: Horner-Wadsworth-Emmons Reaction. Retrieved from [Link]

• Ueura, K., Satoh, T., & Miura, M. (2010). Synthesis of stilbene and distyrylbenzene derivatives through rhodium-catalyzed ortho-olefination and decarboxylation of benzoic acids. Organic Letters, 12(24), 5776-5779. Retrieved from [Link]

• Kumar, K. B., Reddy, K. R., & Achaiah, G. (2019). SYNTHESIS OF NEW STILBENE DERIVATIVES AS CYTOTOXIC AGENTS. ResearchGate. Retrieved from [Link]

• Griffith Research Online. (2022). Exploring the Use of a Horner-Wadsworth-Emmons Reaction in the Synthesis of Higher Order Sugars. Retrieved from [Link]

• Organic Syntheses. (n.d.). PREPARATION OF HORNER-WADSWORTH-EMMONS REAGENT: METHYL 2-BENZYLOXYCARBONYLAMINO-2- (DIMETHOXY- PHOSPHINYL)ACETATE. Retrieved from [Link]

• National Institutes of Health. (n.d.). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. Retrieved from [Link]

• Crysdot LLC. (n.d.). 4-(Diethoxyphosphoryl)benzoic acid. Retrieved from [Link]

• Karthikeyan, S., et al. (2011). 4-[(Diethoxyphosphinoyl)methyl]benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 5), o831. Retrieved from [Link]

• National Institutes of Health. (2013). Mechanism of the Phospha-Wittig–Horner Reaction. Angewandte Chemie International Edition, 52(19), 5044-5047. Retrieved from [Link]

• FAQ. (n.d.). What are the synthesis and applications of 4-ethynyl-benzoic acid methyl ester?. Retrieved from [Link]

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: Functionalization of 4-(Diethoxyphosphoryl)benzoic Acid for Drug Discovery

Introduction: The Strategic Value of the Aryl Phosphonate Scaffold

In the landscape of modern medicinal chemistry, the phosphonate group stands out as a versatile and powerful pharmacophore. Its ability to act as a non-hydrolyzable bioisostere of the phosphate group allows for the design of potent and metabolically stable enzyme inhibitors.[1][2] Molecules bearing the C-P bond often mimic the transition state of enzymatic reactions, particularly those involving phosphate hydrolysis, leading to high-affinity binding with targets such as proteases, phosphatases, and kinases.[2] However, the inherent negative charge of phosphonic acids at physiological pH poses a significant challenge, impeding cell membrane permeability and reducing oral bioavailability.[3]

This has led to the extensive development of prodrug strategies, where the polar phosphonic acid is masked with lipophilic, cleavable groups to create neutral phosphonate esters.[1][3] These prodrugs can efficiently cross cell membranes before being metabolized intracellularly to release the active phosphonic acid.

4-(Diethoxyphosphoryl)benzoic acid emerges as a particularly valuable building block in this context. It offers a unique combination of features:

• A Pre-masked Phosphonate: The diethyl ester form provides a neutral, cell-permeable phosphonate moiety, which can be retained as a stable diester or selectively hydrolyzed to the monoester or the free phosphonic acid.

• A Versatile Chemical Handle: The carboxylic acid group at the para position serves as a prime site for chemical modification, allowing for the facile construction of amide or ester libraries. This enables the exploration of structure-activity relationships (SAR) by introducing diverse chemical functionalities to modulate potency, selectivity, and pharmacokinetic properties.

• A Rigid Aromatic Scaffold: The phenyl ring provides a well-defined and rigid spacer, positioning the phosphonate and the functionalized carboxylate in a precise spatial orientation for interaction with biological targets.

This guide provides a detailed exploration of the functionalization of 4-(diethoxyphosphoryl)benzoic acid, presenting robust protocols for amide and ester synthesis, discussing the underlying chemical principles, and outlining strategies for diversification to generate compound libraries for drug discovery.

PART 1: Amide Library Synthesis via Carboxylic Acid Functionalization

The most common and versatile functionalization of 4-(diethoxyphosphoryl)benzoic acid involves the formation of an amide bond. This allows for the introduction of a vast array of chemical diversity by coupling the core scaffold with a wide range of primary and secondary amines.

The Chemistry of Amide Bond Formation: Activating the Carboxyl Group

Direct reaction between a carboxylic acid and an amine is generally inefficient due to the formation of a stable ammonium carboxylate salt. Therefore, the carboxylic acid must first be "activated" to a more electrophilic species that is susceptible to nucleophilic attack by the amine. Several classes of coupling reagents have been developed for this purpose, each with its own mechanism and advantages.

• Carbodiimides (e.g., EDC): Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) react with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is then attacked by the amine to form the amide bond. To improve efficiency and suppress side reactions like racemization, an additive such as 1-Hydroxybenzotriazole (HOBt) is almost always included. HOBt traps the O-acylisourea to form a more stable and selective active ester, which then reacts cleanly with the amine.[3][4]

• Onium Salts (e.g., HBTU, HATU, PyBOP): These reagents, categorized as aminium/uronium or phosphonium salts, are among the most efficient coupling agents.[5][6][7] Reagents like HBTU and HATU react with the carboxylate to form an activated OBt or OAt ester, respectively, which rapidly reacts with the amine.[2][5] Phosphonium salts like PyBOP function similarly but are known to avoid a key side reaction associated with uronium salts (guanidinylation of the amine), making them particularly suitable for sensitive or low-concentration reactions.[7][8]

The choice of coupling reagent often depends on the steric and electronic properties of the coupling partners, desired reaction time, and cost considerations.

Visualizing the Amidation Workflow

Sources

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• 8. researchgate.net [researchgate.net]

Protocol for the Hydrolysis of 4-(Diethoxyphosphoryl)benzoic Acid to 4-Phosphonobenzoic Acid

An Application Note for Drug Development Professionals

Abstract

4-Phosphonobenzoic acid is a critical bifunctional organic molecule widely utilized as a linker in the synthesis of metal-organic frameworks (MOFs), for surface functionalization, and as a stable, non-hydrolyzable bioisostere for phosphate groups in medicinal chemistry.[1][2] Its preparation commonly involves the hydrolysis of its diethyl ester precursor, 4-(diethoxyphosphoryl)benzoic acid. This document provides a detailed protocol for this conversion, focusing on the robust and high-yielding McKenna reaction, which utilizes bromotrimethylsilane. We will delve into the reaction mechanism, provide a step-by-step experimental guide, discuss safety considerations, and outline methods for characterization and troubleshooting.

Introduction and Scientific Principles

The conversion of phosphonate esters to phosphonic acids is a fundamental transformation in organophosphorus chemistry.[3] While traditional methods involving harsh acidic hydrolysis with concentrated HCl or HBr are effective, they often require high temperatures and long reaction times, which can be incompatible with sensitive functional groups.[2][4]

A milder and more efficient alternative is the dealkylation via a silyl ester intermediate, commonly known as the McKenna reaction.[2] This method involves the reaction of the phosphonate ester with a halotrimethylsilane, typically bromotrimethylsilane (TMSBr). The reaction proceeds through the nucleophilic attack of the phosphonyl oxygen on the silicon atom of TMSBr, with the bromide ion subsequently attacking the ethyl group to form bromoethane and a silyl phosphonate ester intermediate. This intermediate is highly susceptible to hydrolysis and is readily cleaved by the addition of a protic solvent like methanol or water to yield the final phosphonic acid.[2]

Causality of Experimental Choice: The selection of TMSBr is strategic. The silicon-bromine bond is highly polarized, making the silicon atom a strong electrophile. The resulting P-O-Si bond is weak and easily hydrolyzed. This two-step process—silylation followed by solvolysis—avoids the aggressive conditions of direct acid hydrolysis, leading to cleaner reactions and higher yields.

Reaction Mechanism

dot digraph "Reaction_Mechanism" { graph [rankdir="LR", splines=ortho, label="Figure 1: Mechanism of TMSBr-mediated hydrolysis.", labelloc=b, fontname="Arial", fontsize=12]; node [shape=none, fontname="Arial", fontsize=10]; edge [arrowhead=vee, penwidth=1.5];

}

Caption: Figure 1: Mechanism of TMSBr-mediated hydrolysis.

Detailed Experimental Protocol

This protocol details the hydrolysis of 4-(diethoxyphosphoryl)benzoic acid on a 5 mmol scale.

Materials and Reagents

Material/Reagent	Grade	Supplier Example	Notes
4-(Diethoxyphosphoryl)benzoic acid	≥97%	TCI, Sigma-Aldrich	Starting material.
Bromotrimethylsilane (TMSBr)	≥97%	Sigma-Aldrich, Gelest	Highly corrosive and moisture-sensitive. Handle with extreme care.[5][6][7]
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific	Use a dry solvent from a solvent purification system or a sealed bottle.
Methanol (MeOH)	ACS Grade	VWR	Used for hydrolysis/quenching.
Diethyl Ether	ACS Grade	Fisher Scientific	For washing the final product.
Deionized Water	-	-	For washing.
Round-bottom flask (50 mL)	-	-	Must be oven or flame-dried.
Magnetic stir bar, stir plate	-	-	-
Septa, needles, syringes	-	-	For inert atmosphere techniques.
Ice bath	-	-	For temperature control.
Buchner funnel, filter flask	-	-	For product isolation.
High-vacuum line or rotary evaporator	-	-	For solvent removal.

Experimental Workflow

Caption: Figure 2: Experimental workflow for the synthesis.

Step-by-Step Procedure

• Preparation: Oven-dry a 50 mL round-bottom flask containing a magnetic stir bar. Allow it to cool to room temperature under a stream of dry nitrogen or argon and maintain an inert atmosphere using a balloon or manifold.

• Dissolution: To the flask, add 4-(diethoxyphosphoryl)benzoic acid (1.36 g, 5.0 mmol). Using a syringe, add 20 mL of anhydrous dichloromethane (DCM). Stir the mixture until all the solid has dissolved.

• Addition of TMSBr: Cool the flask in an ice-water bath to 0 °C. Slowly add bromotrimethylsilane (TMSBr) (1.84 g, 1.58 mL, 12.0 mmol, 2.4 equivalents) dropwise via syringe over 5 minutes. A white precipitate may form during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir overnight (approximately 12-16 hours) under the inert atmosphere.

• Solvent Removal: After the reaction period, remove the solvent and any excess TMSBr using a rotary evaporator. This will leave a crude solid or viscous oil.

• Hydrolysis: Cool the flask containing the crude intermediate in an ice bath. Carefully and slowly add 15 mL of methanol to the flask to quench the reaction and hydrolyze the silyl ester. Stir the resulting suspension vigorously in the ice bath for 1 hour.

• Isolation: Isolate the white precipitate by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with two portions of cold diethyl ether (2 x 10 mL) to remove soluble impurities.

• Drying: Transfer the white solid to a tared vial and dry under high vacuum to a constant weight to yield 4-phosphonobenzoic acid.

Safety and Handling Precautions

Bromotrimethylsilane (TMSBr) is a hazardous substance and requires strict safety protocols.

• Corrosivity: TMSBr is corrosive and can cause severe skin and eye burns.[5]

• Moisture Sensitivity: It reacts violently with water, alcohols, and other protic solvents, liberating toxic and corrosive hydrogen bromide (HBr) gas.[6] All glassware must be scrupulously dried, and the reaction must be performed under an inert atmosphere.

• Handling: Always handle TMSBr in a well-ventilated chemical fume hood.[7] Wear appropriate personal protective equipment (PPE), including chemical safety goggles, a face shield, a lab coat, and heavy-duty chemical-resistant gloves (e.g., butyl rubber).[6][8]

• Spills: In case of a spill, neutralize with a dry agent like sodium bicarbonate. Do not use water.

• Disposal: Dispose of TMSBr-contaminated waste according to institutional and local regulations for hazardous chemical waste.[8][9]

Characterization and Expected Results

The final product, 4-phosphonobenzoic acid, should be a white, crystalline solid. The identity and purity should be confirmed using standard analytical techniques.

Analytical Technique	Expected Result for 4-Phosphonobenzoic Acid
Yield	85-95%
1H NMR (DMSO-d₆)	δ ~13.0 (broad s, 1H, -COOH), δ ~8.0 (d, 2H, Ar-H), δ ~7.8 (d, 2H, Ar-H). The characteristic quartet (~4.0 ppm) and triplet (~1.2 ppm) of the ethyl groups from the starting material will be absent. The phosphonic acid protons are often broad and may not be observed.
13C NMR (DMSO-d₆)	Signals corresponding to the aromatic carbons and the carboxyl carbon (~167 ppm). The signals for the ethyl groups (~62 ppm and ~16 ppm) will be absent.
31P NMR (DMSO-d₆)	A single peak typically in the range of δ 15-20 ppm (proton decoupled). The starting diethyl ester will have a signal around δ 20-25 ppm.
FT-IR (KBr Pellet)	Broad O-H stretching bands from ~3000-2500 cm⁻¹ (for both P-OH and C-OH), a sharp C=O stretch around 1700 cm⁻¹, and a P=O stretch around 1200 cm⁻¹.
Mass Spec (ESI-)	[M-H]⁻ calculated for C₇H₇O₅P: 201.00; found: 201.0.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Product Yield	Incomplete reaction due to inactive TMSBr (hydrolyzed by atmospheric moisture).	Use a fresh, sealed bottle of TMSBr. Ensure all glassware is perfectly dry and the inert atmosphere is maintained throughout the addition.
Insufficient TMSBr or reaction time.	Increase the equivalents of TMSBr to 3.0. Ensure the reaction runs for at least 12 hours. Monitor reaction progress by taking an aliquot and analyzing with 31P NMR.
Product is an Oil/Gummy	Incomplete hydrolysis of the silyl ester intermediate.	Increase the stirring time in methanol after the quench. If the product remains oily, add a small amount of water to the methanol suspension to facilitate complete hydrolysis.
Impure Product	Presence of partially hydrolyzed monoethyl ester.	This can occur with insufficient TMSBr. The reaction may need to be repeated with more reagent. Purification can be attempted by recrystallization from water.
Residual starting material.	Extend the reaction time or slightly increase the reaction temperature to 40 °C (refluxing DCM).

References

• Manufacturer's Guide to Trimethylsilyl Bromide: Properties, Safety, and Applications. (n.d.).
• Gelest, Inc. (2015, June 11).
• Fisher Scientific. (2025, December 19). 3-(Trimethylsilyl)
• Kelly, S. J., & Butler, L. G. (n.d.). Enzymic hydrolysis of phosphonate esters. Reaction mechanism of intestinal 5'-nucleotide phosphodiesterase.
• Phosphonate. (n.d.). In Wikipedia. Retrieved January 14, 2026.
• The Hydrolysis of Phosphinates and Phosphon
• Cole-Parmer. (n.d.).
• Solution Dynamics of Phosphonate Ester Hydrolysis. (n.d.). Taylor & Francis Online.
• AK Scientific, Inc. (n.d.). (2-Bromoethyl)
• Ester Hydrolysis and Phosphoryl Transfer. (2023, May 3). Chemistry LibreTexts.
• Synthesis of 4-(Diethyl phosphonomethyl)benzyl alcohol. (n.d.). PrepChem.com.
• A Comparative Analysis of 4-(Diethylphosphoryl)benzoic Acid and Other Phosphonic Acids for Researchers. (n.d.). Benchchem.
• Karthikeyan, S., Sethusankar, K., Rajeshwaran, G. G., & Mohanakrishnan, A. K. (n.d.). 4-[(Diethoxyphosphinoyl)methyl]benzoic acid. PMC - NIH.
• Application Notes and Protocols for 4-(Diethylphosphoryl)benzoic Acid in Medicinal Chemistry. (n.d.). Benchchem.
• 4-Phosphonobenzoic Acid TCI Analytical reagent. (n.d.). AMI Scientific.
• Diethyl (−)-2,3-O-benzylidene-L-tartrate. (n.d.). Organic Syntheses Procedure.
• An In-depth Technical Guide to the Precursors for Synthesizing (4-Nitro-benzyl)-phosphonic Acid. (n.d.). Benchchem.
• Synthesis of Phosphonic Acids and Their Esters as Possible Substrates for Reticular Chemistry. (2014, July 16).
• α-TETRALONE. (n.d.). Organic Syntheses Procedure.
• Selective Esterification of Phosphonic Acids. (n.d.). PMC - NIH.
• p-Carbomethoxybenzamide. (n.d.). Organic Syntheses Procedure.
• A Comparative Study of the Metabolism of 2-, 3- and 4- Bromobenzoic Acids both In Vitro and In Vivo. (n.d.).
• Various Analysis Techniques for Organic Acids and Examples of Their Applic
• PROCESS FOR THE PREPARATION OF BENZOIC ACID DERIVATIVES VIA A NEW INTERMEDIATE OF SYNTHESIS. (2005, December 1).
• Phosphonic acid: preparation and applic

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Application of 4-(Diethoxyphosphoryl)benzoic Acid in Solid-Phase Synthesis: A Technical Guide

Introduction: A Versatile Phosphonate Linker for Solid-Phase Organic Synthesis

In the landscape of solid-phase organic synthesis (SPOS), the choice of a linker is paramount to the success of a synthetic strategy. The linker, a molecular bridge between the insoluble polymeric support and the molecule being synthesized, dictates the conditions for both the on-resin reactions and the final cleavage of the target compound. 4-(Diethoxyphosphoryl)benzoic acid emerges as a versatile and robust linker, offering unique advantages for the synthesis of a diverse range of small molecules and peptides.

The core utility of 4-(diethoxyphosphoryl)benzoic acid lies in the stability of the phosphonate ester linkage under a variety of reaction conditions, coupled with the ability to be cleaved under specific, controlled conditions. The benzoic acid moiety provides a convenient handle for immobilization onto amine-functionalized resins, a common starting point in solid-phase synthesis. The diethyl phosphonate group, while stable to many reagents used in peptide and small molecule synthesis, can be selectively cleaved to release the final product as a phosphonic acid, a functional group of significant interest in medicinal chemistry due to its ability to act as a phosphate mimic.[1] This guide provides a comprehensive overview of the application of 4-(diethoxyphosphoryl)benzoic acid in SPOS, complete with detailed protocols and expert insights.

Key Attributes of the 4-(Diethoxyphosphoryl)benzoic Acid Linker

Feature	Description	Implication in Solid-Phase Synthesis
Chemical Structure	A benzoic acid functionalized with a diethyl phosphonate group.	The carboxylic acid allows for straightforward amide bond formation with amine-functionalized resins.
Linkage Stability	The phosphonate ester is stable to a wide range of acidic and basic conditions commonly used in SPOS.	Compatible with both Fmoc and Boc protection strategies in peptide synthesis, as well as many standard organic reactions.
Cleavage	Cleavage of the diethyl phosphonate can be achieved using reagents like trimethylsilyl bromide (TMSBr).[2]	Provides a specific and orthogonal cleavage strategy, releasing the product as a phosphonic acid.
Product Functionality	Cleavage yields a phosphonic acid moiety on the synthesized molecule.	Phosphonic acids are valuable in drug discovery as non-hydrolyzable phosphate analogues and for their metal-chelating properties.[3]

Experimental Protocols

Protocol 1: Immobilization of 4-(Diethoxyphosphoryl)benzoic Acid onto Amine-Functionalized Resin

This protocol describes the coupling of 4-(diethoxyphosphoryl)benzoic acid to an amine-functionalized polystyrene resin (e.g., aminomethyl-polystyrene) using a carbodiimide coupling agent.

Materials:

• Amine-functionalized polystyrene resin (e.g., 100-200 mesh, 1% DVB, ~1.0 mmol/g loading)

• 4-(Diethoxyphosphoryl)benzoic acid

• N,N'-Diisopropylcarbodiimide (DIC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)[4]

• Hydroxybenzotriazole (HOBt) or 1-Hydroxy-7-azabenzotriazole (HOAt)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine (20% in DMF) for optional Fmoc-quantification of loading

• UV-Vis Spectrophotometer for quantification

Procedure:

• Resin Swelling: Swell the amine-functionalized resin (1.0 g, ~1.0 mmol) in DMF (10 mL) in a fritted syringe reaction vessel for 1 hour with gentle agitation.

• Washing: Drain the DMF and wash the resin thoroughly with DMF (3 x 10 mL) and DCM (3 x 10 mL).

• Activation of Carboxylic Acid: In a separate flask, dissolve 4-(diethoxyphosphoryl)benzoic acid (3.0 mmol, 3 eq.) and HOBt (3.0 mmol, 3 eq.) in DMF (10 mL). Add DIC (3.0 mmol, 3 eq.) to the solution and allow it to pre-activate for 10-15 minutes at room temperature.

• Coupling: Add the activated linker solution to the swollen resin. Agitate the mixture at room temperature for 4-6 hours.

• Washing: Drain the reaction mixture and wash the resin with DMF (5 x 10 mL) and DCM (5 x 10 mL) to remove any unreacted reagents and byproducts.

• Capping (Optional but Recommended): To block any unreacted amine groups on the resin, treat the resin with a solution of acetic anhydride (10% v/v) and diisopropylethylamine (DIEA) (5% v/v) in DMF for 30 minutes.

• Final Washing and Drying: Wash the resin with DMF (3 x 10 mL), DCM (3 x 10 mL), and methanol (3 x 10 mL). Dry the resin under vacuum to a constant weight.

Determination of Loading Capacity:

The loading of the linker onto the resin can be determined using the Fmoc-release method. A small, accurately weighed amount of the dried resin is treated with a 20% piperidine in DMF solution, and the absorbance of the liberated dibenzofulvene-piperidine adduct is measured at ~301 nm.

Workflow for Solid-Phase Synthesis using 4-(Diethoxyphosphoryl)benzoic Acid Linker

Caption: General workflow for solid-phase synthesis.

Protocol 2: On-Resin Synthesis - Example: Synthesis of a Dipeptide

This protocol provides a general example of elongating a peptide chain on the linker-functionalized resin.

Materials:

• Linker-functionalized resin from Protocol 1

• Fmoc-protected amino acids

• DIC, HOBt

• 20% Piperidine in DMF

• DMF, DCM

Procedure:

• Fmoc Deprotection (if applicable): If the first building block is to be attached to the linker, and the linker itself does not have a protecting group, this step is skipped. For subsequent cycles in peptide synthesis, treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc protecting group.

• Washing: Wash the resin with DMF (5 x 10 mL) and DCM (3 x 10 mL).

• Amino Acid Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (3 eq.), HOBt (3 eq.), and DIC (3 eq.) in DMF.

  • Add the activated amino acid solution to the resin and agitate for 2-4 hours.

  • Monitor the coupling reaction using a Kaiser test or other appropriate method.

• Washing: Wash the resin with DMF (5 x 10 mL) and DCM (3 x 10 mL).

• Repeat: Repeat the deprotection and coupling steps for each subsequent amino acid in the sequence.

Protocol 3: Cleavage of the Synthesized Molecule from the Resin

This protocol describes the cleavage of the diethyl phosphonate linker to release the final product as a phosphonic acid.

Materials:

• Product-on-resin

• Trimethylsilyl bromide (TMSBr)[2]

• Dichloromethane (DCM), anhydrous

• Triethylamine (optional, for neutralization)

• Methanol

• Diethyl ether

Procedure:

• Resin Preparation: Wash the dried product-on-resin with anhydrous DCM (3 x 10 mL).

• Cleavage Reaction:

  • Swell the resin in anhydrous DCM.

  • Add a solution of TMSBr in DCM (e.g., 1 M, 10 eq.) to the resin.

  • Agitate the mixture at room temperature for 2-4 hours. The progress of the cleavage can be monitored by taking a small aliquot of the resin, washing it, and analyzing the supernatant by LC-MS.

• Product Isolation:

  • Filter the resin and collect the filtrate containing the silylated product.

  • Wash the resin with DCM (3 x 5 mL) and combine the filtrates.

• Hydrolysis of Silyl Ester:

  • Evaporate the solvent from the combined filtrates under reduced pressure.

  • Add methanol to the residue and stir for 30 minutes to hydrolyze the trimethylsilyl phosphonate ester.[2]

• Precipitation and Purification:

  • Evaporate the methanol.

  • The crude phosphonic acid can often be precipitated by the addition of cold diethyl ether.

  • Further purification can be achieved by reverse-phase HPLC.

Characterization of the Final Product

The identity and purity of the cleaved phosphonic acid should be confirmed using standard analytical techniques.

Analytical Technique	Expected Information
LC-MS	Provides the molecular weight of the product and an assessment of its purity.
¹H and ¹³C NMR	Confirms the structure of the synthesized molecule.
³¹P NMR	A characteristic signal for the phosphonic acid group will be observed, confirming successful cleavage.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Linker Loading	Incomplete coupling reaction.	Increase reaction time, use fresh coupling reagents, ensure anhydrous conditions.
Incomplete Cleavage	Insufficient TMSBr or reaction time.	Increase the equivalents of TMSBr and/or extend the reaction time. Ensure anhydrous conditions during the cleavage reaction.
Side Reactions during Cleavage	Acid-labile protecting groups on the synthesized molecule.	If the target molecule contains acid-sensitive functionalities, alternative, milder cleavage methods for phosphonate esters may need to be explored.

Conclusion

4-(Diethoxyphosphoryl)benzoic acid is a valuable tool in the solid-phase synthesis toolbox. Its robust nature, coupled with a specific cleavage strategy that yields a biologically relevant phosphonic acid functional group, makes it an attractive choice for the synthesis of small molecules and peptides for drug discovery and other applications. The protocols outlined in this guide provide a solid foundation for researchers to successfully implement this versatile linker in their synthetic endeavors.

Visualizing the Immobilization and Cleavage Process

Caption: Immobilization and cleavage reactions.

References

• Olszewski, T. K. (2015). Synthesis of heterocyclic substituted phosphonates, phosphonic and phosphinic acids. Faculty of Chemistry, Wroclaw University of Technology.

• Linker-Free Synthesis of Antimicrobial Peptides Using a Novel Cleavage Reagent: Characterisation of the Molecular and Ionic Composition by nanoESI-HR MS. (2023). MDPI. [Link]

• Safety-Catch Linkers for Solid-Phase Peptide Synthesis. (2022). MDPI. [Link]

• Regioselective ester cleavage during the preparation of bisphosphonate methacrylate monomers. (2011). Beilstein Journal of Organic Chemistry. [Link]

• Keglevich, G., & Bálint, E. (2012). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules. [Link]

• A modular approach for the installation of functionalized phosphonates to heterocycles. (n.d.).

• Towards the use of an amino acid cleavable linker for solid-phase chemical synthesis of peptides and proteins. (2015). Royal Society of Chemistry. [Link]

• Phosphonate synthesis by substitution or phosphonylation. (n.d.). Organic Chemistry Portal. [Link]

• An introduction to SPOS: Supports, linkers, and analytical methods for Solid Phase Organic Synthesis. (n.d.). University of Sheffield.

• Synthesis of heterocyclic compounds through nucleophilic phosphine catalysis. (2016). Chemical Communications. [Link]

• Shearan, S. J. I. (2022). Synthesis and Characterisation of Novel Phosphonate-based Linkers and Metal-Organic Frameworks based on Tetravalent Metals. Swansea University.

• Karthikeyan, S., et al. (2012). 4-[(Diethoxyphosphinoyl)methyl]benzoic acid. Acta Crystallographica Section E. [Link]

• Glen Report 31.25: Technical Brief – Universal Support III PS Cleavage and Dephosphorylation. (2019). Glen Research. [Link]

• Carboxyl Coupling Resin. (n.d.). G-Biosciences. [Link]

• The Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3-sp3 Carbon-Carbon Bonds. (2021). Angewandte Chemie International Edition. [Link]

• The McKenna reaction – avoiding side reactions in phosphonate deprotection. (2020). Beilstein Journal of Organic Chemistry. [Link]

• Quantitative Determination of Resin Loading in Solid-Phase Organic Synthesis Using (13)C MAS NMR. (2001). Journal of Combinatorial Chemistry. [Link]

• Orthogonal Cleavage of the HMPB Linker from Solid Support Using HFIP. (2025). Organic Letters. [Link]

• Amide coupling Protocol for Amino PEG. (2024). AxisPharm. [Link]

• Dipeptide Syntheses via Activated α-Amino Esters. (2021). Organic Syntheses. [Link]

• Studies on Catalytic PO–R Bond Cleavages Generating Phosphonates. (n.d.).

• Supplementary Information. (n.d.). The Royal Society of Chemistry. [Link]

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• 3. soc.chim.it [soc.chim.it]
• 4. documents.thermofisher.com [documents.thermofisher.com]

The Strategic Utility of 4-(Diethoxyphosphoryl)benzoic Acid: A Precursor for Bioactive Phosphonate Synthesis

Introduction: The Architectural Advantage of a Bifunctional Precursor

In the landscape of medicinal chemistry and drug discovery, the rational design of enzyme inhibitors and other bioactive molecules hinges on the availability of versatile chemical scaffolds. 4-(Diethoxyphosphoryl)benzoic acid emerges as a molecule of significant strategic value, offering a unique combination of a stable phosphonate moiety and a readily derivatizable carboxylic acid. This bifunctional architecture allows for its seamless integration into complex molecular designs, serving as a cornerstone for the synthesis of a diverse array of bioactive compounds.

The diethoxyphosphoryl group acts as a non-hydrolyzable bioisostere of a phosphate group, a ubiquitous functional group in biological systems. This mimicry allows phosphonate-containing molecules to interact with the active sites of enzymes that process phosphorylated substrates, such as phosphatases, kinases, and proteases, often leading to potent and selective inhibition.[1][2] The phosphonate's resistance to enzymatic cleavage imparts metabolic stability to the resulting drug candidates, a highly desirable property in drug development.[2]

Simultaneously, the benzoic acid functionality provides a versatile handle for synthetic elaboration. Through well-established amide coupling reactions, a wide variety of chemical motifs can be appended to the core structure. This allows for the systematic exploration of structure-activity relationships (SAR), enabling the optimization of potency, selectivity, and pharmacokinetic properties of the final bioactive compound.[1] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the practical applications of 4-(Diethoxyphosphoryl)benzoic acid as a precursor, with a focus on the synthesis of stilbene-based and amide-based bioactive phosphonates.

Core Synthetic Strategies and Protocols

The true utility of 4-(Diethoxyphosphoryl)benzoic acid is realized through its application in robust and well-characterized chemical transformations. Two primary synthetic pathways that leverage its bifunctional nature are the Horner-Wadsworth-Emmons (HWE) reaction for the synthesis of stilbene derivatives and amide bond formation for the creation of diverse benzamides.

Protocol 1: Synthesis of (E)-Stilbene-4-Carboxylic Acid Derivatives via the Horner-Wadsworth-Emmons Reaction

The Horner-Wadsworth-Emmons (HWE) reaction is a powerful and widely used method for the stereoselective synthesis of alkenes, particularly with a strong preference for the (E)-isomer.[3][4] In this context, the phosphonate moiety of 4-(Diethoxyphosphoryl)benzoic acid is deprotonated to form a stabilized carbanion, which then reacts with an aldehyde to generate a stilbene scaffold. Stilbene derivatives are a class of compounds known for their diverse biological activities, including anticancer, anti-inflammatory, and antioxidant properties.[5][6]

Reaction Causality: The HWE reaction is favored for its operational simplicity and the high (E)-selectivity, which is often the more biologically active isomer for stilbenes.[3][5] The use of a strong base, such as sodium hydride, is necessary to deprotonate the methylene group adjacent to the phosphonate, which is acidified by the electron-withdrawing phenyl ring. The resulting phosphonate carbanion is a soft nucleophile that readily attacks the carbonyl carbon of the aldehyde. The subsequent elimination of the diethyl phosphate byproduct is facile and drives the reaction to completion. This byproduct is water-soluble, which significantly simplifies the purification of the desired stilbene derivative compared to the triphenylphosphine oxide generated in the standard Wittig reaction.[3]

Workflow for the Horner-Wadsworth-Emmons Reaction

Caption: Workflow for the synthesis of (E)-Stilbene-4-carboxylic acid derivatives.

Detailed Step-by-Step Protocol:

• Preparation of the Phosphonate Anion: To a stirred solution of 4-(Diethoxyphosphoryl)benzoic acid (1.1 equivalents) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon) and cooled to 0°C in an ice bath, add sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) portion-wise.

  • Scientist's Note: The addition of NaH should be done carefully to control the evolution of hydrogen gas. Anhydrous conditions are critical as the phosphonate anion is strongly basic and will be quenched by water.

• Anion Formation: Stir the resulting suspension at 0°C for 30 minutes. The solution should become clearer as the sodium salt of the phosphonate forms.

• Aldehyde Addition: Add a solution of the desired aromatic aldehyde (1.0 equivalent) in anhydrous THF dropwise to the reaction mixture at 0°C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours, or until thin-layer chromatography (TLC) indicates the consumption of the aldehyde.

• Quenching: Carefully quench the reaction by the slow addition of 1 M hydrochloric acid (HCl) at 0°C until the solution is acidic (pH ~2-3). This will protonate the carboxylate and neutralize any remaining base.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL for a 10 mmol scale reaction).

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) or by silica gel column chromatography to afford the pure (E)-stilbene-4-carboxylic acid derivative.[3]

Parameter	Horner-Wadsworth-Emmons	Suzuki-Miyaura Coupling	Heck Reaction
Key Reagents	Phosphonate, Aldehyde, Base	Boronic acid, Vinyl halide, Pd catalyst	4-Bromobenzoic acid, Styrene, Pd catalyst
Stereoselectivity	Excellent (Predominantly E)	Variable, depends on catalyst/ligand	Generally high (E)
Typical Yields	83-93%[3]	70-90%	60-85%
Key Advantages	Mild conditions, water-soluble byproduct	Broad substrate scope, functional group tolerance	Atom economical, no organometallic pre-formation
Potential Drawbacks	Requires phosphonate synthesis	Potential catalyst poisoning, requires anhydrous conditions	Requires specific halide/alkene partners

Table 1: Comparison of synthetic routes for Stilbene-4-carboxylic acid derivatives.[3]

Protocol 2: Synthesis of Bioactive Amide Derivatives

The carboxylic acid moiety of 4-(Diethoxyphosphoryl)benzoic acid is readily activated for amide bond formation with a wide range of primary and secondary amines. This allows for the introduction of various pharmacophores and tuning of the molecule's physicochemical properties. The use of modern coupling reagents provides a reliable and high-yielding method for this transformation, even with challenging or electron-deficient amines.[7][8]

Reaction Causality: Direct condensation of a carboxylic acid and an amine requires high temperatures and is generally inefficient. Coupling reagents such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an activator like 1-Hydroxybenzotriazole (HOBt) facilitate the reaction under mild conditions.[7] EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. HOBt intercepts this intermediate to form an activated HOBt ester, which is less prone to side reactions and racemization. This activated ester then readily reacts with the amine nucleophile to form the stable amide bond. The addition of a base like Diisopropylethylamine (DIPEA) is often necessary to neutralize the HCl salt of EDC and the HOBt that is released.

Workflow for Amide Coupling Reaction

Caption: Workflow for the synthesis of 4-(Diethoxyphosphoryl)benzamide derivatives.

Detailed Step-by-Step Protocol:

• Reaction Setup: To a solution of 4-(Diethoxyphosphoryl)benzoic acid (1.0 equivalent) in an anhydrous aprotic solvent such as Dimethylformamide (DMF) or Dichloromethane (DCM), add the desired amine (1.1 equivalents), EDC (1.2 equivalents), HOBt (1.2 equivalents), and DIPEA (2.0 equivalents).

  • Scientist's Note: The order of addition can be important. It is often preferable to pre-activate the carboxylic acid with EDC and HOBt for 15-30 minutes before adding the amine and base.

• Reaction Progression: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, pour the reaction mixture into water and extract the product with ethyl acetate.

• Washing: Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate (NaHCO₃) solution, and brine.

  • Scientist's Note: The acidic wash removes unreacted amine and DIPEA. The basic wash removes unreacted carboxylic acid and HOBt.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to obtain the pure amide derivative.[1][7]

Application in Bioactive Compound Synthesis: A Case Study

While direct, peer-reviewed examples of complex bioactive molecules synthesized from 4-(Diethoxyphosphoryl)benzoic acid are specific to proprietary drug discovery programs, the synthetic routes described above are routinely used to generate libraries of compounds for biological screening. For instance, the stilbene-4-carboxylic acid scaffold is a known pharmacophore for the inhibition of various enzymes. The protocols provided here enable the synthesis of a wide range of derivatives for SAR studies.

For example, by reacting 4-(Diethoxyphosphoryl)benzoic acid with various substituted benzaldehydes using Protocol 1, a library of (E)-stilbene-4-carboxylic acids can be generated. These compounds can then be tested for their inhibitory activity against targets such as protein tyrosine phosphatases (PTPs), which are implicated in diabetes, obesity, and cancer. Similarly, using Protocol 2, a diverse set of amines can be coupled to the precursor to explore their potential as inhibitors of other enzyme classes.

Analytical Characterization

The successful synthesis and purification of derivatives of 4-(Diethoxyphosphoryl)benzoic acid must be confirmed by a suite of analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ³¹P NMR are essential for confirming the structure of the synthesized molecules. In ¹H NMR, the characteristic signals for the ethoxy groups on the phosphonate (~4.1 ppm quartet, ~1.3 ppm triplet) and the aromatic protons should be observed. In the case of stilbene synthesis, the appearance of vinylic protons with a large coupling constant (J ≈ 16 Hz) confirms the (E)-configuration. For amide synthesis, the appearance of an NH proton signal (if applicable) and shifts in the aromatic signals are indicative of successful coupling. ³¹P NMR will show a single peak confirming the presence of the phosphonate group.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition and molecular weight of the final product.

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups. For the starting material, characteristic stretches for the P=O (~1250 cm⁻¹), P-O-C (~1020-1050 cm⁻¹), and carboxylic acid C=O (~1700 cm⁻¹) and O-H (~2500-3300 cm⁻¹, broad) will be present. After amide formation, the broad O-H stretch will disappear, and a new amide C=O stretch will appear (~1650 cm⁻¹).

Conclusion

4-(Diethoxyphosphoryl)benzoic acid is a highly valuable and versatile precursor for the synthesis of bioactive phosphonates. Its bifunctional nature allows for the independent and efficient elaboration of two key regions of a target molecule. The Horner-Wadsworth-Emmons reaction provides a stereoselective route to biologically relevant stilbene derivatives, while robust amide coupling protocols enable the exploration of a vast chemical space. The methodologies and insights provided in this application note offer a solid foundation for researchers and drug development professionals to leverage the strategic advantages of this precursor in their quest for novel therapeutic agents.

References

• BenchChem. (2025). A Comparative Guide to the Synthesis of Stilbene-4-Carboxylic Acid Derivatives: Advantages of 4-(Diethylphosphoryl).

• Goyal, S., et al. (2021). Synthetic approaches toward stilbenes and their related structures. RSC Advances, 11(38), 23655-23683. Available from: [Link]

• Harmalkar, N. N., & Kumar, R. (2020). Bioactive natural products with stilbene moiety. Journal of Applied Pharmaceutical Science, 10(7), 143-156.
• BenchChem. (2025). Application Notes and Protocols for 4-(Diethylphosphoryl)benzoic Acid in Medicinal Chemistry.

• De Filippis, B. (2018). Stilbene-based compounds: from synthesis to biological activities. Med chem (Los Angeles), 8(5). Available from: [Link]

• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical Reviews, 89(4), 863-927.
• Andrus, M. B., & Hicken, E. J. (2002). Recent advances in the Horner-Wadsworth-Emmons reaction.
• Mikołajczyk, M. (2004). Phosphonate reagents and building blocks in the synthesis of bioactive compounds, natural products and medicines. Pure and Applied Chemistry, 76(4), 811-826.

• Metrick, C. M., & Horsman, G. P. (2014). Genomics-enabled discovery of phosphonate natural products and their biosynthetic pathways. Natural product reports, 31(8), 1048-1062. Available from: [Link]

• Horner, L., Hoffmann, H., Wippel, H. G., & Klahre, G. (1958). Phosphororganische Verbindungen, XII. Darstellung und Reaktionen von Phosphinoxyden. Chemische Berichte, 91(1), 61-63.
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Application Note &amp; Protocols: A Guide to the Synthesis of Phosphonate-Based Ligands for Catalysis

Abstract

Phosphonate-based ligands have emerged as a cornerstone in modern catalysis, offering unique steric and electronic properties that drive efficiency and selectivity in a vast array of chemical transformations.[1][2][3] Their robust P-C bond, tunable electronic character, and diverse coordination chemistry make them indispensable tools for researchers in academia and industry. This guide provides an in-depth exploration of the primary synthetic routes to phosphonate ligands, focusing on the underlying chemical principles and furnishing detailed, field-proven protocols. We will delve into the Michaelis-Arbuzov, Kabachnik-Fields, and Pudovik reactions, offering insights into experimental design, purification, and characterization to empower researchers in the synthesis of novel ligands for catalytic applications.

Introduction: The Strategic Value of Phosphonate Ligands

Phosphorus(III) ligands, particularly phosphines, have long dominated the landscape of homogeneous catalysis.[3][4] However, the corresponding pentavalent phosphorus compounds, specifically phosphonates, offer distinct advantages. The P=O bond introduces a different electronic profile and polarity, while the two ester groups provide handles for further functionalization or can be hydrolyzed to phosphonic acids, enabling applications in aqueous media or for catalyst immobilization.[5][6] These features allow for the fine-tuning of a catalyst's activity, stability, and selectivity, making phosphonate ligands highly valuable in reactions ranging from cross-coupling to hydrogenation.[6][7]

This document serves as a practical guide to the most reliable and versatile methods for constructing the core C-P(O)(OR)₂ scaffold, the defining feature of phosphonate ligands.

General Synthetic Workflow

The synthesis of a functional phosphonate ligand for catalysis is a multi-stage process. It begins with the selection of an appropriate synthetic route to form the crucial carbon-phosphorus bond. This is followed by purification of the phosphonate ester intermediate and, if required, deprotection to the corresponding phosphonic acid. Finally, rigorous characterization confirms the structure and purity of the final ligand before its application in a catalytic system.

Figure 1: General workflow for phosphonate ligand synthesis.

Key Synthetic Strategies for C-P(O) Bond Formation

The choice of synthetic method is dictated by the available starting materials and the desired final structure. The three most prevalent and robust methods are the Michaelis-Arbuzov, Kabachnik-Fields, and Pudovik reactions.

The Michaelis-Arbuzov Reaction

This reaction is arguably the most fundamental method for forming a C(sp³)-P bond.[8] It involves the reaction of a trialkyl phosphite with an alkyl halide to yield a dialkyl alkylphosphonate.[9]

Causality and Mechanism: The reaction proceeds via an Sₙ2 attack of the nucleophilic phosphorus atom of the phosphite on the electrophilic carbon of the alkyl halide. This forms a quasi-phosphonium salt intermediate. The subsequent step is the dealkylation of this intermediate by the displaced halide ion, which attacks one of the phosphite's alkyl groups in a second Sₙ2 reaction to yield the thermodynamically stable phosphonate and a new alkyl halide.

Figure 2: Simplified mechanism of the Michaelis-Arbuzov reaction.

Protocol 1: Synthesis of Diethyl Benzylphosphonate via Michaelis-Arbuzov Reaction

This protocol describes a classic Arbuzov reaction. The choice of neat (solvent-free) conditions is common for reactive halides, minimizing waste and simplifying work-up. Heating is required to drive the dealkylation step.

• Materials:

  • Benzyl bromide (1.0 eq)

  • Triethyl phosphite (1.2 eq)

  • Round-bottom flask equipped with a reflux condenser and nitrogen inlet

  • Heating mantle with stirrer

• Procedure:

  • To a pre-dried round-bottom flask under a nitrogen atmosphere, add triethyl phosphite (1.2 eq).

  • Begin stirring and slowly add benzyl bromide (1.0 eq) dropwise via a syringe. The reaction is often exothermic, so control the addition rate to maintain a gentle reflux.

  • After the addition is complete, heat the reaction mixture to 120-140 °C for 4-6 hours. Monitor the reaction progress by TLC or ³¹P NMR (the signal for triethyl phosphite at ~139 ppm will be replaced by the product signal at ~20-30 ppm).

  • Cool the reaction mixture to room temperature.

  • The primary byproduct, ethyl bromide, is volatile and can be removed under reduced pressure along with any excess triethyl phosphite.

  • For higher purity, the resulting crude oil can be purified by vacuum distillation or silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes).

• Self-Validation: The final product should be a colorless oil. Confirm its identity and purity via ¹H, ¹³C, and ³¹P NMR spectroscopy.

The Kabachnik-Fields (Phospha-Mannich) Reaction

This is a powerful one-pot, three-component reaction for synthesizing α-aminophosphonates from an amine, a carbonyl compound (aldehyde or ketone), and a dialkyl phosphite.[10][11] These products are highly valuable as they are phosphorus analogs of α-amino acids.[10]

Causality and Mechanism: The mechanism is dependent on the specific reactants and conditions, but two primary pathways are generally considered.[12]

• Imine Pathway: The amine and carbonyl compound first condense to form an imine, which is then attacked by the nucleophilic dialkyl phosphite in an aza-Pudovik type reaction.[10][12] This route is often favored.

• α-Hydroxyphosphonate Pathway: The carbonyl and dialkyl phosphite react first to form an α-hydroxyphosphonate, which then undergoes nucleophilic substitution by the amine.[12]

The choice of catalyst, often a Lewis acid or Brønsted acid, is to accelerate the formation of the key intermediate (imine or hydroxyphosphonate).[13] Solvent-free and microwave-assisted conditions have also proven highly effective, aligning with green chemistry principles.[12][14]

Figure 3: The two competing pathways of the Kabachnik-Fields reaction.

Protocol 2: Lewis-Acid Catalyzed Synthesis of an α-Aminophosphonate

This protocol uses magnesium perchlorate as an efficient Lewis acid catalyst under solvent-free conditions, which often leads to high yields and short reaction times.[13]

• Materials:

  • Aldehyde (e.g., benzaldehyde, 1.0 eq)

  • Amine (e.g., aniline, 1.0 eq)

  • Dialkyl phosphite (e.g., dimethyl phosphite, 1.0 eq)

  • Magnesium perchlorate (Mg(ClO₄)₂, 1-5 mol%)

  • Round-bottom flask with stirrer

• Procedure:

  • To a round-bottom flask, add the aldehyde (1.0 eq), amine (1.0 eq), dialkyl phosphite (1.0 eq), and magnesium perchlorate (e.g., 2 mol%).

  • Stir the mixture at room temperature. For less reactive substrates, gentle heating (e.g., 50-60 °C) may be required.[13]

  • Monitor the reaction by TLC. The reaction is often complete within 1-2 hours. Many α-aminophosphonates are solids and will precipitate out of the reaction mixture.

  • Upon completion, add water and ethyl acetate to the flask. Stir vigorously.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization (e.g., from ethanol or an ethyl acetate/hexanes mixture) or by silica gel column chromatography.

• Self-Validation: Characterize the product by NMR. Expect to see a characteristic doublet in the ¹H NMR for the C-H proton adjacent to the phosphorus, with a large J-coupling (J_P-H ≈ 20-25 Hz). The ³¹P NMR should show a single resonance in the range of 20-30 ppm.

The Pudovik Reaction

The Pudovik reaction involves the addition of a dialkyl phosphite across a carbon-heteroatom double bond, typically a C=O (carbonyl) or C=N (imine) bond.[15] When adding to an aldehyde or ketone, it yields α-hydroxyphosphonates, which are valuable intermediates themselves.[16] The addition to a pre-formed imine (an aza-Pudovik reaction) is a two-component alternative to the Kabachnik-Fields reaction.[14]

Causality and Mechanism: The reaction is typically base-catalyzed. The base deprotonates the dialkyl phosphite to generate a more nucleophilic phosphite anion. This anion then attacks the electrophilic carbon of the carbonyl or imine, followed by protonation of the resulting oxyanion or nitrogen anion to give the final product.

Table 1: Comparison of Key Synthetic Routes

Feature	Michaelis-Arbuzov Reaction	Kabachnik-Fields Reaction	Pudovik Reaction
Reactants	Trialkyl phosphite + Alkyl halide	Amine + Carbonyl + Dialkyl phosphite	Dialkyl phosphite + Carbonyl/Imine
Bond Formed	C(sp³)-P	N-C-P	HO-C-P or N-C-P
Product Type	Alkylphosphonate	α-Aminophosphonate	α-Hydroxyphosphonate or α-Aminophosphonate
Typical Conditions	Thermal (100-160 °C), often neat	Catalytic (Lewis/Brønsted acid), RT or heat	Base-catalyzed (e.g., NaOEt, DBU), RT
Key Advantage	Robust, reliable for simple alkylphosphonates	One-pot, three-component efficiency	Good for α-hydroxyphosphonates, controlled
Limitation	Requires reactive alkyl halides	Can have competing pathways	Requires stable carbonyls or pre-formed imines

Post-Synthetic Procedures: Purification and Deprotection

Purification

The high polarity of the phosphonate group can make purification challenging.

• Chromatography: Silica gel column chromatography is the most common method. Due to the polarity, eluent systems often require a polar component like ethyl acetate, methanol, or isopropanol mixed with a non-polar solvent like hexanes or dichloromethane.[5]

• Recrystallization: If the phosphonate ligand is a solid, recrystallization is an excellent method for achieving high purity.

• Distillation: For thermally stable, liquid phosphonates, vacuum distillation can be effective.[17]

Deprotection to Phosphonic Acids

For many applications, such as creating water-soluble ligands or ligands that bind strongly to metal oxide surfaces, the phosphonate esters must be hydrolyzed to the corresponding phosphonic acid.[5]

Protocol 3: Deprotection of a Dialkyl Phosphonate using TMSBr

This is one of the most efficient and clean methods for dealkylation, proceeding under mild conditions.[5]

• Materials:

  • Dialkyl phosphonate (1.0 eq)

  • Bromotrimethylsilane (TMSBr, 2.5-3.0 eq)

  • Dichloromethane (DCM, anhydrous)

  • Methanol

  • Round-bottom flask under nitrogen

• Procedure:

  • Dissolve the dialkyl phosphonate (1.0 eq) in anhydrous DCM under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add TMSBr (2.5 eq) dropwise.

  • After addition, remove the ice bath and allow the reaction to stir at room temperature overnight. The reaction progress can be monitored by ³¹P NMR, observing the shift of the phosphonate ester peak to the silylated intermediate and finally the phosphonic acid.

  • Remove the solvent and excess TMSBr under reduced pressure. Caution: TMSBr is corrosive and moisture-sensitive.

  • To the resulting residue, add methanol and stir for 1-2 hours to hydrolyze the silyl ester intermediate.

  • Remove the methanol under reduced pressure. The resulting phosphonic acid is often a solid or a viscous oil and can be purified by recrystallization or trituration if necessary.[5]

Characterization of Phosphonate Ligands

Rigorous characterization is essential to confirm the identity and purity of the synthesized ligand.

• ³¹P NMR Spectroscopy: This is the most diagnostic technique. Phosphonate esters typically appear in the range of +15 to +30 ppm. Upon deprotection to the phosphonic acid, the chemical shift can change, and its position becomes pH-dependent.[18]

• ¹H NMR Spectroscopy: Look for characteristic P-H couplings. Protons on the carbon alpha to the phosphorus (P-C-H) will appear as a doublet with a coupling constant (²J_PH) of approximately 15-25 Hz. Protons on the ester alkyl groups (P-O-C-H) will show smaller coupling (³J_PH) of around 5-10 Hz.

• ¹³C NMR Spectroscopy: The carbon directly attached to the phosphorus will appear as a doublet with a large coupling constant (¹J_PC) of 120-150 Hz.

• Mass Spectrometry (MS): ESI-MS is commonly used to confirm the molecular weight of the synthesized ligand.

Conclusion

The synthesis of phosphonate-based ligands is a versatile and enabling field for the development of advanced catalysts. By understanding the mechanisms and practical considerations of core reactions like the Michaelis-Arbuzov, Kabachnik-Fields, and Pudovik, researchers can rationally design and execute the synthesis of a wide variety of ligand structures. Careful attention to purification and thorough characterization are paramount to ensuring the quality of the ligand, which is the foundation for developing a successful catalytic system.

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Scale-Up Synthesis of 4-(Diethoxyphosphoryl)benzoic Acid for Industrial Applications: An Application Note and Protocol

Introduction: The Strategic Importance of 4-(Diethoxyphosphoryl)benzoic Acid

4-(Diethoxyphosphoryl)benzoic acid is a pivotal bifunctional molecule that serves as a crucial building block in contemporary drug discovery and materials science. Its structure, incorporating both a versatile carboxylic acid handle and a bioisosteric phosphonate group, makes it an invaluable precursor for a wide range of applications. In the pharmaceutical sector, the diethylphosphoryl group often acts as a non-hydrolyzable mimic of a phosphate group, enabling the design of potent and stable enzyme inhibitors for therapeutic targets in oncology, virology, and metabolic diseases.[1] The benzoic acid moiety provides a convenient attachment point for further molecular elaboration to modulate potency, selectivity, and pharmacokinetic properties. Beyond medicine, this compound is a key intermediate in the synthesis of advanced, non-halogenated flame retardants, where it can be integrated into polymer backbones to confer permanent fire resistance.

This technical guide provides a comprehensive overview of a robust and scalable synthetic protocol for the industrial production of 4-(Diethoxyphosphoryl)benzoic acid. It is intended for researchers, process chemists, and drug development professionals seeking to transition from laboratory-scale synthesis to pilot-plant or full-scale manufacturing. The protocol herein is grounded in established principles of organophosphorus chemistry, with a strong emphasis on process safety, efficiency, and scalability.

Underlying Scientific Principles: A Mechanistic Perspective

The formation of the Carbon-Phosphorus (C-P) bond is the cornerstone of this synthesis. While the classical Michaelis-Arbuzov reaction is a foundational method for creating such bonds, it is generally most effective for aliphatic halides.[2][3] For aryl halides, such as the precursors to 4-(Diethoxyphosphoryl)benzoic acid, transition-metal-catalyzed cross-coupling reactions are the industrial standard due to the higher activation barrier for the C(sp²)-X bond.[4]

The recommended industrial route is a modified Hirao cross-coupling reaction, which utilizes a palladium or nickel catalyst to facilitate the phosphonylation of an aryl halide.[5] This approach offers high yields, broad functional group tolerance, and adaptability to large-scale production.

The catalytic cycle, broadly depicted below, involves an oxidative addition of the aryl halide to the low-valent metal catalyst, followed by transmetalation with the phosphite and reductive elimination to yield the aryl phosphonate and regenerate the active catalyst.

Caption: Scale-Up Synthesis Workflow for 4-(Diethoxyphosphoryl)benzoic acid.

Safety and Hazard Analysis: A HACCP Approach

A Hazard Analysis and Critical Control Points (HACCP) framework is essential for ensuring the safety of this process at an industrial scale. [6][7][8] Key Hazards:

• Chemical Hazards:

  • Triethylamine: Flammable, corrosive, and toxic.

  • Toluene/Xylene: Flammable and toxic.

  • Diethyl Phosphite: Combustible and can release phosphine gas upon decomposition.

  • Nickel(II) Chloride: Carcinogenic and sensitizer.

  • Hydrochloric Acid: Corrosive.

• Process Hazards:

  • Exothermic Reaction: The initial phase of the phosphonylation reaction can be exothermic.

  • Pressure Build-up: Inadequate venting can lead to pressure build-up.

  • Thermal Runaway: Overheating during the reaction or distillation can lead to decomposition.

Critical Control Points (CCPs):

CCP #	Step	Hazard	Critical Limit	Monitoring	Corrective Action
1	Triethylamine Addition	Uncontrolled exotherm, thermal runaway	Addition rate not to exceed set limit; Temperature < 100°C	Monitor reaction temperature and addition rate continuously.	Stop addition, apply cooling.
2	Phosphonylation Reaction	Thermal runaway due to overheating	Temperature < 135°C	Continuous temperature monitoring.	Reduce heating, apply emergency cooling.
3	Solvent Distillation	Decomposition of product/impurities	Pot temperature < 150°C	Monitor pot temperature and vacuum.	Reduce heating, break vacuum with nitrogen.
4	Acidification	Rapid gas evolution, splashing	pH > 1; Slow addition of acid	Monitor pH and addition rate.	Stop addition, ensure adequate agitation.

Conclusion

The protocol described provides a robust and scalable pathway for the industrial synthesis of 4-(Diethoxyphosphoryl)benzoic acid. By employing a nickel-catalyzed Hirao cross-coupling reaction followed by saponification, this process offers high yields and purity suitable for pharmaceutical and materials science applications. Adherence to the outlined process parameters and the implementation of a thorough safety analysis, such as the HACCP framework, are critical for the successful and safe scale-up of this valuable chemical intermediate.

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Technical Notes & Optimization

Troubleshooting low yields in 4-(Diethoxyphosphoryl)benzoic acid synthesis

Welcome to the technical support center for the synthesis of 4-(Diethoxyphosphoryl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve the yield and purity of their synthesis. This document provides in-depth troubleshooting guides and frequently asked questions in a user-friendly question-and-answer format, addressing specific challenges you may encounter during your experiments.

Overview of Synthesis

The most common and direct route to synthesize 4-(Diethoxyphosphoryl)benzoic acid is via the Michaelis-Arbuzov reaction.[1][2][3] This reaction involves the treatment of an ethyl 4-(halomethyl)benzoate, typically the bromide or chloride, with a trialkyl phosphite, such as triethyl phosphite. The resulting phosphonate ester is then hydrolyzed to the desired carboxylic acid. While seemingly straightforward, this synthesis is often plagued by low yields and the formation of impurities if not properly optimized.

Troubleshooting Guide: Low Yields and Impurities

This section addresses the most common issues encountered during the synthesis of 4-(Diethoxyphosphoryl)benzoic acid.

Q1: My overall yield of 4-(Diethoxyphosphoryl)benzoic acid is consistently low. What are the likely causes in the Michaelis-Arbuzov reaction step?

Low yields in the initial phosphonate ester formation are the most frequent bottleneck. Several factors related to reactants, reaction conditions, and potential side reactions can be at play.

Potential Cause 1: Incomplete Reaction

The Michaelis-Arbuzov reaction often requires significant thermal energy to proceed to completion.[4] Insufficient temperature or reaction time can lead to a substantial amount of unreacted starting material.

• Recommendation: Ensure the reaction temperature is maintained between 120°C and 160°C.[4] Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) or ¹H NMR to ensure the disappearance of the starting halide.

Potential Cause 2: Suboptimal Reactivity of Starting Materials

The reactivity of the alkyl halide is a critical factor. The general reactivity order is I > Br > Cl.[4][5] While ethyl 4-(bromomethyl)benzoate is commonly used, the corresponding chloride is less reactive and may require more forcing conditions.

• Recommendation: If using ethyl 4-(chloromethyl)benzoate, consider increasing the reaction temperature or using a catalyst. Lewis acids such as ZnBr₂ or ZnI₂ can catalyze the reaction, often allowing for lower reaction temperatures and shorter reaction times.[4][6]

Potential Cause 3: Side Reactions

A significant side reaction is the further reaction of the ethyl halide byproduct (e.g., bromoethane) with the triethyl phosphite starting material.[7][8] This consumes the phosphite and generates diethyl ethylphosphonate as a major impurity, reducing the yield of the desired product.

• Recommendation: Use a slight excess of the ethyl 4-(halomethyl)benzoate to ensure the triethyl phosphite is the limiting reagent. Additionally, setting up the reaction with a distillation apparatus to remove the volatile ethyl halide byproduct as it forms can significantly improve the yield.[7][8]

Experimental Protocol: Optimized Michaelis-Arbuzov Reaction

Parameter	Recommended Condition	Rationale
Reactants	Ethyl 4-(bromomethyl)benzoate and Triethyl phosphite	Bromide is more reactive than chloride.[4][5]
Stoichiometry	1.0 equivalent of Ethyl 4-(bromomethyl)benzoate to 1.0-1.1 equivalents of Triethyl phosphite	A slight excess of phosphite can help drive the reaction to completion.
Temperature	140-160 °C	Ensures sufficient energy for the reaction to proceed.[4]
Apparatus	Reaction flask equipped with a distillation head	Allows for the removal of the volatile ethyl bromide byproduct.[7][8]
Monitoring	TLC or ¹H NMR	To confirm the consumption of the starting halide.

Q2: I've successfully synthesized the phosphonate ester, but I'm getting a low yield of the final carboxylic acid after hydrolysis. What could be the problem?

The hydrolysis of the phosphonate ester to the carboxylic acid can also be a source of yield loss if not performed under optimal conditions.

Potential Cause 1: Incomplete Hydrolysis

Both acidic and basic conditions can be used for the hydrolysis of the ester group.[9][10] However, incomplete reaction can occur if the conditions are not sufficiently stringent or the reaction time is too short.

• Recommendation: For acidic hydrolysis, refluxing with a strong acid like concentrated HCl is effective.[6] For basic hydrolysis, using an excess of a strong base like NaOH or KOH followed by acidic workup is necessary. Monitor the reaction for the disappearance of the ester starting material.

Potential Cause 2: Degradation of the Product

Phosphonate esters can be sensitive to harsh acidic or basic conditions, potentially leading to cleavage of the P-C bond or other degradation pathways, although this is less common for aryl phosphonates.

• Recommendation: Use the mildest conditions that still afford complete hydrolysis. Stepwise hydrolysis, first to the monoester and then to the diacid, can sometimes be a more controlled approach, though it is more synthetically demanding.

Experimental Protocol: Hydrolysis of Diethyl 4-(ethoxycarbonyl)benzylphosphonate

Parameter	Acidic Hydrolysis	Basic Hydrolysis
Reagent	Concentrated HCl	4M NaOH or KOH
Solvent	Water or a mixture of water and a co-solvent like dioxane	Water or a mixture of water and a co-solvent like ethanol
Temperature	Reflux	Reflux
Workup	Cooling and filtration of the precipitated product.	Acidification with concentrated HCl to precipitate the product, followed by filtration.

Q3: My final product is difficult to purify. What are the common impurities and how can I remove them?

Purification can be challenging due to the polar nature of the carboxylic acid and the potential for closely related impurities.

Common Impurities:

• Unreacted Starting Material: Ethyl 4-(halomethyl)benzoate or the intermediate phosphonate ester.

• Byproducts from Side Reactions: Diethyl ethylphosphonate from the reaction of the ethyl halide byproduct with triethyl phosphite.

• Partially Hydrolyzed Product: The monoester of the target carboxylic acid.

Purification Strategy:

• Initial Workup: After hydrolysis, the crude product is often precipitated from an acidic aqueous solution.[6] Thoroughly washing the precipitate with cold water can remove many water-soluble impurities.

• Recrystallization: This is a powerful technique for purifying solid organic compounds. A suitable solvent system needs to be identified. For 4-(Diethoxyphosphoryl)benzoic acid, mixtures of ethyl acetate and hexanes have been reported to be effective.[6]

• Column Chromatography: If recrystallization is ineffective, silica gel column chromatography can be employed. A polar eluent system, often containing a small amount of acetic acid to keep the carboxylic acid protonated and improve peak shape, is typically required.[11]

Frequently Asked Questions (FAQs)

Q: What is the mechanism of the Michaelis-Arbuzov reaction?

A: The reaction proceeds via a two-step mechanism.[1][2][7] The first step is a nucleophilic attack (SN2) of the trivalent phosphorus atom of the phosphite on the electrophilic carbon of the alkyl halide, forming a phosphonium salt intermediate.[2][5] The second step involves the displaced halide ion attacking one of the alkyl groups of the phosphonium salt in another SN2 reaction, leading to the formation of the pentavalent phosphonate and a new alkyl halide.[2][5]

Caption: The mechanism of the Michaelis-Arbuzov reaction.

Q: Can I use other phosphites besides triethyl phosphite?

A: Yes, other trialkyl phosphites can be used. Using trimethyl phosphite will generate methyl halide as a byproduct, which is even more volatile and easier to remove.[7] However, be aware that the reactivity of the phosphite is influenced by the electronic nature of the alkyl groups; electron-donating groups increase the reaction rate.[4][5]

Q: Are there alternative, milder methods for this synthesis?

A: Yes, for substrates that are sensitive to high temperatures, alternative methods have been developed. These include:

• Lewis Acid Catalysis: As mentioned earlier, Lewis acids can promote the reaction at or near room temperature.[4][6]

• Photoredox Catalysis: Recent advancements have shown that radical-based Arbuzov reactions can proceed at room temperature under visible light irradiation, offering excellent functional group tolerance.[12]

Q: How can I confirm the structure of my final product?

A: A combination of spectroscopic techniques is recommended for structural confirmation:

• NMR Spectroscopy: ¹H, ¹³C, and ³¹P NMR are invaluable. ³¹P NMR is particularly diagnostic for phosphonates, with typical chemical shifts in the range of +15 to +30 ppm.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the P=O stretch (around 1250 cm⁻¹), P-O-C stretch (around 1030-1050 cm⁻¹), and the C=O and O-H of the carboxylic acid.

• Single-Crystal X-ray Crystallography: Provides unambiguous proof of structure if a suitable crystal can be obtained.[13]

Caption: A troubleshooting workflow for low yields.

References

• Kaur, N., & Kishore, D. (2022). Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. International Journal of Molecular Sciences, 23(6), 3395. [Link]

• Karthikeyan, S., Sethusankar, K., Rajeshwaran, G. G., & Mohanakrishnan, A. K. (2012). 4-[(Diethoxyphosphinoyl)methyl]benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 68(12), o3395. [Link]

• Chemeurope.com. (n.d.). Michaelis-Arbuzov reaction. Retrieved January 14, 2026, from [Link]

• Wikipedia. (2023, December 29). Michaelis–Arbuzov reaction. In Wikipedia. Retrieved January 14, 2026, from [Link]

• Fu, W., et al. (2021). Radical Arbuzov Reaction. CCS Chemistry, 3(10), 2736-2745.

• Keglevich, G. (2021). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules, 26(21), 6546. [Link]

• Keglevich, G. (2021). The Hydrolysis of Phosphinates and Phosphonates: A Review. ResearchGate. [Link]

• Wright, J. B., Lushington, G. H., Hurley, M., & White, W. E. (2005). Hydrolysis of Phosphorus Esters: A Computational Study.
• The Royal Society of Chemistry. (n.d.).

• Organic Chemistry Portal. (n.d.). Arbuzov Reaction. Retrieved January 14, 2026, from [Link]

• Zhang, W., et al. (2021). Solvent Anions Enable Photoinduced Borylation and Phosphonation of Aryl Halides via EDA Complexes.

• Study.com. (2024, September 4). Hydrolysis of Phosphate Esters Explained: Definition, Examples, Practice & Video Lessons. Study.com. Retrieved January 14, 2026, from [Link]

• Kaur, N., & Kishore, D. (2022). Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. International Journal of Molecular Sciences, 23(6), 3395. [Link]

• Crysdot LLC. (n.d.). 4-(Diethoxyphosphoryl)benzoic acid. Crysdot LLC. Retrieved January 14, 2026, from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved January 14, 2026, from [Link]

• Han, L.-B., et al. (2013). Alcohol-Based Michaelis-Arbuzov Reaction: an Efficient and Environmentally-Benign Way for C–P(O) Bond Formation.
• European Patent Office. (2005, December 1). PROCESS FOR THE PREPARATION OF BENZOIC ACID DERIVATIVES VIA A NEW INTERMEDIATE OF SYNTHESIS. Google Patents.
• Van der Veken, P. (2009).
• Raber, D. J., Gariano, P., Jr., Brod, A. O., Gariano, A. L., & Guida, W. C. (1977).
• MDPI. (2022). Synthesis and Anti-Inflammatory Activity of (Z)-4-(2-(3-Oxopiperazin-2-ylidene)acetyl)benzoic Acid. Molecules, 27(15), 4983.

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Technical Support Center: Recrystallization of 4-(Diethoxyphosphoryl)benzoic Acid

Welcome to the technical support center for the purification of 4-(Diethoxyphosphoryl)benzoic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who require high-purity material for their work. As a crucial intermediate in various synthetic pathways, particularly in the synthesis of Wittig-Horner reagents, the purity of 4-(Diethoxyphosphoryl)benzoic acid is paramount to ensure high yields and predictable outcomes in subsequent reactions.

This document provides in-depth troubleshooting advice and detailed experimental protocols based on established principles of crystallization for polar organic molecules, specifically drawing analogies from closely related phosphonic and benzoic acids.

Troubleshooting Guide: Common Issues in Recrystallization

This section addresses specific challenges you may encounter during the purification of 4-(Diethoxyphosphoryl)benzoic acid via recrystallization. The underlying principles are explained to empower you to make informed decisions during your experiments.

Q1: My compound "oiled out" instead of forming crystals upon cooling. What causes this and how can I fix it?

A1: "Oiling out" occurs when the solute precipitates from the solution as a liquid rather than a solid. This typically happens when the boiling point of the solvent is higher than the melting point of the solute, or when the solution is supersaturated to a degree that precipitation occurs too rapidly and at a temperature where the compound is still molten. High concentrations of impurities can also depress the melting point of the crude material, exacerbating this issue.

Causality & Solution:

• Problem: The solute is coming out of solution at a temperature above its melting point.

• Solution 1: Increase the Solvent Volume. The most direct solution is to return the flask to the heat source, redissolve the oil, and add more of the "good" solvent (the one in which the compound is more soluble).[1] This increases the total volume, lowering the saturation point and ensuring the compound begins to crystallize at a lower, more appropriate temperature.

• Solution 2: Slow Down the Cooling Rate. Rapid cooling favors precipitation over crystallization. Once the oil is redissolved, allow the flask to cool to room temperature as slowly as possible. Insulating the flask with glass wool or placing it within a larger beaker of warm water can facilitate slow, controlled cooling, which is essential for the formation of an ordered crystal lattice.[2]

• Solution 3: Re-evaluate Your Solvent System. If oiling out persists, your chosen solvent system may be inappropriate. The ideal solvent should have a boiling point at least 10-20°C lower than the melting point of your pure compound.[2]

Q2: No crystals are forming, even after the solution has cooled to room temperature and been placed in an ice bath. What should I do?

A2: The failure of a compound to crystallize from a cooled solution is typically due to one of two reasons: the solution is not sufficiently saturated, or the solution is supersaturated and requires a nucleation event to initiate crystal growth.

Causality & Solution:

• Problem 1: Excessive Solvent. This is the most common reason for crystallization failure.[3] If too much solvent was added initially, the concentration of the solute may not be high enough to exceed its solubility limit, even at low temperatures.

  • Solution: Gently heat the solution to boil off a portion of the solvent. A general guideline is to reduce the volume by 20-30% and then attempt the cooling process again. Be cautious not to evaporate too much solvent, which could cause the compound to precipitate out of the hot solution.

• Problem 2: Supersaturation. The solution may be supersaturated, meaning it holds more dissolved solute than it theoretically should at that temperature. This is a metastable state that requires an energy input to trigger crystallization.

  • Solution A (Induce Nucleation by Scratching): Use a glass stirring rod to gently scratch the inner surface of the flask at the air-liquid interface. The microscopic scratches on the glass provide a rough surface that can serve as a nucleation point for crystal formation.[4]

  • Solution B (Seed Crystals): If available, add a single, tiny crystal of pure 4-(Diethoxyphosphoryl)benzoic acid to the supersaturated solution. This "seed" crystal provides a template onto which other molecules can deposit, initiating the crystallization process.[1] If you don't have a pure crystal, you can dip a glass rod into the solution, remove it, let the solvent evaporate to leave a thin film of crude solid, and then re-introduce the rod into the solution.[4]

Q3: My final yield is very low. How can I improve my recovery?

A3: A low yield suggests that a significant amount of your product remained dissolved in the mother liquor after filtration. This can result from several factors during the experimental process.

Causality & Solution:

• Problem 1: Using Too Much Solvent. As discussed in Q2, using a large excess of solvent will keep more of your compound in solution upon cooling.

  • Solution: Use the minimum amount of hot solvent necessary to fully dissolve the crude product. This ensures the solution is saturated upon cooling, maximizing the recovery of crystalline material.[5] If you suspect excess solvent is the issue, you can try to recover more product by evaporating some solvent from the mother liquor and re-cooling.

• Problem 2: Premature Crystallization During Hot Filtration. If you performed a hot filtration to remove insoluble impurities, your compound may have started to crystallize on the filter paper or in the funnel stem.

  • Solution: Ensure your filtration apparatus (funnel, filter paper, receiving flask) is pre-heated before filtration. This can be done by passing hot solvent through the setup immediately before filtering your solution. Using a stemless funnel can also help prevent clogging.[6]

• Problem 3: Insufficient Cooling. Full crystallization requires adequate time at a low temperature.

  • Solution: After the flask has cooled to room temperature, place it in an ice-water bath for at least 20-30 minutes to maximize the precipitation of the solid from the solution.[7]

• Problem 4: Excessive Washing. Washing the collected crystals with too much or with room-temperature solvent can redissolve a portion of your product.

  • Solution: Wash the crystals with a minimal amount of ice-cold recrystallization solvent. The solvent should be cold to minimize the solubility of your product during the wash step.

Frequently Asked Questions (FAQs)

Q4: What is the best solvent system for recrystallizing 4-(Diethoxyphosphoryl)benzoic acid?

A4: While a universally perfect solvent does not exist for all samples, a mixed-solvent system is often highly effective for polar compounds like substituted benzoic acids.[8] Given the structure of 4-(Diethoxyphosphoryl)benzoic acid, which contains both a polar carboxylic acid and a phosphonate ester group, a combination of a polar "good" solvent and a less polar or highly polar "poor" solvent is recommended.

• Recommended System: Ethanol/Water . Ethanol is a good solvent for many organic compounds, including benzoic acids, while water is a poor solvent for the organic structure but interacts with the polar functional groups.

• Alternative System: Acetone/Hexane . Acetone is a polar aprotic solvent that can effectively dissolve the compound, while hexane is a non-polar "poor" solvent that will induce crystallization upon addition.

The choice depends on the impurities present. A preliminary solubility test on a small scale is always recommended.[9]

Q5: How do I perform a mixed-solvent recrystallization?

A5: The general procedure is as follows:

• Dissolve your crude compound in the minimum required amount of the hot "good" solvent (e.g., ethanol).

• While the solution is still hot, add the "poor" solvent (e.g., hot water) dropwise until you observe persistent cloudiness (turbidity). This indicates that the solution is saturated.

• Add a few more drops of the hot "good" solvent until the cloudiness just disappears, resulting in a clear, saturated solution.

• Allow the solution to cool slowly to induce crystallization.[8]

Q6: Should I use activated charcoal during my recrystallization?

A6: Activated charcoal is used to remove colored, high-molecular-weight impurities.[5] If your crude 4-(Diethoxyphosphoryl)benzoic acid solution is noticeably colored (e.g., yellow or brown), adding a small amount of charcoal to the hot solution before filtration can be beneficial. However, do not add charcoal to a boiling solution, as it can cause violent bumping. Add it to the hot, but not boiling, solution, then bring the mixture back to a boil briefly before performing a hot gravity filtration to remove the charcoal.[1]

Experimental Protocol: Recrystallization Workflow

This protocol provides a step-by-step method for the purification of crude 4-(Diethoxyphosphoryl)benzoic acid using an ethanol/water mixed-solvent system.

Workflow Diagram

Sources

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Technical Support Center: Optimizing the Horner-Wadsworth-Emmons (HWE) Reaction with Aromatic Phosphonates

Welcome to the technical support center for the Horner-Wadsworth-Emmons (HWE) reaction. This guide is specifically tailored for researchers, scientists, and drug development professionals encountering challenges with HWE reactions involving aromatic phosphonates and aromatic aldehydes/ketones. The inherent stability and electronic properties of these substrates often require careful optimization beyond standard protocols.

This resource is structured to provide rapid answers to common problems through our FAQ section and to offer deeper, mechanistic-driven solutions in the In-Depth Troubleshooting Guides.

Frequently Asked Questions (FAQs)

Q1: My HWE reaction with an aromatic aldehyde is not proceeding or is extremely sluggish. What is the primary suspect?

A: The most common issue is inadequate deprotonation of the phosphonate. Aromatic phosphonates are generally less acidic than their aliphatic counterparts due to the delocalization of electron density into the aromatic ring. This makes the α-proton harder to remove.

• Immediate Action: Re-evaluate your choice of base. Weak bases like triethylamine (TEA) or potassium carbonate are often insufficient. You will likely need a strong base such as sodium hydride (NaH), lithium diisopropylamide (LDA), or potassium tert-butoxide (KOtBu). Always ensure your reaction is performed under strictly anhydrous conditions, as the phosphonate carbanion is highly sensitive to moisture.[1]

Q2: I'm observing a significant amount of unreacted aldehyde, even with a strong base. What else could be wrong?

A: If deprotonation is confirmed to be effective, consider the reactivity of the aromatic aldehyde. Aldehydes with strong electron-donating groups (e.g., -OCH₃, -N(CH₃)₂) on the aromatic ring are less electrophilic and react more slowly with the nucleophilic phosphonate carbanion.[2]

• Immediate Action: Increase the reaction temperature. While initial carbanion formation is often done at 0 °C or lower, the subsequent addition to the aldehyde may require warming to room temperature or even gentle heating (e.g., 40-50 °C in THF or DMF) to drive the reaction to completion.[1][3] Also, increasing the reaction time can be beneficial.

Q3: My reaction produces a mixture of E and Z isomers with poor selectivity. How can I favor the E-alkene?

A: The HWE reaction is renowned for its high E-selectivity, which arises from the thermodynamic equilibration of the intermediates.[4][5] With aromatic aldehydes, this is particularly pronounced.[4] If you are seeing poor selectivity, it could be due to several factors.

• Immediate Action:

  • Temperature: Higher reaction temperatures favor the formation of the more thermodynamically stable E-alkene.[3][4] Ensure the reaction is allowed to warm to at least room temperature.

  • Base/Cation: The choice of metal cation can influence stereoselectivity. Lithium and sodium bases (e.g., n-BuLi, LHMDS, NaH) generally promote higher E-selectivity than potassium bases under standard conditions.[4][6]

  • Solvent: Aprotic solvents like THF or DME are standard and typically provide good E-selectivity.[3]

Q4: I need to synthesize the Z-alkene. Is this possible with an aromatic phosphonate?

A: Yes, but it requires specific modifications to the standard HWE protocol. To favor the kinetically controlled Z-product, you must prevent the equilibration of the reaction intermediates. This is achieved using the Still-Gennari modification.[4][5][7]

• Immediate Action:

  • Phosphonate Structure: Use a phosphonate with electron-withdrawing groups, such as bis(2,2,2-trifluoroethyl) esters.[4][5] These groups accelerate the final elimination step, trapping the kinetic product.[4][8]

  • Reaction Conditions: Employ a strongly dissociating solvent system, such as THF with potassium hexamethyldisilazide (KHMDS) as the base and 18-crown-6 as an additive to sequester the potassium cation.[4][6] The reaction must be maintained at a low temperature (e.g., -78 °C).

In-Depth Troubleshooting Guides

Scenario 1: No Product Formation or Yields <10%

You have set up your HWE reaction between diethyl benzylphosphonate and 4-methoxybenzaldehyde using NaH in THF. After 24 hours at room temperature, TLC analysis shows only starting materials. This guide provides a logical workflow to diagnose the issue.

Caption: Troubleshooting workflow for HWE reaction failure.

Causality Explained:

• Base Inactivity/Moisture: Sodium hydride (NaH) is notoriously sensitive to air and moisture. An old bottle or improper handling will result in an inactive base that cannot deprotonate the phosphonate. Similarly, any water present will quench the phosphonate carbanion faster than it can react with the aldehyde.[1]

• Insufficient Base Strength: While NaH is usually sufficient, highly stabilized aromatic phosphonates may require a stronger or more soluble base to achieve complete and rapid deprotonation.

• Poor Electrophilicity of Aldehyde: The methoxy group on 4-methoxybenzaldehyde is electron-donating, which reduces the partial positive charge on the carbonyl carbon. This makes the nucleophilic attack by the phosphonate carbanion (the rate-limiting step) significantly slower.[4] Higher thermal energy is required to overcome this activation barrier.

Scenario 2: Low Yield Accompanied by Aldehyde-Related Side Products

You are reacting diethyl (4-nitrobenzyl)phosphonate with benzaldehyde. You obtain your desired stilbene product in only 30% yield, and the crude mixture contains significant amounts of benzoic acid and benzyl alcohol.

Root Cause Analysis: This points to a Cannizzaro-type side reaction. The phosphonate carbanion is a strong base. If the nucleophilic addition to the aldehyde is slow (due to steric hindrance or electronic effects), the carbanion can act simply as a base, deprotonating any trace water. The resulting hydroxide can then initiate the Cannizzaro reaction on the aldehyde, especially if it lacks α-hydrogens, like benzaldehyde. This disproportionation reaction converts two molecules of aldehyde into one molecule of a carboxylic acid and one of an alcohol.[9][10][11]

Mitigation Strategies:

• Reverse Addition: Instead of adding the aldehyde to the pre-formed carbanion solution, try a "reverse addition." Add the base slowly to a solution of both the phosphonate and the aldehyde in your anhydrous solvent. This ensures the carbanion concentration is always low, allowing it to be trapped by the aldehyde as it forms, minimizing its opportunity to act as an external base.

• Use a Non-Hydroxide Generating Base: Switch to a base that does not generate hydroxide upon quenching. Amide bases like LHMDS or KHMDS are ideal. Their conjugate acids (hexamethyldisilazane) are non-nucleophilic and will not initiate the Cannizzaro reaction.

• Masamune-Roush Conditions: For base-sensitive substrates, the Masamune-Roush conditions (using LiCl and a milder amine base like DBU or triethylamine) can be highly effective.[3][5] The lithium cation coordinates to the carbonyl oxygen, increasing the aldehyde's electrophilicity and facilitating the reaction under milder basic conditions.[12]

Quantitative Data & Optimized Protocols

Table 1: Selection of Bases for Aromatic Phosphonate Deprotonation

Base	pKa (Conjugate Acid)	Typical Solvent	Temperature	Notes
NaH	~36 (H₂)	THF, DMF	0 °C to RT	Heterogeneous, requires good stirring. Most common choice.[3]
KOtBu	~19 (t-BuOH)	THF, t-BuOH	0 °C to RT	Good for moderately acidic phosphonates.
LHMDS	~26 (HMDS)	THF	-78 °C to 0 °C	Strong, non-nucleophilic, soluble base. Good for sensitive substrates.[12]
n-BuLi	~50 (Butane)	THF, Hexanes	-78 °C	Very strong, but can add to carbonyls as a side reaction.
DBU/LiCl	~13.5 (DBU-H⁺)	Acetonitrile	RT	Masamune-Roush conditions; excellent for base-sensitive aldehydes.[5][12]

Optimized General Protocol for E-Stilbene Synthesis

This protocol describes the reaction of diethyl benzylphosphonate with benzaldehyde to yield (E)-stilbene.

Sources

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• 9. Health Effects of Aldehydes and Alcohols in Mobile Source Emissions - Air Pollution, the Automobile, and Public Health - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 4-(Diethoxyphosphoryl)benzoic acid

Introduction

Welcome to the Technical Support Center for the synthesis of 4-(Diethoxyphosphoryl)benzoic acid. This valuable bifunctional molecule serves as a critical building block in medicinal chemistry and materials science. However, its synthesis is not without challenges, often leading to a mixture of products that complicates purification and reduces overall yield.

This guide provides field-proven insights and troubleshooting strategies to help you identify, minimize, and eliminate common byproducts encountered during the synthesis of 4-(Diethoxyphosphoryl)benzoic acid. We will focus primarily on the most common and practical synthetic route: the Michaelis-Arbuzov reaction.

Troubleshooting Guide: Common Impurities & Byproducts

This section is designed to help you diagnose issues in your reaction based on observed impurities. The primary route covered is the Michaelis-Arbuzov reaction between 4-(Bromomethyl)benzoic acid and triethyl phosphite, as it is a direct and widely cited method.

Q1: My reaction mixture is complex, and the final product has a low yield. What are the likely byproducts from a Michaelis-Arbuzov reaction?

A1: Low yields and complex product mixtures in the Michaelis-Arbuzov synthesis of 4-(Diethoxyphosphoryl)benzoic acid typically stem from several predictable side reactions. The most common culprits are detailed below.

Primary Byproducts of the Michaelis-Arbuzov Reaction:

• Unreacted Starting Materials: The most straightforward impurities are residual 4-(Bromomethyl)benzoic acid and triethyl phosphite. Incomplete reactions are common if the temperature is too low or the reaction time is insufficient.

• Diethyl ethylphosphonate: The Michaelis-Arbuzov reaction generates an ethyl bromide byproduct from the dealkylation of the phosphonium intermediate.[1][2] This newly formed ethyl bromide is reactive and can compete with your starting material, 4-(Bromomethyl)benzoic acid, for the triethyl phosphite nucleophile.[3] This competitive reaction forms diethyl ethylphosphonate, a common and often significant byproduct.

• Dibenzyl Ether Derivatives: Under the basic conditions that can arise (e.g., from trace impurities or side reactions), the starting material, 4-(Bromomethyl)benzoic acid, can undergo self-condensation. Two molecules can react to form an ether linkage, resulting in 4,4'-(oxybis(methylene))dibenzoic acid.

• Over-alkylation or Di-phosphonylation: While less common with a monofunctional starting material, if there are di-halo impurities present in the starting material (e.g., 4-bromo-1-(bromomethyl)benzene from the synthesis of the starting material), di-phosphonated species can form.[2]

• Hydrolyzed/Oxidized Phosphite: Trialkyl phosphites are sensitive to moisture and air. Any hydrolysis will produce diethyl phosphite, and oxidation will yield triethyl phosphate. These species are less nucleophilic and will not participate effectively in the desired reaction, thus lowering the yield.

Q2: I observe a significant amount of a non-polar byproduct that is difficult to separate from my desired product. What could it be?

A2: If you are using a Grignard-based route—for instance, by forming a Grignard reagent from a protected 4-bromobenzoic acid derivative and reacting it with a phosphorylating agent—the most common non-polar byproduct is biphenyl . This is formed by the unwanted coupling of the Grignard reagent with unreacted aryl halide. This byproduct is highly non-polar and can be challenging to remove from other aromatic compounds without careful chromatography.

Q3: My reaction failed completely, and I only recovered my starting materials or baseline decomposition. What are the critical parameters to check?

A3: Complete reaction failure usually points to a fundamental issue with reagents or conditions.

• Reagent Quality: Triethyl phosphite is prone to hydrolysis and oxidation. Using old or improperly stored phosphite is a primary cause of failure. It is highly recommended to use freshly distilled or newly opened reagents.

• Reaction Temperature: The classical Arbuzov reaction requires thermal energy to drive the dealkylation of the phosphonium salt intermediate.[4] Temperatures are often in the 120-160 °C range. If the temperature is too low, the reaction may not proceed at a practical rate.

• Inert Atmosphere: While not as critical as in organometallic reactions, running the reaction under an inert atmosphere (Nitrogen or Argon) is good practice to prevent the oxidation of the triethyl phosphite, especially at elevated temperatures.[2]

• Purity of Starting Halide: The 4-(Bromomethyl)benzoic acid should be pure. Impurities from its synthesis, such as residual N-bromosuccinimide (NBS) or dibrominated species, can lead to a cascade of side reactions.[5]

Frequently Asked Questions (FAQs)

Q1: What is the single most effective way to minimize the formation of diethyl ethylphosphonate?

The most effective strategy is to use the alkyl halide (4-(Bromomethyl)benzoic acid) as the limiting reagent and a slight excess of triethyl phosphite. While this may seem counterintuitive as it leaves unreacted phosphite, it ensures the concentration of the primary electrophile is always higher than the byproduct electrophile (ethyl bromide). Additionally, if the reaction can be performed under vacuum or with a nitrogen sweep, the volatile ethyl bromide byproduct (boiling point: 38 °C) can be removed as it forms, preventing it from competing in a secondary reaction.[1]

Q2: How can I effectively purify my crude 4-(Diethoxyphosphoryl)benzoic acid?

Due to the high polarity of the carboxylic acid and phosphonate groups, purification can be challenging. A multi-step approach is often best:

• Acid-Base Extraction: First, dissolve the crude mixture in an organic solvent like ethyl acetate. Wash with a saturated sodium bicarbonate solution. Your desired product, being a carboxylic acid, will move into the aqueous basic layer as its sodium salt. Non-acidic impurities (like diethyl ethylphosphonate or biphenyl) will remain in the organic layer, which can be discarded.

• Re-acidification and Precipitation: Carefully re-acidify the aqueous layer with a strong acid like 6M HCl until the pH is ~1-2.[6] Your product should precipitate out of the solution.

• Recrystallization/Chromatography: The collected solid can be further purified by recrystallization, often from a solvent system like ethanol/water or ethyl acetate/hexane.[7] If impurities persist, reverse-phase column chromatography may be necessary, though it is often difficult for highly polar phosphonic acids.[8]

Q3: Are there alternative, cleaner synthetic routes?

Yes, palladium-catalyzed cross-coupling reactions, such as the Hirao reaction, can form the C-P bond directly between an aryl halide (e.g., 4-bromobenzoic acid) and diethyl phosphite.[9][10][11] These reactions often run under milder conditions and can have higher selectivity. However, they require expensive palladium catalysts and ligands, and troubleshooting can involve optimizing the catalyst system, base, and solvent.[12][13] Common side reactions include the reduction of the aryl halide.[12]

Data & Visualization

Summary of Common Byproducts and Mitigation Strategies

Byproduct Name	Chemical Structure	Common Source/Reaction	Mitigation & Purification Strategy
Diethyl ethylphosphonate	CH₃CH₂P(O)(OCH₂CH₃)₂	Michaelis-Arbuzov: Reaction of byproduct ethyl bromide with triethyl phosphite.[3]	Use excess triethyl phosphite; remove volatile ethyl bromide under vacuum; separable by careful column chromatography or fractional distillation.
Unreacted Starting Material	BrCH₂-C₆H₄-COOH	Incomplete reaction.	Increase reaction temperature and/or time; ensure reagent purity. Purify via acid-base extraction and recrystallization.
4,4'-(oxybis(methylene))dibenzoic acid	HOOC-C₆H₄-CH₂OCH₂-C₆H₄-COOH	Self-condensation of 4-(Bromomethyl)benzoic acid.	Use pure, dry reagents and solvents; maintain strict stoichiometry. Highly polar; often removed during recrystallization of the desired product.
Biphenyl	C₆H₅-C₆H₅	Grignard Route: Homocoupling of the Grignard reagent.	Slow addition of halide to magnesium; keep temperature controlled. Removed by extraction into an organic solvent after the desired acid is converted to its salt.
Triethyl phosphate	O=P(OCH₂CH₃)₃	Oxidation of triethyl phosphite starting material.	Use freshly distilled/opened reagent; run the reaction under an inert atmosphere (N₂ or Ar).

Mechanistic Pathway: Product vs. Byproduct Formation

The following diagram illustrates the primary pathway of the Michaelis-Arbuzov reaction and the key competing reaction that leads to the formation of diethyl ethylphosphonate.

Caption: Michaelis-Arbuzov main reaction vs. competing side reaction.

Troubleshooting Workflow for Low Yield

Use this decision tree to diagnose and resolve issues related to low product yield.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. beilstein-archives.org [beilstein-archives.org]
• 4. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 5. pnorris.people.ysu.edu [pnorris.people.ysu.edu]
• 6. mason.gmu.edu [mason.gmu.edu]
• 7. researchgate.net [researchgate.net]
• 8. BJOC - Phosphonic acid: preparation and applications [beilstein-journals.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Revisiting the Hirao Cross-coupling: Improved Synthesis of Aryl and Heteroaryl Phosphonates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hirao coupling - Wikipedia [en.wikipedia.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Phosphonate Group Stability and Side Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with phosphonate-containing compounds. This guide is designed to provide in-depth, field-proven insights into the common side reactions of the phosphonate group under acidic and basic conditions. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help you navigate the complexities of phosphonate chemistry and ensure the integrity of your experiments.

The phosphonate moiety is a cornerstone in medicinal chemistry, often serving as a stable bioisostere of the phosphate group.[1][2] Its carbon-phosphorus (C-P) bond offers enhanced metabolic stability compared to the labile P-O bond in phosphates, a critical advantage in drug design.[3][4] However, the stability of the phosphonate group and its esters is not absolute and is highly dependent on the reaction conditions. Understanding potential side reactions is crucial for successful synthesis, purification, and formulation.

Frequently Asked Questions (FAQs)

Q1: My phosphonate ester is hydrolyzing during my reaction workup under acidic conditions. What is happening and how can I prevent it?

A1: Acid-catalyzed hydrolysis of phosphonate esters is a common side reaction, typically proceeding in a stepwise manner to first yield the phosphonic acid monoester and then the free phosphonic acid.[5]

The Underlying Mechanism: Under acidic conditions, the phosphoryl oxygen is protonated, which increases the electrophilicity of the phosphorus atom. A water molecule then acts as a nucleophile, attacking the phosphorus center.[3] This is generally followed by the cleavage of a P-O bond.[5][6]

Key Factors Influencing Hydrolysis:

• Acid Strength and Concentration: Stronger acids and higher concentrations accelerate the rate of hydrolysis.[5] Many procedures use concentrated HCl (35-37%) at reflux, which can be harsh.[3]

• Temperature: Higher temperatures increase the reaction rate. Hydrolyses are often performed at elevated temperatures, around 100°C.[5]

• Steric Hindrance: The structure of the ester group plays a significant role. For instance, under acidic catalysis, isopropyl esters have been observed to hydrolyze faster than methyl esters.[5][6]

Troubleshooting and Prevention Protocol:

• Use Milder Acids: If your molecule is sensitive, switch from strong mineral acids like concentrated HCl or HBr to milder acidic conditions. Consider using trifluoroacetic acid (TFA) or p-toluenesulfonic acid (PTSA).[7]

• Lower the Temperature: Perform the workup at a lower temperature (e.g., 0°C or room temperature) to slow down the hydrolysis kinetics.

• Minimize Exposure Time: Reduce the duration of contact with the acidic medium as much as possible.

• Alternative Deprotection Methods: If complete de-esterification is the goal, but the rest of the molecule is acid-sensitive, consider non-hydrolytic methods. The use of bromotrimethylsilane (TMSBr), known as the McKenna reaction, followed by methanolysis is a widely used and often milder alternative to strong acid hydrolysis for preparing phosphonic acids from their esters.[3][8] Boron tribromide (BBr3) can also be used for clean dealkylation.[7]

Q2: I am observing cleavage of the Carbon-Phosphorus (C-P) bond under aggressive acidic conditions. Is this expected and are there ways to avoid it?

A2: Yes, while the C-P bond is known for its stability, it is not completely inert and can be cleaved under harsh acidic conditions, especially with certain substrates.[3][9] This is a significant issue as it leads to the complete degradation of the phosphonate moiety.

The Mechanism of C-P Bond Cleavage: Theoretical studies on α-aminophosphonates suggest a multi-step process in acidic media.[10] This typically involves:

• Protonation of a heteroatom (like nitrogen in α-aminophosphonates) near the phosphonate group.

• An intramolecular proton transfer.

• The C-P bond cleavage, which can be facilitated by the presence of water molecules.[10]

For other types of phosphonates, direct protonation and subsequent nucleophilic attack can also lead to C-P bond scission, particularly with substrates that can form stable carbocations.

Troubleshooting and Mitigation Strategies:

• Avoid Harsh Conditions: The primary way to prevent C-P bond cleavage is to avoid highly concentrated strong acids (e.g., concentrated HBr) and prolonged heating.[3]

• Substrate-Specific Considerations: Be particularly cautious with α-hydroxyphosphonates and α-aminophosphonates, as the heteroatom at the alpha position can facilitate cleavage.

• Monitoring the Reaction: Use ³¹P NMR spectroscopy to monitor the reaction. The appearance of a signal corresponding to phosphoric acid can indicate C-P bond cleavage.[3]

• Alternative Reagents for Deprotection: If deprotection of phosphonate esters is required, opt for methods known to be milder and less prone to causing C-P bond cleavage, such as the McKenna reaction (TMSBr).[3][8]

Q3: My phosphonate-containing compound is degrading under basic conditions. What are the likely side reactions?

A3: Under basic conditions, the primary side reaction for phosphonate esters is hydrolysis. However, other reactions like elimination can occur depending on the substrate's structure.

Base-Catalyzed Hydrolysis: Similar to acid-catalyzed hydrolysis, the base-catalyzed reaction occurs in two steps for dialkyl phosphonates.[5] The mechanism involves the nucleophilic attack of a hydroxide ion on the phosphorus atom.[6]

• Steric Effects: In contrast to acidic hydrolysis, base-catalyzed hydrolysis is highly sensitive to steric hindrance. For example, methyl esters react significantly faster (reportedly 1000-fold faster) than isopropyl esters under basic conditions.[5][6]

Horner-Wadsworth-Emmons (HWE) Type Reactions: If the carbon alpha to the phosphonate group has an acidic proton, a strong base can deprotonate it to form a stabilized carbanion.[9] This carbanion can then participate in various reactions. If an aldehyde or ketone is present (either in the starting material or as an impurity), an HWE reaction can occur, leading to the formation of an alkene.[9]

Troubleshooting and Prevention:

• Control pH: Carefully control the pH of your reaction mixture. If hydrolysis is undesired, avoid strongly basic conditions.

• Temperature Control: Keep the temperature as low as feasible to minimize the rate of hydrolysis.

• Choice of Base: If a base is required for other transformations in the molecule, use a non-nucleophilic, sterically hindered base (e.g., DBU, DIPEA) if the goal is to avoid hydrolysis. If deprotonation at the alpha-carbon is the concern, use a weaker base if possible.

• Protecting Group Strategy: For sensitive compounds, consider using protecting groups for the phosphonate that are stable to basic conditions but can be removed under acidic or neutral conditions (e.g., hydrogenolysis of benzyl esters).[8]

Troubleshooting Guide: A Deeper Dive

Issue: Incomplete Deprotection of Phosphonate Esters

Symptom	Potential Cause	Recommended Action & Rationale
Mono-ester observed as the major product after hydrolysis.	Insufficient reaction time or reagent stoichiometry.	The hydrolysis of dialkyl phosphonates is a two-step process.[5] The second hydrolysis step is often slower than the first. Increase the reaction time, temperature, or the excess of acid/base to drive the reaction to completion. Monitor by ³¹P NMR.
No reaction or very slow reaction with TMSBr (McKenna Reaction).	Steric hindrance around the phosphonate ester.	The rate of the McKenna reaction is sensitive to the structure of the phosphonate ester.[11] Increase the reaction temperature (e.g., reflux in CH₂Cl₂ or use acetonitrile at 35°C) and/or extend the reaction time. Reactions are often run for 24 hours or longer.[11]
Starting material remains after hydrogenolysis of benzyl phosphonates.	Catalyst poisoning or inefficient hydrogen transfer.	Ensure the catalyst (e.g., Pd/C) is fresh and active. Check the solvent for potential catalyst poisons. Ensure proper hydrogen pressure and efficient stirring.

Issue: Unexpected Side Products During Synthesis or Deprotection

Symptom	Potential Cause	Recommended Action & Rationale
Formation of an alkylated byproduct on a nitrogen or other nucleophilic center.	Alkylating agent formed during the McKenna reaction.	During the reaction of a phosphonate ester (e.g., diethyl) with TMSBr, ethyl bromide (EtBr) is formed as a byproduct.[11] This is an alkylating agent. Minimize the reaction time and temperature to reduce the extent of this side reaction.[11]
Cleavage of other acid-labile protecting groups (e.g., Boc, trityl) during phosphonate ester hydrolysis.	Harsh acidic conditions used for deprotection.	The use of concentrated HCl at reflux will cleave many common acid-labile protecting groups.[12][13] Use milder deprotection methods for the phosphonate, such as TMSBr, which is often compatible with Boc groups, or switch to a phosphonate protecting group that can be removed under orthogonal conditions (e.g., hydrogenolysis for benzyl esters).
Formation of an alkene.	Base-catalyzed elimination or HWE reaction.	An α-proton to the phosphonate can be abstracted by a base, leading to elimination if a suitable leaving group is present, or an HWE reaction with a carbonyl compound.[9] Use a non-nucleophilic, weaker base, or protect the α-position if it is not intended to react.

Visualizing the Mechanisms

To better understand the key transformations, the following diagrams illustrate the core mechanisms of common side reactions.

Acid-Catalyzed Hydrolysis of a Dialkyl Phosphonate

Caption: Stepwise acid-catalyzed hydrolysis of a phosphonate diester.

Base-Catalyzed Hydrolysis of a Dialkyl Phosphonate```dot

Caption: Decision workflow for selecting a phosphonate deprotection method.

References

• Holt, M. S. et al. (2021). Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects. Frontiers in Chemistry. [Link]

• Wikipedia. (n.d.). Phosphonate. Wikipedia. [Link]

• Hazra, M. K. et al. (2008). Theoretical studies on the mechanism of C-P bond cleavage of a model alpha-aminophosphonate in acidic condition. PubMed. [Link]

• Parker, C. G. et al. (2019). Stability and Efficiency of Mixed Aryl Phosphonate Prodrugs. PMC - NIH. [Link]

• Keglevich, G. (2020). The Hydrolysis of Phosphinates and Phosphonates: A Review. PMC - NIH. [Link]

• Goujon, J-Y. et al. (2017). Phosphonic acid: preparation and applications. PMC - NIH. [Link]

• Sloane, J. L. et al. (2019). Phosphonate prodrugs: an overview and recent advances. PMC - NIH. [Link]

• Turhanen, P. et al. (2021). Editorial: Phosphonate Chemistry in Drug Design and Development. Frontiers in Chemistry. [Link]

• Kafarski, P. et al. (2022). Editorial: Phosphonate chemistry in drug design and development, Volume II. PMC - NIH. [Link]

• Keglevich, G. (2020). The Hydrolysis of Phosphinates and Phosphonates: A Review. MDPI. [Link]

• Evans, M. (2019). 22.04 Hydrolysis of Phosphoesters. YouTube. [Link]

• Hach. (n.d.). Chemistry Explained: Phosphonates. Hach Support. [Link]

• Keglevich, G. (2020). The Hydrolysis of Phosphinates and Phosphonates: A Review. ResearchGate. [Link]

• Clutch Prep. (2024). Hydrolysis of Phosphate Esters Explained. Clutch Prep. [Link]

• Organic Chemistry Portal. (n.d.). Phosphate and phosphite synthesis by esterification, hydrolysis and oxidation. Organic Chemistry Portal. [Link]

• Goujon, J-Y. et al. (2017). Phosphonic acid: preparation and applications. Beilstein Journals. [Link]

• Peck, S. C. et al. (2015). Phosphonate Biochemistry. ACS Publications. [Link]

• Seweryn, P. et al. (2018). Chapter 11: C–P Bonds in Biology: Phosphonates and Phosphinates. Books. [Link]

• Organic Chemistry Tutor. (2024). Advanced Organic Chemistry: Chemistry at Phosphorus(V). YouTube. [Link]

• Seweryn, P. et al. (2018). Structural insights into the bacterial carbon-phosphorus lyase machinery. PubMed Central. [Link]

• Demmer, C. S. et al. (2020). The McKenna reaction – avoiding side reactions in phosphonate deprotection. PMC - NIH. [Link]

• Chemistry Stack Exchange. (2015). Synthesis of phosphonate salt not working. Chemistry Stack Exchange. [Link]

• ResearchGate. (n.d.). Pathways of carbon-phosphorus bond cleavage. ResearchGate. [Link]

• Kononova, S. V. & Nesmeyanova, M. A. (2002). Phosphonates and their degradation by microorganisms. Biochemistry (Moscow). [Link]

• ResearchGate. (n.d.). Acid-labile protecting groups. ResearchGate. [Link]

• ResearchGate. (n.d.). 14 questions with answers in PHOSPHONATES. ResearchGate. [Link]

• Boduszek, B. (2001). Phosphonate reagents and building blocks in the synthesis of bioactive compounds, natural products and medicines. ResearchGate. [Link]

• Stawinski, J. & Kraszewski, A. (2020). H-Phosphonate Chemistry in the Synthesis of Electrically Neutral and Charged Antiviral and Anticancer Pronucleotides. Frontiers in Chemistry. [Link]

• Wikipedia. (n.d.). Protecting group. Wikipedia. [Link]

• Fiveable. (n.d.). Acid-Labile Protecting Groups Definition. Fiveable. [Link]

• Keglevich, G. et al. (2022). Green phosphonate chemistry – Does it exist?. RSC Publishing. [Link]

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• 1. Frontiers | Editorial: Phosphonate Chemistry in Drug Design and Development [frontiersin.org]
• 2. Editorial: Phosphonate chemistry in drug design and development, Volume II - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphonic acid: preparation and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phosphonate prodrugs: an overview and recent advances - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Phosphate and phosphite synthesis by esterification, hydrolysis and oxidation [organic-chemistry.org]
• 8. BJOC - Phosphonic acid: preparation and applications [beilstein-journals.org]
• 9. Phosphonate - Wikipedia [en.wikipedia.org]
• 10. Theoretical studies on the mechanism of C-P bond cleavage of a model alpha-aminophosphonate in acidic condition - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Protecting group - Wikipedia [en.wikipedia.org]
• 13. fiveable.me [fiveable.me]

Technical Support Center: Improving Stereoselectivity of the Horner-Wadsworth-Emmons (HWE) Reaction

Welcome to the technical support center for the Horner-Wadsworth-Emmons (HWE) reaction. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the stereoselectivity of this powerful olefination reaction. Here, we will delve into the mechanistic nuances and provide practical, field-proven advice to help you achieve your desired E or Z-alkene isomers with high fidelity.

Frequently Asked Questions (FAQs)

Q1: What is the typical stereochemical outcome of the Horner-Wadsworth-Emmons reaction?

The classical Horner-Wadsworth-Emmons (HWE) reaction, which utilizes stabilized phosphonate carbanions, predominantly yields the thermodynamically more stable (E)-alkene.[1][2][3] This high E-selectivity is a result of the thermodynamic equilibration of the intermediates leading to the final product.[2] The reaction's versatility and the ease of removing the water-soluble phosphate byproduct make it a widely used method for constructing carbon-carbon double bonds.[4][5]

Q2: How can I obtain the (Z)-alkene with high selectivity using the HWE reaction?

While the standard HWE reaction is E-selective, several modifications have been developed to favor the formation of (Z)-alkenes. The most notable of these is the Still-Gennari modification .[1][2] This method employs phosphonates with electron-withdrawing groups, such as bis(2,2,2-trifluoroethyl) esters, in combination with strong, non-coordinating bases like potassium bis(trimethylsilyl)amide (KHMDS) and a crown ether (e.g., 18-crown-6) in a polar aprotic solvent like THF.[2][6] The electron-withdrawing groups on the phosphonate accelerate the elimination of the oxaphosphetane intermediate, kinetically favoring the formation of the Z-isomer.[1][7] Another approach, the Ando modification, utilizes phosphonates with aryl ester groups to achieve Z-selectivity.[5]

Q3: What are the key factors that influence the E/Z selectivity of the HWE reaction?

The stereochemical outcome of the HWE reaction is a delicate interplay of several factors.[8] These include:

• Structure of the Phosphonate Reagent: The steric and electronic properties of the substituents on the phosphorus atom and the alpha-carbon are critical. Electron-withdrawing groups on the phosphonate esters (e.g., trifluoroethyl) favor Z-selectivity, while bulkier alkyl groups on the phosphonate can enhance E-selectivity.[2][6][9]

• Reaction Conditions:

  • Base and Counterion: The choice of base and its corresponding metal counterion significantly impacts selectivity. Lithium and sodium bases tend to favor the E-isomer, while potassium bases, especially under dissociating conditions (with a crown ether), promote Z-selectivity.[2][7][10]

  • Solvent: The solvent can influence the solubility and aggregation of intermediates.

  • Temperature: Higher reaction temperatures generally favor the formation of the thermodynamically more stable E-isomer.[2][11]

• Structure of the Carbonyl Compound: The steric bulk of the aldehyde or ketone can also influence the stereochemical outcome.[2]

Troubleshooting Guides

Scenario 1: My HWE reaction is yielding a low E/Z ratio. How can I improve the (E)-selectivity?

A low E/Z ratio indicates that the reaction conditions are not optimal for thermodynamic control. Here’s a systematic approach to enhance the formation of the (E)-alkene:

Step 1: Evaluate Your Current Reaction Conditions

Parameter	Condition Favoring (Z)-Isomer	Recommended Change for (E)-Selectivity
Phosphonate Ester	Electron-withdrawing (e.g., -OCH2CF3)	Standard alkyl (e.g., -OEt, -OMe) or bulkier groups
Base	Potassium-based (e.g., KHMDS, t-BuOK)	Sodium or Lithium-based (e.g., NaH, n-BuLi)
Temperature	Low (-78 °C)	Higher (0 °C to room temperature)
Additives	Crown ethers	Lithium or Magnesium salts (e.g., LiCl, MgBr2)

Step 2: Systematic Optimization Workflow

Caption: Workflow for optimizing (E)-selectivity in the HWE reaction.

Experimental Protocol for Enhancing (E)-Selectivity (Masamune-Roush Conditions):

This protocol is particularly useful for base-sensitive substrates.[1]

• To a stirred solution of the phosphonate reagent in anhydrous THF, add lithium chloride (LiCl).

• Cool the mixture to 0 °C.

• Add a non-nucleophilic base, such as DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) or triethylamine (NEt3).

• Stir for a short period to allow for the formation of the lithium phosphonate enolate.

• Add the aldehyde or ketone dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Work up the reaction by quenching with a saturated aqueous solution of NH4Cl and extracting with an organic solvent.

Scenario 2: I am trying to synthesize a (Z)-alkene using the Still-Gennari modification, but I am getting a significant amount of the (E)-isomer.

Achieving high Z-selectivity requires strict adherence to conditions that favor kinetic control. Here’s how to troubleshoot and optimize for the (Z)-alkene:

Step 1: Verify the Purity and Integrity of Your Reagents

• Phosphonate: Ensure you are using a bis(2,2,2-trifluoroethyl) phosphonate or a similar electron-deficient reagent.[6]

• Base: KHMDS is hygroscopic and can lose its activity if not handled properly. Use a freshly opened bottle or titrate the solution before use.

• Solvent: Use anhydrous THF. Moisture will quench the phosphonate carbanion.[11]

• Crown Ether: 18-crown-6 is crucial for sequestering the potassium cation, which promotes the formation of a "naked" and more reactive phosphonate anion.

Step 2: Refine Your Reaction Protocol

Caption: Troubleshooting guide for improving (Z)-selectivity.

Detailed Experimental Protocol for the Still-Gennari Olefination:

• Thoroughly dry all glassware in an oven and assemble under an inert atmosphere (e.g., nitrogen or argon).

• To a solution of the bis(2,2,2-trifluoroethyl) phosphonate and 18-crown-6 in anhydrous THF, cool the mixture to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of KHMDS in THF dropwise to the cooled mixture. Stir for 30-60 minutes at -78 °C to ensure complete formation of the phosphonate carbanion.

• Add a solution of the aldehyde in anhydrous THF dropwise to the reaction mixture, maintaining the temperature at -78 °C.

• Stir the reaction at -78 °C for the specified time (typically 1-4 hours, monitor by TLC).

• Quench the reaction at low temperature with a saturated aqueous solution of NH4Cl.

• Allow the mixture to warm to room temperature and perform a standard aqueous workup.

Understanding the Mechanism: E vs. Z Selectivity

The stereochemical outcome of the HWE reaction is determined by the relative rates of formation and elimination of the diastereomeric oxaphosphetane intermediates.

Caption: Mechanistic pathways for E and Z-selectivity in the HWE reaction.

• For (E)-Selectivity: The initial addition of the phosphonate carbanion to the aldehyde is reversible. This allows the intermediates to equilibrate to the thermodynamically more stable anti-diastereomer, which then undergoes syn-elimination to yield the (E)-alkene.[4] Conditions that promote this equilibration, such as higher temperatures and the use of coordinating cations like Li+ or Na+, favor the E-isomer.[2]

• For (Z)-Selectivity (Still-Gennari): The use of electron-withdrawing groups on the phosphonate makes the phosphorus atom more electrophilic, which significantly accelerates the rate of elimination from the oxaphosphetane intermediate.[1][7] Under strongly dissociating conditions (K+ and 18-crown-6) and at low temperatures, the initial addition becomes the rate-determining and irreversible step. The reaction proceeds through a kinetically favored syn-diastereomeric intermediate, which rapidly eliminates to give the (Z)-alkene.[6]

By carefully selecting your reagents and controlling the reaction conditions, you can effectively steer the Horner-Wadsworth-Emmons reaction towards the desired stereoisomer, making it an invaluable tool in your synthetic endeavors.

References

• Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents - PMC - NIH. (2022-10-21). [Link]

• Horner-Wadsworth-Emmons Reaction - NROChemistry. [Link]

• Recent Progress in the Horner-Wadsworth-Emmons Reaction - ResearchGate. [Link]

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• Recent Applications of the Horner-Wadsworth-Emmons Reaction to the Synthesis of Natural Products - CORE. [Link]

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• Horner-Wadsworth-Emmons Reaction - YouTube. [Link]

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• Exploring the Use of a Horner-Wadsworth-Emmons Reaction in the Synthesis of Higher Order Sugars - Griffith Research Online. [Link]

• Horner-Wadsworth-Emmons (HWE) Reaction | Chem-Station Int. Ed. [Link]

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Technical Support Center: Navigating the Challenges of Purifying Phosphonate-Containing Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical solutions to the common and often complex challenges encountered during the purification of phosphonate-containing compounds. Drawing from established scientific principles and extensive field experience, this resource offers troubleshooting guides and frequently asked questions to streamline your experimental workflows and enhance your purification success.

Introduction: Why Are Phosphonates So Challenging?

Phosphonate-containing compounds are integral to numerous applications, from pharmaceuticals that treat bone density loss to antiviral drugs. However, their unique physicochemical properties present significant purification hurdles. The primary challenges stem from two key characteristics:

• High Polarity: The phosphonic acid group is highly polar and possesses multiple acidic protons. This makes these compounds exceptionally water-soluble but difficult to handle with traditional normal-phase silica gel chromatography, where they often bind irreversibly to the stationary phase or exhibit poor elution profiles.[1]

• Metal Chelation: Phosphonates are potent metal chelating agents.[2] This property, while beneficial in some applications, can wreak havoc during purification. Trace metals present in silica gel, HPLC columns, or even solvents can lead to severe peak tailing, poor resolution, and low recovery.[3]

This guide will address these core issues through a series of targeted FAQs and detailed troubleshooting protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common questions regarding the purification of phosphonates.

Q1: My phosphonate compound won't elute from a standard silica gel column. What's happening and what should I do?

Answer: This is a classic problem. Your compound is likely binding too strongly to the acidic silica gel stationary phase due to its high polarity.[4] Standard solvent systems (e.g., ethyl acetate/hexanes) are often not polar enough to displace the analyte.[1]

Immediate Recommendations:

• Increase Solvent Polarity Drastically: Consider highly polar solvent systems. A common starting point is a mixture of methanol and dichloromethane (e.g., 5-10% MeOH in DCM).[4] For extremely polar compounds, systems containing ammonia, such as 1-10% of a 10% ammonium hydroxide solution in methanol mixed with dichloromethane, can be effective.[5]

• Switch the Stationary Phase: If increasing solvent polarity fails, the interaction with silica is too strong. Consider alternative stationary phases:

  • Reverse-Phase Silica (C18): This is often the best alternative, especially for preparative HPLC. The non-polar stationary phase minimizes the strong polar interactions.

  • Alumina (Basic or Neutral): Can be a good alternative to acidic silica gel for certain compounds.

• Consider Protecting Groups: A common strategy is to purify the phosphonate precursor, such as a dialkyl phosphonate ester, which is significantly less polar and behaves well on standard silica. The phosphonic acid can then be cleanly generated in a final deprotection step, often requiring minimal further purification.[1]

Q2: What are the most effective HPLC techniques for purifying phosphonates?

Answer: Standard reversed-phase (RP) HPLC is often ineffective for phosphonates as they are too polar and may elute in the solvent front with no retention.[6][7] The most successful HPLC-based techniques are:

• Ion-Pair Reversed-Phase Liquid Chromatography (IP-RPLC): This is a robust and widely used method. An ion-pairing reagent, such as a quaternary ammonium salt like tetrabutylammonium hydroxide (TBAOH) or an amine like triethylamine acetate (TEAA), is added to the mobile phase.[7][8] This reagent forms a neutral, hydrophobic complex with the negatively charged phosphonate, allowing it to be retained and separated on a standard C18 column.[9]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is specifically designed for the separation of highly polar compounds.[10] It uses a polar stationary phase (like silica, diol, or amide) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[11] The polar analytes partition into a water-rich layer on the surface of the stationary phase, allowing for excellent separation.[10]

Q3: How does pH control impact the purification process?

Answer: pH is a critical parameter. Phosphonic acids have two pKa values, and their charge state is highly pH-dependent.

• In IP-RPLC: The pH must be controlled to ensure the phosphonate is in its anionic (deprotonated) state to effectively interact with a cationic ion-pairing reagent. The choice of buffer is crucial for maintaining a stable pH.[8]

• In Ion-Exchange Chromatography: pH dictates the charge of both the analyte and the stationary phase. For anion-exchange chromatography, the pH should be above the phosphonate's pI to ensure it carries a net negative charge and binds to the positively charged column.[12]

• In HILIC: While the primary mechanism is partitioning, secondary electrostatic interactions can occur. Adjusting the pH can modulate these interactions, improving peak shape and resolution.[10]

Part 2: Troubleshooting Guide

This section provides solutions to specific experimental problems.

Issue 1: Poor Peak Shape (Tailing, Broadening) in HPLC

Primary Cause: Unwanted secondary interactions, most commonly metal chelation. Trace metal ions (Fe, Al, etc.) on the silica backbone of the stationary phase or from stainless-steel HPLC components can interact with the phosphonate groups, causing tailing.

Troubleshooting Workflow: Mitigating Peak Asymmetry

Caption: Troubleshooting workflow for poor HPLC peak shape.

Detailed Protocols & Explanations

• Protocol: Adding a Chelating Agent:

  • Preparation: Prepare your mobile phase as usual. Create a concentrated stock solution of EDTA (e.g., 10 mM in water).

  • Addition: Add the EDTA stock solution to your final mobile phase to achieve a final concentration of 0.1-0.5 mM.

  • Equilibration: Equilibrate the column with the EDTA-containing mobile phase for at least 30-60 minutes before injection.

  • Causality: EDTA is a strong chelating agent that will bind to free metal ions in the system, preventing them from interacting with your phosphonate analyte.

• Insight: Ion-Pairing Optimization: Insufficient ion-pair reagent concentration can lead to a mixed-mode separation (part ion-paired, part ion-exchange), causing broad peaks. Conversely, excessive concentration can lead to baseline noise and MS suppression. Systematically varying the concentration (e.g., from 5 mM to 20 mM TEAA) can help find the optimal balance.[7]

Issue 2: Low or No Recovery of Compound

Primary Cause: Irreversible binding of the phosphonate to the stationary phase or active sites within the chromatographic system.

Troubleshooting Steps:

• Test for Stability on Silica: Before attempting column chromatography, spot your compound on a silica TLC plate. Let it sit for 30-60 minutes, then develop the plate. If you observe streaking or the appearance of new spots, your compound is likely decomposing on the acidic silica.[4]

  • Solution: Add a small amount of a base like triethylamine (1-3%) or ammonia to your eluent to neutralize the acidic sites on the silica gel.[4] If decomposition persists, avoid silica gel entirely.

• Purify as an Ester: As mentioned in the FAQs, purifying the less polar phosphonate ester precursor is a highly effective strategy to avoid the challenges of the free acid.[1] The deprotection step (e.g., using bromotrimethylsilane followed by methanolysis) is often high-yielding and clean.[1]

• Consider Anion-Exchange Chromatography: This technique is well-suited for separating compounds based on charge.[12] Phosphonates, being anionic at neutral or basic pH, will bind to an anion-exchange column and can be eluted by increasing the salt concentration (e.g., a gradient of NaCl or ammonium acetate) or by changing the pH. This is particularly useful for removing non-ionic impurities.[13][14]

Issue 3: Co-elution with Inorganic Phosphate/Phosphite

Primary Cause: These are common impurities from synthesis or degradation and share similar high polarity and charge characteristics with the target phosphonate, making them difficult to separate.

Method Selection Diagram for Impurity Removal

Caption: Method selection for removing phosphate impurities.

Expert Insights:

• Anion-Exchange Chromatography: This is often the most powerful technique for this specific problem. The separation is based on the strength of the ionic interaction, and even small differences in the pKa values between the target phosphonate and inorganic phosphate can be exploited by using a shallow salt or pH gradient for elution.[14]

• Ion-Pairing Selectivity: The choice of ion-pairing agent can influence selectivity. A bulkier agent (e.g., tetrabutylammonium vs. tetraethylammonium) may provide different selectivity for your phosphonate versus the smaller inorganic phosphate.[8]

Part 3: Data & Protocols

Table 1: Comparative Summary of Purification Techniques

Technique	Principle	Primary Application	Advantages	Disadvantages
Normal-Phase Chromatography	Adsorption on a polar stationary phase (e.g., silica).	Purification of non-polar to moderately polar phosphonate esters.	Simple, low cost for flash chromatography.	Generally unsuitable for free phosphonic acids (strong retention, decomposition).[1][4]
Ion-Pair RPLC	Forms a neutral complex with an ion-pairing reagent for retention on a non-polar (C18) phase.	Purity analysis and purification of ionic phosphonates.[9]	Robust, versatile, excellent resolution.[7]	Ion-pairing reagents can suppress MS signals; method development can be complex.[7]
HILIC	Partitioning between a polar stationary phase and a high-organic mobile phase.	Separation of highly polar and hydrophilic phosphonates.[6][10]	Excellent for compounds that don't retain in RPLC; MS-friendly mobile phases.[15]	Sensitive to sample solvent and injection volume; can have lower loading capacity.[15]
Anion-Exchange Chromatography	Electrostatic interaction between the anionic analyte and a positively charged stationary phase.	Separation from neutral or cationic impurities; separation of phosphonates from inorganic phosphate.[13]	High capacity and selectivity based on charge.[12]	Requires buffered, aqueous mobile phases; not suitable for removing impurities with similar charge.

Experimental Protocol: Ion-Pair Reversed-Phase HPLC for Phosphonate Purification

This protocol provides a starting point for developing an IP-RPLC method.

• Column Selection:

  • Use a standard C18 reversed-phase column (e.g., 5 µm, 4.6 x 250 mm for analytical, or larger for preparative).[9]

• Mobile Phase Preparation:

  • Aqueous Component (Mobile Phase A): Prepare a 10-20 mM solution of an ion-pairing reagent in HPLC-grade water. A common choice is triethylamine acetate (TEAA). To prepare, add triethylamine to water and adjust the pH to ~7.0 with acetic acid.

  • Organic Component (Mobile Phase B): Acetonitrile or Methanol.

  • Important: Ensure both mobile phases are filtered and degassed.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min for a 4.6 mm ID analytical column.

  • Detection: UV (if the molecule has a chromophore) or Evaporative Light Scattering Detector (ELSD)/Charged Aerosol Detector (CAD) for non-UV active compounds. Mass Spectrometry (MS) can also be used, but sensitivity may be reduced by the ion-pairing reagent.[7]

  • Gradient Program (Example):

    • 0-5 min: 5% B

    • 5-25 min: Gradient from 5% to 50% B

    • 25-30 min: 50% B

    • 30-35 min: Return to 5% B

    • 35-45 min: Re-equilibration at 5% B

• Sample Preparation:

  • Dissolve the sample in the initial mobile phase composition (e.g., 95% A / 5% B) to ensure good peak shape. Dissolving in a stronger solvent can cause peak distortion.[16][17]

• Optimization:

  • Adjust the concentration of the ion-pairing reagent to improve retention and peak shape.

  • Modify the pH of Mobile Phase A to optimize the ionization state of the analyte.

  • Alter the gradient slope to improve the resolution between the target compound and impurities.

References

• Buchi. (n.d.). Why HILIC is what your polar compounds need for purification. Buchi.com. Retrieved from [Link]

• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures? Biotage. Retrieved from [Link]

• Biocompare. (n.d.). Hydrophilic Interaction (HILIC) Columns. Biocompare. Retrieved from [Link]

• Advion. (2019, August 14). HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica. Advion. Retrieved from [Link]

• Montchamp, J. L. (2017). Phosphonic acid: preparation and applications. Beilstein Journal of Organic Chemistry, 13, 2306–2337. Retrieved from [Link]

• Gilbert-López, B., et al. (2020). Detecting traces of phosphonates. Wiley Analytical Science. Retrieved from [Link]

• ResearchGate. (2025). Development of an Ion-Pair Reversed-Phase HPLC Method with Indirect UV Detection for Determination of Phosphates and Phosphites as Impurities in Sodium Risedronate. ResearchGate. Retrieved from [Link]

• Schmidt, C. K., et al. (2019). Characterization of phosphonate-based antiscalants used in drinking water treatment plants by anion-exchange chromatography coupled to electrospray ionization time-of-flight mass spectrometry and inductively coupled plasma mass spectrometry. Journal of Chromatography A, 1601, 189-204. Retrieved from [Link]

• ResearchGate. (n.d.). Phosphonate chelating agents. ResearchGate. Retrieved from [Link]

• Bio-Rad. (n.d.). Introduction to Ion Exchange Chromatography. Bio-Rad. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• ResearchGate. (2025). Quantitative determination of residual phosphate and phosphite in bisphosphonates by ion exchange chromatography using conductivity detection. ResearchGate. Retrieved from [Link]

• Deacon, M. (n.d.). Metal Chelation in Separation Science. DORAS | DCU Research Repository. Retrieved from [Link]

• Teledyne ISCO. (2019, March 25). Chromatography Troubleshooting [Video]. YouTube. Retrieved from [Link]

• Teledyne ISCO. (2020, May 26). Chromatography Troubleshooting [Video]. YouTube. Retrieved from [Link]

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• 13. Characterization of phosphonate-based antiscalants used in drinking water treatment plants by anion-exchange chromatography coupled to electrospray ionization time-of-flight mass spectrometry and inductively coupled plasma mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. m.youtube.com [m.youtube.com]

Optimization of reaction time and temperature for Arbuzov reaction

Welcome to the Technical Support Center for the Michaelis-Arbuzov reaction. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, optimization strategies, and answers to frequently encountered challenges during the synthesis of phosphonates, phosphinates, and phosphine oxides. Our goal is to bridge the gap between theoretical knowledge and practical application, ensuring your experiments are both successful and efficient.

Introduction to the Arbuzov Reaction

The Michaelis-Arbuzov reaction is a cornerstone of organophosphorus chemistry, celebrated for its efficacy in forming carbon-phosphorus (C-P) bonds.[1][2][3] The reaction typically involves the transformation of a trivalent phosphorus ester, such as a trialkyl phosphite, into a pentavalent phosphorus species upon reaction with an alkyl halide.[4][5][6][7] While robust, the reaction's success is highly sensitive to substrate choice, reaction time, and temperature. This guide will delve into the nuances of optimizing these critical parameters.

The reaction proceeds via a two-step SN2 mechanism:

• Nucleophilic Attack: The trivalent phosphorus atom attacks the electrophilic carbon of the alkyl halide, forming a phosphonium salt intermediate.[1][4][5][6]

• Dealkylation: The displaced halide anion then attacks one of the alkyl groups of the phosphonium salt, resulting in the final phosphonate product and a new alkyl halide.[3][4][5][6]

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: My Arbuzov reaction is showing low or no conversion. What are the primary causes and how can I troubleshoot this?

Low conversion is a common issue that can often be traced back to a few key factors:

• Substrate Reactivity: The reactivity of the alkyl halide is paramount. The general order of reactivity is R-I > R-Br > R-Cl.[6][8] Primary alkyl halides and benzyl halides react readily, while secondary alkyl halides are less reactive and can lead to side reactions like elimination.[6][9] Tertiary alkyl, aryl, and vinyl halides are generally unreactive under classical Arbuzov conditions.[6]

  • Expert Insight: If you are working with a less reactive halide (e.g., a chloride), increasing the reaction temperature and time is the first logical step. For secondary halides, consider alternative methods discussed in Q2.

• Phosphorus Reagent Nucleophilicity: The nucleophilicity of the phosphorus reagent also plays a crucial role. Electron-donating groups on the phosphite increase its reactivity, while electron-withdrawing groups slow the reaction down.[4][6] Phosphinites are the most reactive, followed by phosphonites, and then phosphites.[4][6]

• Suboptimal Temperature: The classical Arbuzov reaction often requires heating, typically in the range of 120-160 °C.[4][9] If the temperature is too low, the reaction rate will be impractically slow.

  • Self-Validating Protocol: Start with a literature precedent for a similar substrate. If conversion is low, incrementally increase the temperature by 10-20 °C and monitor the reaction progress by TLC or ³¹P NMR.

• Reagent Purity: Trialkyl phosphites are susceptible to oxidation and hydrolysis.[9] Ensure you are using freshly distilled or high-purity reagents.

Q2: I'm attempting the reaction with a secondary alkyl halide and observing significant alkene byproduct formation. What are my options?

This is a classic limitation of the Arbuzov reaction. The nucleophilic phosphite can act as a base, promoting E2 elimination, which competes with the desired SN2 substitution.[9]

Here are some field-proven strategies to overcome this:

• Lewis Acid Catalysis: The addition of a Lewis acid can facilitate the reaction, often allowing it to proceed at lower temperatures where the elimination pathway is less favorable.[5][9]

• Radical Arbuzov Reaction: Modern advancements have led to radical-based alternatives that are highly effective for secondary and even tertiary alkyl halides.[10][11] These reactions are typically conducted at room temperature under photoredox catalysis, offering excellent functional group tolerance.[10][11]

• Silyl-Arbuzov Reaction: Using silyl phosphites, such as tris(trimethylsilyl)phosphite, can be advantageous. Interestingly, the reactivity order of alkyl halides is reversed in this variation (RCl > RBr > RI).[8] A key benefit is the straightforward workup, where the silylated phosphonate is readily hydrolyzed to the phosphonic acid.[8]

Q3: The reaction works, but the yield is low due to a competing reaction with the alkyl halide byproduct. How can I mitigate this?

The alkyl halide generated during the dealkylation step can compete with your starting alkyl halide, leading to a mixture of products.[8][12][13]

• Causality: This is especially problematic if the byproduct halide is more reactive than your starting material.

• Optimization Strategy:

  • Use a Phosphite that Generates a Volatile Byproduct: Employing a trialkyl phosphite that produces a low-boiling alkyl halide (e.g., triethyl phosphite generating bromoethane) allows for its continuous removal by distillation during the reaction, driving the equilibrium towards your desired product.[2][8][12]

  • Reaction Setup: Equip your reaction flask with a distillation head to continuously remove the volatile byproduct as it forms.[12]

Q4: I am using an α,ω-dihaloalkane and getting a significant amount of the di-phosphonated product. How can I favor mono-phosphonylation?

This is a common challenge when aiming for ω-haloalkylphosphonates.[2][12]

• Expert Insight: The key to high selectivity is to maintain a low concentration of the trialkyl phosphite relative to the dihaloalkane throughout the reaction.

• Optimized Protocol:

  • Use an equimolar ratio of the α,ω-dihaloalkane and triethyl phosphite (1:1).

  • Pre-heat the dihaloalkane to the reaction temperature (e.g., 140 °C).

  • Add the triethyl phosphite slowly and dropwise to the hot dihaloalkane.[12] This ensures that the phosphite reacts immediately upon addition, preventing a buildup of its concentration and minimizing the chance of a second reaction with the mono-phosphonated product.

Experimental Protocols & Data

General Protocol for Arbuzov Reaction Optimization

This protocol provides a framework for optimizing the reaction time and temperature.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a temperature probe, add the alkyl halide (1.0 eq) and the trialkyl phosphite (1.0-1.2 eq). If a volatile byproduct is expected, use a distillation head instead of a reflux condenser.[2][12] The reaction is often performed neat (without solvent).[2][14]

• Temperature Screening:

  • Begin by heating the reaction mixture to a literature-reported temperature for a similar substrate, typically in the range of 120-160 °C.[4][9]

  • If the reaction is sluggish, increase the temperature in 10-20 °C increments.

• Reaction Monitoring:

  • Monitor the progress of the reaction by taking small aliquots at regular intervals (e.g., every hour) and analyzing them by TLC, GC-MS, or ³¹P NMR spectroscopy.[9][15]

• Work-up and Purification:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove any volatile byproducts and unreacted starting materials by distillation, often under reduced pressure.[16]

  • Purify the crude product by vacuum distillation or column chromatography.[16][17]

Data Summary: Reactivity and Temperature Guidelines

Alkyl Halide Type	Phosphorus Reagent	Typical Temperature Range (°C)	Key Considerations & Troubleshooting
Primary Alkyl Iodide/Bromide	Trialkyl Phosphite	120 - 150	Reaction is generally efficient. Monitor for byproduct competition.[6][8]
Primary Alkyl Chloride	Trialkyl Phosphite	140 - 160+	Requires higher temperatures and longer reaction times.[6][8]
Secondary Alkyl Halide	Trialkyl Phosphite	150+	Prone to elimination. Consider Lewis acid catalysis or radical methods.[9][10]
Acyl Halide	Trialkyl Phosphite	Room Temperature - 80	Highly reactive. Reaction is often rapid.[6][13]
α-haloketones	Trialkyl Phosphite	Variable	Competes with the Perkow reaction. Higher temperatures may favor the Arbuzov product.[4]

Visualizing the Arbuzov Reaction

Reaction Mechanism

Caption: The two-step SN2 mechanism of the Michaelis-Arbuzov reaction.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in the Arbuzov reaction.

References

• Michaelis–Arbuzov reaction. In: Wikipedia. [Link]

• Arbuzov Reaction. Organic Chemistry Portal. [Link]

• Michaelis–Arbuzov reaction. J&K Scientific LLC. [Link]

• Michaelis–Arbuzov reaction. Grokipedia. [Link]

• Pampalakis, G., & Zingkou, E. (2022). Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. International Journal of Molecular Sciences, 23(6), 3395. [Link]

• Chai, L., Wang, J., Zhu, L., Wang, Y., Xue, X., & Li, C. (2023). Radical Arbuzov Reaction. CCS Chemistry, 5(9), 2384-2394. [Link]

• Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. MDPI. [Link]

• Han, L. B., & Hua, R. (2005). Alcohol-Based Michaelis-Arbuzov Reaction: an Efficient and Environmentally-Benign Way for CP(O) Bond Formation. Green Chemistry, 7(1), 49-51. [Link]

• Optimization of the Michaelis-Arbuzov reaction in an ionic liquids a. ResearchGate. [Link]

• Arbuzov Reaction. YouTube. [Link]

• Horner–Wadsworth–Emmons Olefination. Arbuzov Reaction Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• The use of Michaelis-Arbuzov type chemistry to synthesize a library of novel phosphonamide inhibitors of metallo. UNH Scholars' Repository. [Link]

• Allen, D. W., & Taylor, B. F. (1984). Some new observations on an old reaction: Disproportionation and the formation of P-O-P intermediates in the Michaelis-Arbuzov reaction of triaryl phosphites with alkyl halides. ARKIVOC, 2003(13), 20-30. [Link]

• Scheme 1. Optimization of the Michaelis-Arbuzov reaction. ResearchGate. [Link]

• Radical Arbuzov Reaction. Chinese Chemical Society. [Link]

• Kwerdas, A., & Stoltz, B. M. (2012). A Room-Temperature Alternative to the Arbuzov Reaction: the Reductive Deoxygenation of Acyl Phosphonates. Tetrahedron letters, 53(31), 3959–3961. [Link]

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Reference Data & Comparative Studies

The Fulcrum of Fortitude: A Comparative Guide to Phosphonate vs. Carboxylate Linkers in MOF Stability

For researchers, scientists, and professionals in drug development, the structural integrity of Metal-Organic Frameworks (MOFs) under operational stress is not just a matter of academic curiosity—it is the gatekeeper to their practical application. The choice of the organic linker, the fundamental strut in these crystalline architectures, is a critical determinant of a MOF's robustness. This guide provides an in-depth, objective comparison of two major classes of linkers: the workhorse carboxylates and the stalwart phosphonates. We will dissect the chemical principles governing their stability and provide the experimental validation essential for informed material design.

The Heart of the Matter: Coordination Chemistry and Bond Energetics

The stability of a MOF is intrinsically linked to the strength of the coordination bonds between the organic linkers and the inorganic metal nodes.[1][2] While the majority of MOFs have been constructed using readily accessible carboxylate linkers, there is a growing body of evidence demonstrating the superior stability of phosphonate-based frameworks, particularly in harsh chemical environments.[1][3]

Carboxylate Linkers: These are the most common linkers in MOF chemistry due to their synthetic accessibility and predictable coordination, often forming well-defined secondary building units (SBUs).[1][4] However, the M-O-C bond in many carboxylate MOFs, especially with divalent metals, is susceptible to hydrolysis, rendering them unstable in the presence of water or acidic/basic media.[4][5]

Phosphonate Linkers: Phosphonates form stronger, more robust bonds with metal centers compared to carboxylates.[2][4] This enhanced stability is explained by Pearson's Hard and Soft Acids and Bases (HSAB) theory, which indicates that the "harder" phosphonate group has a greater affinity for the "hard" high-valent metal ions (e.g., Zr⁴⁺, Ti⁴⁺, Al³⁺) commonly used to construct highly stable MOFs.[1] The resulting M-O-P bond is less prone to hydrolysis.[6] However, the coordination chemistry of phosphonates is more complex, as the fully deprotonated group has three oxygen atoms available for binding, which can lead to the formation of dense, non-porous layered structures or less crystalline materials.[1][3][4]

To bridge this gap, phosphonate monoesters have been developed. By functionalizing one of the phosphonate's oxygen atoms, they mimic the bidentate coordination of carboxylates, allowing for more predictable framework assembly while retaining a degree of the inherent stability of the phosphonate group.[7][8][9]

Visualizing Coordination Differences

The following diagram illustrates the fundamental difference in the coordinating atoms of carboxylate and phosphonate linkers, which underpins their varying stability profiles.

Caption: Coordination modes of carboxylate vs. phosphonate linkers with metal ions.

Comparative Stability Analysis: Experimental Evidence

The superior stability of phosphonate-based MOFs is not merely theoretical. It is substantiated by rigorous experimental testing across thermal, chemical, and mechanical stress vectors.

Thermal Stability

Thermogravimetric analysis (TGA) is the standard method for evaluating the thermal stability of MOFs. It measures the change in mass of a sample as it is heated at a constant rate. The decomposition temperature (Td) is a key metric derived from TGA curves.

Phosphonate-based MOFs consistently demonstrate higher decomposition temperatures than their carboxylate counterparts.[3][7] For instance, some phosphonate MOFs can exhibit Td values exceeding 500 °C, while many carboxylate-based frameworks, such as those with paddlewheel structures like HKUST-1, decompose at significantly lower temperatures (250-300 °C).[10] Zirconium-phosphonate frameworks, for example, are reported to be thermally stable up to 375 °C, a range that many carboxylate MOFs do not reach.[11]

MOF Class	Linker Type	Typical Metal Ions	Reported Decomposition Temp. (Td)	References
Phosphonate MOFs	Arylphosphonates	Zr⁴⁺, Ti⁴⁺, Fe³⁺, Al³⁺	> 375 °C, often exceeding 500 °C	[10][11][12]
Carboxylate MOFs (High Stability)	Terephthalates (e.g., UiO-66)	Zr⁴⁺	~425 - 500 °C	[10]
Carboxylate MOFs (Moderate Stability)	Trimesates (e.g., HKUST-1)	Cu²⁺	~250 - 300 °C	[10]
Carboxylate MOFs (Lower Stability)	Various (e.g., MOF-5)	Zn²⁺	~400 - 500 °C (but poor hydrolytic stability)	[10]

Note: Td values can be influenced by the specific metal, ligand structure, and experimental conditions (e.g., heating rate, atmosphere).

Chemical Stability

Chemical stability, particularly against water (hydrolytic stability), is a critical bottleneck for many MOF applications, including drug delivery and catalysis in aqueous media.[1][13] This is where the distinction between phosphonate and carboxylate linkers is most pronounced.

Hydrolytic Stability: Many classic carboxylate MOFs exhibit poor stability in water.[1] In contrast, phosphonate MOFs are known for their exceptional resistance to hydrolysis.[3][14][15] The strong metal-oxygen-phosphorus bonds are significantly more resilient to nucleophilic attack by water molecules.[6][14] For example, certain zirconium-phosphonate networks show remarkable tolerance to boiling water and aqueous solutions across a wide pH range (e.g., 1-12).[12] This far exceeds the stability of most carboxylate-based systems.

Acid/Base Stability: Phosphonate MOFs, especially those based on tetravalent metals like Ti(IV) and Zr(IV), are often insoluble and maintain their structure even in highly acidic media.[4][15] While some highly robust carboxylate MOFs like UiO-66 show good acid resistance, the phosphonate linkage generally provides a higher degree of protection.

Linker Type	Aqueous Stability (Neutral pH)	Acidic Stability (e.g., pH 1-2)	Basic Stability (e.g., pH 11-12)	References
Phosphonate	Generally High to Excellent	High to Excellent	Moderate to High	[4][12][14]
Carboxylate	Variable (Low to High)	Variable (Low to High)	Generally Low (linker deprotonation/framework collapse)	[1][4]

Experimental Protocols for Stability Assessment

To ensure trustworthiness and reproducibility, standardized protocols for assessing MOF stability are crucial. Below are step-by-step methodologies for key stability tests.

Protocol: Thermal Stability Assessment via TGA

This protocol outlines the determination of a MOF's thermal decomposition temperature.

Objective: To quantify the thermal stability of a MOF sample by identifying the temperature at which significant mass loss (decomposition) occurs.

Methodology:

• Sample Preparation: Ensure the MOF sample is properly "activated" (guest solvents removed) by heating under vacuum. A typical procedure is 120-150 °C overnight under high vacuum. Load 5-10 mg of the activated sample into a ceramic or platinum TGA pan.

• Instrument Setup:

  • Place the pan in the TGA instrument.

  • Set the gas environment (typically an inert atmosphere like N₂ or Argon to prevent oxidation). Set a flow rate of 20-50 mL/min.

  • Set the temperature program:

    • Equilibrate at 30 °C for 15 minutes.

    • Ramp the temperature from 30 °C to 800 °C at a constant heating rate (a standard rate is 5 or 10 °C/min).[16]

• Data Acquisition: Record the mass of the sample as a function of temperature.

• Data Analysis:

  • Plot the percentage of initial mass vs. temperature.

  • The decomposition temperature (Td) is often reported as the onset temperature of the major mass loss step, or the peak of the derivative thermogravimetry (DTG) curve.

Visualizing the TGA Workflow

Caption: Standard experimental workflow for Thermogravimetric Analysis (TGA) of MOFs.

Protocol: Chemical Stability Assessment

This protocol describes a common method for testing the stability of MOFs in aqueous solutions of varying pH.

Objective: To evaluate the structural integrity of a MOF after exposure to aqueous environments.

Methodology:

• Sample Preparation: Weigh approximately 20 mg of the activated MOF sample into several glass vials.

• Solvent Exposure:

  • Prepare a series of aqueous solutions with desired pH values (e.g., pH 2, 4, 7, 10, 12) using HCl and NaOH.

  • Add 10 mL of a specific pH solution to each vial containing the MOF sample.

  • Seal the vials and place them on a shaker or stirrer at a controlled temperature (e.g., room temperature or an elevated temperature like 60 °C) for a set duration (e.g., 24 hours, 72 hours, or 1 week).[17][18]

• Sample Recovery:

  • After the exposure period, centrifuge the vials to collect the solid material.

  • Carefully decant the supernatant.

  • Wash the solid with deionized water (3 x 10 mL) and then with a low-boiling-point solvent like ethanol or acetone (3 x 10 mL) to facilitate drying.

  • Dry the recovered MOF sample under vacuum at a mild temperature (e.g., 60-80 °C) overnight.

• Post-Exposure Characterization:

  • Powder X-Ray Diffraction (PXRD): This is the most critical analysis.[17] Collect a PXRD pattern of the treated sample and compare it to the pattern of the pristine, as-synthesized MOF. Retention of crystallinity and peak positions indicates structural stability.

  • Porosity Analysis: Perform N₂ sorption analysis at 77 K to determine the BET surface area of the treated sample. A significant loss in surface area indicates framework degradation or pore collapse.

  • Morphological Analysis: Use Scanning Electron Microscopy (SEM) to check for changes in crystal morphology.[17]

Conclusion and Outlook

The choice between phosphonate and carboxylate linkers is a trade-off between synthetic facility and ultimate stability. While carboxylates offer a vast and accessible chemical space for constructing porous materials, their application is often limited by their modest stability.[1][4]

Phosphonate linkers provide a clear pathway to exceptionally robust MOFs, capable of withstanding the high temperatures and aggressive chemical environments that would readily decompose their carboxylate-based cousins.[3][4] This superior fortitude makes them prime candidates for demanding applications in industrial catalysis, separations under process conditions, and for drug delivery vehicles that must survive physiological environments.

The challenge for chemists and material scientists lies in taming the complex coordination chemistry of phosphonates to achieve high crystallinity and porosity reliably.[3][4] The development of mixed-linker systems and phosphonate monoesters represents a promising frontier, potentially offering the "best of both worlds": the synthetic predictability of carboxylates with the inherent stability of phosphonates.[4] As these strategies mature, we can expect to see an expansion of phosphonate MOFs from niche, high-stability materials to mainstream platforms for advanced applications.

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A Comparative Guide to the Biological Activity of 4-(Diethoxyphosphoryl)benzoic Acid Derivatives

For researchers, scientists, and drug development professionals, the quest for novel therapeutic agents with enhanced efficacy and specificity is a constant endeavor. Organophosphorus compounds, particularly those containing a phosphonate moiety, have garnered significant interest due to their ability to act as stable mimics of phosphate-containing biological substrates. This guide provides an in-depth technical comparison of the biological activities of derivatives of 4-(diethoxyphosphoryl)benzoic acid, a versatile scaffold for drug design. We will explore their potential as enzyme inhibitors, anticancer agents, and antimicrobial compounds, comparing their performance with established alternatives and providing the experimental frameworks necessary for their evaluation.

The 4-(Diethoxyphosphoryl)benzoic Acid Scaffold: A Platform for Diverse Biological Activity

4-(Diethoxyphosphoryl)benzoic acid presents a unique molecular architecture. The diethoxyphosphoryl group can serve as a non-hydrolyzable mimic of a phosphate group, making it an ideal candidate for targeting enzymes that process phosphorylated substrates, such as phosphatases and kinases.[1] The benzoic acid portion of the molecule provides a readily modifiable handle for the synthesis of a diverse library of derivatives, such as esters and amides, allowing for the fine-tuning of their physicochemical properties and biological activities.

Enzyme Inhibition: Targeting Protein Tyrosine Phosphatases

Protein tyrosine phosphatases (PTPs) are a class of enzymes that play crucial roles in cellular signaling pathways. Their dysregulation is implicated in numerous diseases, including cancer and metabolic disorders. PTP1B and SHP2 are two such phosphatases that have emerged as promising therapeutic targets.

Mechanism of Action: Mimicking the Transition State

Derivatives of 4-(diethoxyphosphoryl)benzoic acid can act as competitive inhibitors of PTPs. The phosphonate group mimics the tetrahedral, negatively charged transition state of the phosphate group of a tyrosine residue during dephosphorylation. This allows the inhibitor to bind tightly to the active site of the phosphatase, blocking the binding of the natural substrate and thereby inhibiting its activity.

Signaling Pathway Interruption

PTP1B is a key negative regulator of the insulin signaling pathway. By dephosphorylating the activated insulin receptor, PTP1B attenuates insulin signaling. Inhibition of PTP1B is therefore a promising strategy for the treatment of type 2 diabetes.

Caption: Inhibition of PTP1B by a 4-(diethoxyphosphoryl)benzoic acid derivative enhances insulin signaling.

SHP2 is a non-receptor protein tyrosine phosphatase that is a key component of the RAS-MAPK signaling pathway, which regulates cell growth, proliferation, and survival.[2][3] Gain-of-function mutations in SHP2 are associated with several types of cancer, making it an attractive target for anticancer drug development.

Caption: Inhibition of SHP2 by a 4-(diethoxyphosphoryl)benzoic acid derivative blocks the RAS-MAPK pathway.

Comparative Performance Data

To illustrate the potential of 4-(diethoxyphosphoryl)benzoic acid derivatives as enzyme inhibitors, we present a table of hypothetical inhibitory activities against PTP1B and SHP2, alongside established inhibitors for comparison.

Compound	Target	Activity Type	Value
Methyl 4-(diethoxyphosphoryl)benzoate (Hypothetical)	PTP1B	IC50	15.5 µM
N-Benzyl-4-(diethoxyphosphoryl)benzamide (Hypothetical)	PTP1B	IC50	8.2 µM
Ertiprotafib (known PTP1B inhibitor)	PTP1B	IC50	1.6 - 29 µM
Methyl 4-(diethoxyphosphoryl)benzoate (Hypothetical)	SHP2	IC50	25.1 µM
N-Benzyl-4-(diethoxyphosphoryl)benzamide (Hypothetical)	SHP2	IC50	12.8 µM
PHPS1 (known SHP2 inhibitor)	SHP2	Ki	0.73 µM

Note: IC50 (half-maximal inhibitory concentration) and Ki (inhibition constant) are measures of inhibitor potency.

Anticancer Activity: A Multi-pronged Approach

The anticancer potential of 4-(diethoxyphosphoryl)benzoic acid derivatives can be attributed to several mechanisms, including the inhibition of cancer-promoting enzymes like SHP2, induction of apoptosis, and cell cycle arrest.

Comparative Cytotoxicity Data

The following table presents a hypothetical comparison of the cytotoxic activity of two representative 4-(diethoxyphosphoryl)benzoic acid derivatives against human breast cancer (MCF-7) and non-small cell lung cancer (A549) cell lines. Doxorubicin, a widely used chemotherapeutic agent, is included as a positive control.[4][5][6][7][8]

Compound	Cell Line	IC50 (µM)
Methyl 4-(diethoxyphosphoryl)benzoate (Hypothetical)	MCF-7	45.2
N-Benzyl-4-(diethoxyphosphoryl)benzamide (Hypothetical)	MCF-7	28.7
Doxorubicin	MCF-7	2.50
Methyl 4-(diethoxyphosphoryl)benzoate (Hypothetical)	A549	> 100
N-Benzyl-4-(diethoxyphosphoryl)benzamide (Hypothetical)	A549	75.3
Doxorubicin	A549	> 20

Antimicrobial Activity: A New Frontier

The emergence of antibiotic-resistant bacteria necessitates the development of new antimicrobial agents. Organophosphorus compounds have shown promise in this area.[9][10] Derivatives of 4-(diethoxyphosphoryl)benzoic acid are hypothesized to exert their antimicrobial effects by inhibiting essential bacterial enzymes or disrupting cell membrane integrity.

Comparative Antimicrobial Susceptibility Data

Below is a hypothetical comparison of the antimicrobial activity of ester and amide derivatives of 4-(diethoxyphosphoryl)benzoic acid against Escherichia coli (a Gram-negative bacterium) and Staphylococcus aureus (a Gram-positive bacterium). Ciprofloxacin, a broad-spectrum fluoroquinolone antibiotic, is used as a reference.[1][11][12][13][14]

Compound	E. coli MIC (µg/mL)	S. aureus MIC (µg/mL)
Methyl 4-(diethoxyphosphoryl)benzoate (Hypothetical)	128	64
N-Benzyl-4-(diethoxyphosphoryl)benzamide (Hypothetical)	64	32
Ciprofloxacin	0.013	0.6

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, we provide detailed, step-by-step protocols for the key biological assays.

Synthesis of a Representative Amide Derivative: N-Benzyl-4-(diethoxyphosphoryl)benzamide

Caption: General workflow for the synthesis of N-benzyl-4-(diethoxyphosphoryl)benzamide.

Materials:

• 4-(Diethoxyphosphoryl)benzoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous Dichloromethane (DCM)

• Benzylamine

• Triethylamine (TEA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• Acid Chloride Formation: To a solution of 4-(diethoxyphosphoryl)benzoic acid (1.0 eq) in anhydrous DCM at 0 °C, add thionyl chloride (1.2 eq) dropwise. Stir the reaction at room temperature for 2 hours. Remove the solvent and excess thionyl chloride under reduced pressure to obtain the crude acid chloride.

• Amide Coupling: Dissolve the crude acid chloride in anhydrous DCM and cool to 0 °C. In a separate flask, dissolve benzylamine (1.1 eq) and triethylamine (1.5 eq) in anhydrous DCM. Add the amine solution dropwise to the acid chloride solution. Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Work-up and Purification: Quench the reaction with water and separate the organic layer. Wash the organic layer with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using an ethyl acetate/hexanes gradient to yield the pure N-benzyl-4-(diethoxyphosphoryl)benzamide.

In Vitro Cytotoxicity (MTT) Assay

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.[15]

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the medium in the wells with 100 µL of the compound dilutions. Include wells with untreated cells (negative control) and wells with a known cytotoxic agent (positive control).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours.[16]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Broth Microdilution Antimicrobial Susceptibility Assay

Materials:

• Bacterial strains (e.g., E. coli ATCC 25922, S. aureus ATCC 29213)

• Mueller-Hinton Broth (MHB)

• Test compounds and control antibiotics

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare Compound Dilutions: Prepare a 2-fold serial dilution of the test compounds and control antibiotics in MHB in a 96-well plate.[17][18]

• Prepare Bacterial Inoculum: Grow the bacterial strains in MHB to the mid-logarithmic phase. Adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension to a final inoculum density of 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate. Include a growth control well (bacteria in MHB without any compound) and a sterility control well (MHB only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[17]

Conclusion and Future Directions

The 4-(diethoxyphosphoryl)benzoic acid scaffold holds considerable promise for the development of novel therapeutic agents. The hypothetical data presented in this guide suggests that simple amide and ester derivatives could exhibit significant biological activity as enzyme inhibitors, anticancer agents, and antimicrobial compounds. The provided experimental protocols offer a robust framework for the synthesis and evaluation of these and other derivatives.

Future research should focus on the synthesis and systematic biological evaluation of a broad library of 4-(diethoxyphosphoryl)benzoic acid derivatives to establish concrete structure-activity relationships. Further investigations into their mechanisms of action at the molecular level will be crucial for optimizing their therapeutic potential and advancing them through the drug discovery pipeline.

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A Comparative Guide to Analytical Methods for Purity Determination of 4-(Diethoxyphosphoryl)benzoic acid

Introduction

4-(Diethoxyphosphoryl)benzoic acid (CAS No: 1527-34-0, Molecular Formula: C₁₁H₁₅O₅P) is a versatile organophosphorus compound that serves as a key intermediate and building block in various synthetic applications, including medicinal chemistry and materials science.[1] The purity of such an intermediate is a critical quality attribute, directly influencing the yield, impurity profile, and ultimate efficacy and safety of the final active pharmaceutical ingredient (API) or high-performance material.[2] The control of impurities is a central issue in pharmaceutical manufacturing, with regulatory bodies like the ICH, USFDA, and EMA providing stringent guidelines for the identification, quantification, and control of impurities in drug substances.[2]

This guide provides a comparative analysis of the principal analytical techniques for determining the purity of 4-(Diethoxyphosphoryl)benzoic acid. We will delve into the mechanistic underpinnings of each method, present detailed experimental protocols, and offer data-driven comparisons to empower researchers, scientists, and drug development professionals in selecting the most appropriate method for their specific analytical objective. The discussion will focus on High-Performance Liquid Chromatography (HPLC) as the workhorse for impurity profiling, Quantitative Nuclear Magnetic Resonance (qNMR) as an absolute method for assay determination, and will also consider the utility of Gas Chromatography (GC) and classical Titrimetry.

Core Analytical Techniques: A Comparative Overview

The selection of an analytical method is fundamentally driven by the analytical question at hand. Are we determining an exact percentage of the main component (assay), or are we detecting and quantifying trace-level impurities? Each technique offers a unique balance of specificity, sensitivity, and quantitative power.

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly in its reversed-phase modality, is the gold standard for pharmaceutical impurity analysis.[3] Its strength lies in its ability to separate the main component from a wide range of potential organic impurities, such as starting materials, by-products, and degradation products, with high resolution and sensitivity.[2][4]

Scientific Rationale: The separation is based on the differential partitioning of the analyte and its impurities between a nonpolar stationary phase (typically a C18-bonded silica) and a polar mobile phase.[5] For 4-(Diethoxyphosphoryl)benzoic acid, a moderately polar aromatic compound, a C18 column provides excellent retention and selectivity.[6] The inclusion of an acid (e.g., phosphoric or formic acid) in the mobile phase is critical; it protonates the carboxylic acid moiety, suppressing its ionization and leading to sharper, more symmetrical peaks and reproducible retention times.[7] A gradient elution, where the mobile phase composition is changed over time, is often employed to ensure that both early-eluting polar impurities and late-eluting nonpolar impurities are effectively resolved and quantified within a single analytical run.

Primary Applications:

• Purity by Area Percent: Quantifying all detected impurities relative to the main peak.

• Impurity Profiling: Creating a comprehensive picture of the impurities present.[4]

• Stability-Indicating Assays: Tracking the formation of degradation products over time.

Quantitative ³¹P Nuclear Magnetic Resonance (qNMR)

Quantitative NMR is a primary ratio method of measurement that determines the purity of a substance by comparing the integral of an analyte's signal to the integral of a certified internal standard of known purity. For an organophosphorus compound like 4-(Diethoxyphosphoryl)benzoic acid, ³¹P qNMR is a uniquely powerful technique.[8][9]

Scientific Rationale: The ³¹P nucleus offers several advantages: a natural abundance of 100%, high sensitivity, and a broad chemical shift range that minimizes signal overlap.[8] This results in relatively simple spectra where the signal from the phosphorus atom in the target molecule is distinct and easily integrated.[10] Unlike chromatographic methods, qNMR does not require a reference standard of the analyte itself for quantification, making it an absolute method.[9][11] The choice of a deuterated solvent is crucial; non-protic solvents like DMSO-d₆ are often preferred for compounds with exchangeable protons (like the carboxylic acid proton) to prevent deuterium exchange effects that can affect accuracy.[8][9]

Primary Applications:

• Absolute Purity Assignment: Determining the mass fraction of the compound without a specific reference standard.

• Certification of Reference Materials: Establishing the purity of in-house primary standards.

• Orthogonal Assay Method: Providing a confirmatory purity value that is independent of chromatographic methods.

Gas Chromatography (GC)

GC is a powerful separation technique ideal for analyzing volatile and thermally stable compounds.[3] Its direct application to 4-(Diethoxyphosphoryl)benzoic acid is limited due to the compound's low volatility and the thermal lability of the carboxylic acid group.

Scientific Rationale: To make the analyte suitable for GC analysis, a derivatization step is typically required. The carboxylic acid can be esterified (e.g., to its methyl or ethyl ester) or silylated to increase its volatility. While effective, this adds a sample preparation step that can introduce variability and potential side reactions. However, GC excels in the analysis of volatile organic impurities, such as residual solvents from the manufacturing process, which are a critical class of impurities regulated by ICH guidelines.[3] For this purpose, a headspace GC (HS-GC) method is typically used, where derivatization of the main compound is not necessary.

Primary Applications:

• Analysis of Volatile Impurities: Specifically, residual solvents.

• Purity determination of volatile precursors or intermediates.

Acid-Base Titration

Titrimetry is a classic and cost-effective absolute quantification method. For 4-(Diethoxyphosphoryl)benzoic acid, its acidic nature allows for a straightforward acid-base titration.

Scientific Rationale: The method involves neutralizing the carboxylic acid group with a standardized solution of a strong base, such as sodium hydroxide. The endpoint of the titration, where all the acid has been consumed, is detected using a colorimetric indicator or, more accurately, with a potentiometer (potentiometric titration). The purity (assay) is calculated based on the volume of titrant required to reach the equivalence point. The primary limitation of this method is its lack of specificity; it will quantify the total acidic content of the sample, including any acidic impurities, and will not provide any information about non-acidic impurities.

Primary Applications:

• High-Purity Assay: A quick and inexpensive method to determine the assay of a substance known to be of high purity with minimal acidic or basic impurities.

• Orthogonal Assay Method: Confirming the total acidic content.

Comparative Performance Summary

The following table summarizes the key performance characteristics of the discussed analytical methods for the purity determination of 4-(Diethoxyphosphoryl)benzoic acid.

Feature	HPLC (Reversed-Phase)	³¹P qNMR	Gas Chromatography (GC)	Acid-Base Titration
Primary Measurement	Impurity Profile, Relative Purity	Absolute Purity (Assay)	Volatile Impurities, Purity (post-derivatization)	Total Acidity (Assay)
Specificity	High (separates isomers and related structures)	High (for P-containing species), but does not separate impurities	High (for volatile compounds)	Low (quantifies all acidic species)
Sensitivity	High (typically 0.01-0.1% for impurities)[4]	Moderate (typically >0.1%)	Very High (ppm levels for volatiles)	Low (typically >98% purity samples)
Quantification Type	Relative (based on area %) or External Standard	Absolute (requires certified internal standard)	External Standard	Absolute (requires standardized titrant)
Throughput	Moderate (20-60 min per sample)	Low (requires longer acquisition times for quantification)	High (for headspace), Moderate (for derivatized samples)	High
Sample Preparation	Simple dissolution	Simple dissolution with internal standard	Derivatization required for analyte; simple for headspace	Simple dissolution
Key Advantage	Best for comprehensive impurity profiling	Absolute quantification without analyte reference standard	Superior for residual solvent analysis	Simple, inexpensive, absolute method
Key Limitation	Requires reference standards for identified impurities	Less sensitive than HPLC for trace impurities	Analyte is not directly compatible; derivatization needed	Non-specific; blind to non-acidic impurities

Detailed Experimental Protocols

Protocol 1: Purity Determination by Reversed-Phase HPLC

This protocol describes a validated, stability-indicating HPLC method for the determination of purity and impurities of 4-(Diethoxyphosphoryl)benzoic acid.

1. Instrumentation and Materials:

• HPLC system with a quaternary pump, autosampler, column oven, and photodiode array (PDA) detector.

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Phosphoric acid (or Formic acid for LC-MS compatibility).[7]

• Reference standards for 4-(Diethoxyphosphoryl)benzoic acid and any known impurities.

2. Chromatographic Conditions:

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 240 nm (or λmax determined by PDA).

• Injection Volume: 10 µL.

3. Sample Preparation:

• Diluent: Acetonitrile/Water (50:50 v/v).

• Test Solution: Accurately weigh and dissolve approximately 25 mg of 4-(Diethoxyphosphoryl)benzoic acid in the diluent in a 25 mL volumetric flask. This yields a concentration of about 1.0 mg/mL.

• Reference Solution (for impurity identification): Prepare a solution containing the main compound at 1.0 mg/mL and spike with known impurities at the reporting threshold (e.g., 0.05 mg/mL or 0.05%).

4. Data Analysis:

• Integrate all peaks in the chromatogram of the test solution.

• Calculate the percentage of each impurity using the area normalization method:

  • % Impurity = (Area of Impurity Peak / Total Area of all Peaks) x 100%

• For known impurities, quantification against a reference standard (external standard method) provides higher accuracy.

Protocol 2: Absolute Purity Assay by ³¹P qNMR Spectroscopy

This protocol provides a method for determining the absolute purity of 4-(Diethoxyphosphoryl)benzoic acid using an internal standard.

1. Instrumentation and Materials:

• NMR Spectrometer (≥400 MHz) equipped with a phosphorus-capable probe.

• Certified Internal Standard (IS): Triphenyl phosphate or another suitable stable, non-reactive phosphorus-containing compound with a known purity and a signal that does not overlap with the analyte.

• Deuterated Solvent: Dimethyl sulfoxide-d₆ (DMSO-d₆).[9]

• Class A volumetric glassware and an analytical balance.

2. NMR Measurement Parameters:

• Pulse Program: Standard single-pulse experiment with proton decoupling.

• Relaxation Delay (D1): ≥ 5 times the longest T₁ (spin-lattice relaxation time) of both the analyte and the internal standard phosphorus nucleus. A value of 30-60 seconds is often a safe starting point to ensure full relaxation and accurate integration.

• Acquisition Time (AT): Sufficient to resolve peaks, typically 1-2 seconds.

• Number of Scans (NS): Sufficient to achieve a high signal-to-noise ratio (e.g., 16, 32, or 64 scans).

3. Sample Preparation:

• Accurately weigh approximately 20 mg of 4-(Diethoxyphosphoryl)benzoic acid (W_Analyte) into an NMR tube.

• Accurately weigh approximately 20 mg of the certified internal standard (W_IS) into the same NMR tube.

• Add approximately 0.7 mL of DMSO-d₆, cap the tube, and vortex until fully dissolved.

4. Data Analysis:

• Process the acquired FID (Free Induction Decay) with an appropriate line broadening factor (e.g., 0.3 Hz).

• Perform phase and baseline correction carefully.

• Integrate the distinct signal for the analyte (I_Analyte) and the internal standard (I_IS).

• Calculate the purity of the analyte using the following formula:

  • Purity_Analyte (%) = (I_Analyte / I_IS) x (N_IS / N_Analyte) x (MW_Analyte / MW_IS) x (W_IS / W_Analyte) x Purity_IS (%)

  • Where:

    • N = Number of phosphorus nuclei per molecule (N=1 for both in this case).

    • MW = Molecular Weight.

    • W = Weight.

    • Purity_IS = Certified purity of the internal standard.

Visualization of Analytical Workflows

Visualizing the workflow for each technique can clarify the necessary steps and decision points involved in the analysis.

Caption: Workflow for HPLC Purity and Impurity Profiling.

Caption: Workflow for Absolute Purity Assay by ³¹P qNMR.

Conclusion and Recommendations

The determination of purity for 4-(Diethoxyphosphoryl)benzoic acid requires a multi-faceted analytical approach. No single technique can provide all the necessary information for comprehensive quality control in a regulated environment.

• For routine quality control, impurity profiling, and stability testing, the validated Reversed-Phase HPLC method is the technique of choice. Its high sensitivity and superior separative power make it indispensable for detecting and quantifying unknown and known impurities.[2][3]

• For the assignment of absolute purity and the certification of a reference standard, ³¹P qNMR is the most authoritative method. Its status as a primary analytical technique provides an orthogonal and absolute measure of the principal component's mass fraction, which is invaluable for establishing the purity of primary reference materials.[8][11]

• For the specific analysis of residual solvents, Headspace GC is the required and most appropriate technique.

• Acid-Base Titration serves as a rapid, low-cost orthogonal method for assay determination, best suited for in-process controls or for confirming the assay of high-purity material where the impurity profile is already well-understood.

A robust quality control strategy should leverage both HPLC for impurity profiling and an absolute method like ³¹P qNMR or titration for the assay. This dual approach ensures that the material not only meets the total purity requirement (assay) but also adheres to the strict limits placed on individual and total impurities, satisfying both scientific rigor and regulatory expectations.

References

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• Biomedical Journal of Scientific & Technical Research. Advances in Impurity Profiling of Pharmaceutical Formulations.
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• Research and Reviews: Open Access Journals. Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview.
• J-Stage. Quantitative 31P-NMR for Purity Determination of Organophosphorus Compounds (Pharmaceuticals).
• International Journal of Trend in Scientific Research and Development. Development of Impurity Profiling Methods Using Modern Analytical Techniques.
• PubMed. Gas chromatographic determination of low concentrations of benzoic acid in human plasma and urine.
• Biotech Spain. Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
• IJCRT.org. A BRIEF REVIEW ON DIFFERENT ANALYTICAL TECHNIQUES FOR IMPURITY PROFILING IN ANTIVIRAL DRUGS.
• ResearchGate. Selective Monitoring of Organophosphorus Pesticides by 31P-NMR Spectroscopy: Application to Purity Assay of Technical Products and Concentration Determination of Formulated Samples.
• J-Stage. Gas Chromatographic Determination of Benzoic Acid and Toluic Acid in Airborne Particulates.
• ResearchGate. (PDF) IDENTIFICATION OF BENZOIC ACID BY GC AND MASS SPECTROMETRY.
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A Comparative Guide to Olefination Reagents: The Unique Utility of 4-(Diethoxyphosphoryl)benzoic acid

In the landscape of synthetic organic chemistry, the construction of carbon-carbon double bonds remains a cornerstone of molecular architecture, pivotal in the synthesis of pharmaceuticals, natural products, and advanced materials. Olefination reactions, particularly those mediated by organophosphorus reagents, are indispensable tools for this purpose. While classic reagents have well-defined roles, specialized molecules like 4-(diethoxyphosphoryl)benzoic acid offer unique advantages, particularly when a synthetic route requires both olefination and a handle for further functionalization.

This guide provides an in-depth comparison of 4-(diethoxyphosphoryl)benzoic acid with other seminal organophosphorus reagents. We will delve into the mechanistic nuances, stereochemical outcomes, and practical considerations that guide the rational selection of a reagent for a specific synthetic challenge, supported by experimental data and protocols.

The Horner-Wadsworth-Emmons (HWE) Reaction: A Foundation

The Horner-Wadsworth-Emmons (HWE) reaction is a powerful modification of the Wittig reaction, employing phosphonate carbanions to convert aldehydes and ketones into alkenes, typically with high (E)-stereoselectivity.[1][2] The key advantages of the HWE reaction include the enhanced nucleophilicity of the phosphonate carbanion and the formation of a water-soluble phosphate byproduct, which dramatically simplifies purification compared to the often-troublesome triphenylphosphine oxide generated in the Wittig reaction.[1][3]

The general mechanism involves the deprotonation of a phosphonate ester to form a stabilized carbanion, which then undergoes nucleophilic addition to a carbonyl compound. This is followed by the formation of an oxaphosphetane intermediate, which collapses to yield the alkene and a phosphate salt.[4]

Figure 2: Standard experimental workflow for an HWE olefination reaction.

Materials:

• 4-(Diethoxyphosphoryl)benzoic acid (1.0 equiv)

• 4-Methoxybenzaldehyde (1.05 equiv)

• Sodium hydride (60% dispersion in mineral oil, 1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate, Brine, Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Setup: To an oven-dried, 250 mL round-bottom flask under an argon atmosphere, add 4-(diethoxyphosphoryl)benzoic acid (e.g., 2.72 g, 10 mmol). Dissolve it in 80 mL of anhydrous THF.

• Addition of Aldehyde: Add 4-methoxybenzaldehyde (1.43 g, 10.5 mmol) to the solution via syringe.

• Deprotonation: Cool the flask to 0 °C in an ice bath. Carefully add the sodium hydride (0.48 g, 12 mmol) in small portions over 15 minutes. Causality Note: Adding the base at a low temperature controls the exothermic deprotonation reaction and prevents potential side reactions of the aldehyde. The mixture will turn cloudy and may evolve hydrogen gas.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed (typically 4-12 hours).

• Workup: Cool the flask back to 0 °C and quench the reaction by slowly adding 50 mL of saturated aqueous NH₄Cl. Dilute with 100 mL of water.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 75 mL).

• Washing and Drying: Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield (E)-4'-methoxy-stilbene-4-carboxylic acid as a solid.

Protocol 2: (Z)-Olefination using a Wittig Reagent

This protocol describes the synthesis of (Z)-stilbene, for comparison.

Materials:

• Benzyltriphenylphosphonium chloride (1.0 equiv)

• Benzaldehyde (1.0 equiv)

• Potassium tert-butoxide (KOtBu) (1.1 equiv)

• Anhydrous Diethyl Ether or THF

Procedure:

• Ylide Formation: In an oven-dried flask under argon, suspend benzyltriphenylphosphonium chloride (3.89 g, 10 mmol) in 50 mL of anhydrous diethyl ether. Cool to 0 °C. Add KOtBu (1.23 g, 11 mmol) and stir the resulting bright yellow mixture for 1 hour. Causality Note: This step generates the unstabilized phosphonium ylide, which must be used promptly.

• Reaction: Add benzaldehyde (1.06 g, 10 mmol) dropwise to the ylide suspension at 0 °C. Allow the reaction to stir at room temperature for 2-4 hours. The yellow color will fade, and a white precipitate (triphenylphosphine oxide) will form.

• Workup: Quench the reaction with water (50 mL). Extract with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. The primary challenge is now removing the triphenylphosphine oxide. Purification is typically achieved by careful column chromatography on silica gel. [5]

Conclusion and Strategic Recommendations

The selection of an olefination reagent is a critical decision in synthesis design.

Figure 3: Decision logic for selecting an appropriate olefination reagent.

• For straightforward, highly (E)-selective synthesis of alkenes with easy purification, the Horner-Wadsworth-Emmons reaction is generally superior to the Wittig reaction. [2][3]* For (Z)-selective synthesis, unstabilized Wittig reagents are effective for simple alkenes, while the Still-Gennari olefination provides access to (Z)-α,β-unsaturated esters and other functionalized systems. [6][7]* 4-(Diethoxyphosphoryl)benzoic acid carves its niche for applications demanding more than just double bond formation. It is the reagent of choice when a synthetic plan requires a robust (E)-selective olefination followed by further molecular elaboration via the carboxylic acid group. This strategic advantage makes it an exceptionally valuable tool for medicinal chemists and materials scientists aiming to build complex, functional molecules efficiently.

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• Contrasting the Wittig and Horner-Wadsworth-Emmons reaction. (2019). YouTube. Available from: [Link]

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• Janicki, I., & Kiełbasiński, P. (2020). Still–Gennari Olefination and its Applications in Organic Synthesis. Advanced Synthesis & Catalysis, 362(13), 2552-2596. Available from: [Link]

• Peterson olefination. Wikipedia. Available from: [Link]

• Still–Gennari olefination of aldehydes. ResearchGate. Available from: [Link]

• Janicki, I., et al. (2020). Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. Molecules, 25(21), 5163. Available from: [Link]

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• Recent Progress in the Horner-Wadsworth-Emmons Reaction. (2015). ResearchGate. Available from: [Link]

• New polymer-supported phosphonate reagents for the synthesis of Z-α,β-unsaturated esters. (2001). ResearchGate. Available from: [Link]

• Name Reactions: Horner-Wadsworth-Emmons vs. Wittig. (2021). YouTube. Available from: [Link]

• Dyer, D.J. Synthesis of Stilbene by the Wittig and Horner-Wadsworth-Emmons Reactions. JulietHahn.com. Available from: [Link]

• Palladium-Catalyzed Asymmetric Oxidative Amination of Internal α,β-Unsaturated Esters with Lewis Basic Amines. (2024). Journal of the American Chemical Society. Available from: [Link]

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• Stereoselective synthesis of (E)-α,β-unsaturated esters: triethylamine-catalyzed allylic rearrangement of enol phosphates. (2014). PMC - NIH. Available from: [Link]

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• Raber, D.J., et al. (1977). Esterification of carboxylic acids with trialkyloxonium salts: ethyl and methyl 4-acetoxybenzoates. Organic Syntheses. Available from: [Link]

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• Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer. (2023). Preprints.org. Available from: [Link]

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A Comparative Guide to Flame Retardant Efficiency in Polymers: Mechanisms, Testing, and Performance Analysis

Abstract

The incorporation of flame retardants (FRs) is a critical requirement for polymeric materials used in countless applications, from electronics and construction to transportation and textiles. However, selecting the optimal FR system involves a complex balance of efficiency, polymer compatibility, regulatory compliance, and cost. This in-depth guide provides a comparative analysis of common flame retardant systems in prevalent polymers. We will dissect the fundamental mechanisms of polymer combustion and flame retardancy, detail the industry-standard testing protocols that quantify performance, and present comparative experimental data to guide researchers and material scientists in making informed decisions for their specific applications.

The Fundamentals of Polymer Combustion

A polymer fire is a self-sustaining cycle of thermal decomposition and gas-phase combustion. Understanding this cycle is paramount to comprehending how flame retardants function. The process can be broken down into several key stages, which an effective FR system must interrupt.

• Heating: An external heat source raises the polymer's temperature.

• Decomposition (Pyrolysis): The polymer chains break down into smaller, volatile, and flammable low-molecular-weight fragments.

• Ignition: These flammable gases mix with atmospheric oxygen and, in the presence of sufficient energy, ignite into a flame.

• Propagation: The combustion is an exothermic process, releasing significant heat. This heat radiates back to the polymer surface, fueling further pyrolysis and sustaining the fire.

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}

Mechanisms of Flame Retardancy: Interrupting the Fire Cycle

Flame retardants operate through physical and chemical actions that interfere with one or more stages of the combustion cycle. They are broadly classified by their mode of action in either the condensed phase (the solid polymer) or the gas phase (the flame itself).

Gas-Phase Inhibition

This mechanism attacks the fire in the flame itself. The FR additive decomposes upon heating, releasing radical species (e.g., halogen radicals X• or phosphorus-containing PO•) into the gas phase. These active species scavenge the high-energy H• and OH• radicals that are essential for propagating the combustion chain reaction, effectively "poisoning" the flame.[1] This chemical interference reduces the flame's intensity and temperature, thereby decreasing the heat feedback to the polymer surface.

• Causality: Halogenated flame retardants are particularly effective in this mechanism due to the relatively low bond energy of carbon-halogen bonds, which allows for the timely release of halogen radicals at the onset of pyrolysis.[1]

Condensed-Phase Action

Condensed-phase retardants work on or within the polymer, altering its decomposition pathway. Their primary actions include:

• Char Formation (Intumescence): This is a highly effective mechanism where the FR additive promotes the formation of a stable, insulating layer of carbonaceous char on the polymer's surface.[2] Phosphorus-based flame retardants, particularly in synergy with nitrogen compounds, excel at this by acting as an acid source to catalyze the dehydration and cross-linking of the polymer chains.[3][4] This char layer serves multiple functions:

  • It acts as a physical barrier, insulating the underlying polymer from heat.

  • It slows the release of flammable volatiles into the gas phase.

  • It limits the diffusion of oxygen to the polymer surface.

• Endothermic Decomposition: Mineral fillers like Aluminum Trihydroxide (ATH) and Magnesium Dihydroxide (MDH) contain chemically bound water. Upon heating, they undergo an endothermic decomposition, releasing water vapor.[5] This action cools the polymer surface, absorbing heat energy, and the released water vapor dilutes the concentration of flammable gases and oxygen in the flame zone.[1]

digraph "FR_Intervention" { graph [rankdir="TB", splines=ortho, nodesep=0.5, label="Figure 2: Intervention Points of Flame Retardant Mechanisms", labelloc=b, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Standardized Flammability Testing Protocols

To objectively compare the efficiency of flame retardants, standardized testing is essential. Each test evaluates a different aspect of fire behavior, and a comprehensive assessment typically requires multiple methods.

digraph "Testing_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.6, label="Figure 3: General Workflow for FR Performance Evaluation", labelloc=b, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Limiting Oxygen Index (LOI) - ASTM D2863 / ISO 4589-2

The LOI test determines the minimum percentage of oxygen in a nitrogen/oxygen mixture required to sustain candle-like combustion of a vertically oriented specimen.[6][7]

• Principle: A material's flammability in air (approx. 21% oxygen). Materials with an LOI > 21% are considered self-extinguishing in ambient air.

• Significance: It provides a simple, numerical value for ranking materials based on their ease of extinction. It is an excellent tool for initial screening and quality control.

Experimental Protocol: ASTM D2863

• Specimen Preparation: Prepare a set of vertically oriented bar specimens of specified dimensions (e.g., 80-150 mm long, 10 mm wide, 4 mm thick).[8]

• Conditioning: Condition specimens for at least 48 hours at 23 ± 2°C and 50 ± 5% relative humidity. This ensures reproducibility by standardizing the moisture content of the samples.

• Apparatus Setup: Place the specimen vertically in a glass chimney. Introduce a controlled mixture of oxygen and nitrogen from the bottom.

• Ignition: Ignite the top edge of the specimen with a pilot flame.

• Observation & Adjustment: Observe the burning behavior. The oxygen concentration is systematically varied (increased or decreased) until the critical concentration that just supports flaming combustion for a specified time or length is determined.[9]

• Calculation: The LOI is the final oxygen concentration percentage.

UL 94 Vertical Burning Test

This test classifies materials based on their self-extinguishing characteristics after exposure to a small flame.[10][11]

• Principle: Evaluates a material's response to a small, removed flame threat and its propensity to spread fire via flaming drips.

• Significance: The UL 94 ratings (V-0, V-1, V-2) are critical for regulatory compliance in electronics and consumer goods. The key differentiator between a V-0/V-1 and a V-2 rating is the behavior of drips. V-2 allows for flaming drips that can ignite a cotton patch below, representing a significant fire spread hazard, whereas V-0 and V-1 do not.[10][12]

Experimental Protocol: UL 94 Vertical Test (V-0, V-1, V-2)

• Specimen Preparation: Prepare two sets of five bar specimens (125 mm x 13 mm) of a specific thickness.

• Conditioning: Condition one set at 23°C and 50% RH for 48 hours, and the second set in an air-circulating oven at 70°C for 168 hours.[13] This dual conditioning assesses performance under both ambient and elevated temperature conditions.

• Apparatus Setup: Clamp a specimen vertically. Place a layer of dry absorbent cotton 300 mm below the specimen.

• Flame Application: Apply a 20 mm high blue flame to the bottom edge of the specimen for 10 seconds.[14]

• First Observation (t1): Remove the flame and record the afterflame time (t1).

• Second Flame Application: Immediately after the flame extinguishes, re-apply the test flame for another 10 seconds.

• Second Observation (t2 & t3): Remove the flame and record the second afterflame time (t2) and the afterglow time (t3).

• Drip Observation: Note whether any flaming drips ignite the cotton patch.

• Classification: Classify the material based on the criteria in the table below.

Criteria	V-0	V-1	V-2
Afterflame time for each specimen (t1 or t2)	≤ 10 s	≤ 30 s	≤ 30 s
Total afterflame time for any set of 5 (Σt1+Σt2)	≤ 50 s	≤ 250 s	≤ 250 s
Afterflame plus afterglow for each specimen	≤ 30 s	≤ 60 s	≤ 60 s
Drips ignite cotton?	No	No	Yes
Burn to clamp?	No	No	No
(Source: Summarized from UL 94 Standard)[10][11][12]

Cone Calorimeter - ASTM E1354 / ISO 5660-1

The cone calorimeter is one of the most effective bench-scale instruments for quantitatively measuring the fire characteristics of materials.[13][15]

• Principle: It measures heat release rate (HRR) based on the principle of oxygen consumption calorimetry—the amount of heat released during combustion is directly proportional to the amount of oxygen consumed.[16]

• Significance: It provides a wealth of data that correlates well with real-world fire behavior. Key metrics include:

  • Time to Ignition (TTI): The time it takes for the material to ignite under a constant heat flux.

  • Peak Heat Release Rate (pHRR): The maximum rate of energy released during combustion. This is arguably the single most important parameter for evaluating fire hazard.

  • Total Heat Release (THR): The total energy released throughout the test.

• Causality in Protocol: A heat flux of 35 or 50 kW/m² is commonly used.[15] These values are chosen to simulate the thermal radiation experienced by an object in different fire scenarios: 35 kW/m² represents a developing fire, while 50 kW/m² is more representative of a post-flashover compartment fire.[17]

Experimental Protocol: ASTM E1354

• Specimen Preparation: Prepare flat specimens, typically 100 mm x 100 mm, with a maximum thickness of 50 mm.[15]

• Conditioning: Condition specimens to a constant mass at 23 ± 2°C and 50 ± 5% relative humidity.

• Apparatus Setup: Wrap the specimen in aluminum foil, leaving the top surface exposed, and place it in the sample holder on a load cell.

• Test Initiation: Position the specimen under the conical heater set to a specific radiant heat flux (e.g., 50 kW/m²). A spark igniter is positioned above the sample to ignite the pyrolysis gases.[12]

• Data Collection: The test runs until flaming ceases or for a predetermined time. Throughout the test, a data acquisition system continuously records the mass of the sample, the oxygen concentration in the exhaust duct, and the exhaust flow rate.[18]

• Data Analysis: From the collected data, key parameters like TTI, HRR, pHRR, and THR are calculated.

Comparative Performance Analysis

The efficiency of a flame retardant is highly dependent on the polymer matrix. Below is a comparative summary of FR performance in several common polymers, with data synthesized from various research studies.

Polypropylene (PP)

PP is a highly flammable hydrocarbon polymer with a low LOI and a tendency to drip, making it a challenging material to flame retard effectively.[7]

Flame Retardant System (at ~30 wt% loading)	LOI (%)	UL 94 (3.2mm)	pHRR (kW/m²) @ 50 kW/m²	Key Mechanism(s)
Neat PP	~18	NR	~1700	N/A
Aluminum Trihydroxide (ATH)	~25	V-2 / NR	~700	Condensed (Cooling, Dilution)
Ammonium Polyphosphate (APP) - Intumescent	~31	V-0	~250	Condensed (Intumescent Char)
Decabromodiphenyl Ethane (DBDPE) + Sb₂O₃	~28	V-0	~550	Gas (Radical Quenching)
(Data compiled and averaged from multiple sources for illustrative purposes)[4][7][19]

Analysis: For PP, intumescent systems based on APP demonstrate superior performance in reducing the peak heat release rate due to the formation of a robust insulating char layer. While halogenated systems can achieve a V-0 rating, their impact on pHRR is less pronounced than that of intumescent systems. Mineral fillers like ATH require high loadings and offer moderate performance.

Polyethylene (PE)

Similar to PP, PE is a flammable polyolefin. Its flame retardancy strategies and outcomes are comparable.

Flame Retardant System (at ~30 wt% loading)	LOI (%)	UL 94 (3.2mm)	pHRR (kW/m²) @ 35 kW/m²	Key Mechanism(s)
Neat LDPE	~18	NR	~1200	N/A
Magnesium Dihydroxide (MDH)	~26	V-1 / V-0	~450	Condensed (Cooling, Dilution)
APP-based Intumescent	~30	V-0	~300	Condensed (Intumescent Char)
(Data compiled and averaged from multiple sources for illustrative purposes)[5]

Analysis: In polyethylene, phosphorus-based intumescent systems and mineral hydroxides are highly effective. MDH is often preferred over ATH in polymers requiring higher processing temperatures due to its greater thermal stability.[5] Phosphorus compounds demonstrate a dual-phase action, promoting char in the condensed phase while also releasing flame-inhibiting species into the gas phase.[5]

Polyamide 66 (PA66)

PA66 is an engineering thermoplastic with better inherent flame resistance than polyolefins but still requires FRs for demanding applications.

Flame Retardant System (in Glass-Reinforced PA66)	LOI (%)	UL 94 (1.6mm)	pHRR (kW/m²) @ 35 kW/m²	Key Mechanism(s)
Neat PA66/GF	~24	NR	~1100	N/A
Melamine Polyphosphate (MPP) (20%)	~32	V-0	~550	Gas (N₂ dilution) & Condensed (P-char)
Aluminum Phosphinate (OP) (12%) + MPP (4%)	~33.5	V-0	~480	Gas (P-radicals) & Condensed (P-N Synergy)
(Data compiled and averaged from multiple sources for illustrative purposes)[14]

Analysis: Polyamides are particularly well-suited for phosphorus-nitrogen (P-N) synergistic systems. The nitrogen component (e.g., from melamine) acts as a blowing agent to swell the char formed by the phosphorus component, creating a more effective intumescent layer.[20] Simultaneously, it releases inert nitrogen gas, which dilutes the fuel in the gas phase.[14] This synergistic action often allows for lower total FR loadings to achieve high performance.

Epoxy Resin (EP)

Epoxy resins are thermosets widely used in electronics and composites. Their rigid, cross-linked structure makes them prone to charring but also brittle combustion.

Flame Retardant System	LOI (%)	UL 94 (3.0mm)	pHRR (kW/m²) @ 35 kW/m²	Key Mechanism(s)
Neat Epoxy (DGEBA/DDS)	~22	NR	~1100	N/A
APP (10 wt%)	~26	V-1	~650	Condensed (Char Formation)
DOPO-derivative (5 wt%)	~30	V-0	~750	Gas (PO• quenching) & Condensed (Char)
DOPO-derivative (5%) + SiO₂ (15%)	~30	V-0	~644	Gas & Condensed (Synergy, Barrier)
(Data compiled and averaged from multiple sources for illustrative purposes)[6][21]

Analysis: For epoxy resins, reactive phosphorus-based flame retardants like DOPO (9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide) and its derivatives are highly effective.[22] They can be chemically incorporated into the epoxy network, providing permanent flame retardancy with minimal impact on mechanical properties. DOPO functions in both the gas phase by releasing PO• radicals and in the condensed phase by promoting char.[6] Synergists like nano-silica can further enhance performance by creating a more robust char structure.[6]

Conclusion and Future Outlook

The selection of a flame retardant is a multifaceted decision that requires a deep understanding of both the polymer chemistry and the specific fire safety requirements of the end application.

• Halogenated FRs offer high efficiency, particularly in gas-phase inhibition, but face increasing environmental and health scrutiny.

• Mineral Fillers like ATH and MDH are cost-effective and low in smoke/toxicity but require very high loadings, which can negatively impact physical properties.

• Phosphorus-based FRs are highly versatile, acting in both condensed and gas phases. Intumescent systems, especially those with P-N synergy, offer excellent performance in reducing heat release rates and are a leading halogen-free solution.

• Nitrogen-based FRs are most effective when used synergistically with phosphorus compounds.

The field is continuously evolving, driven by regulatory pressure and the demand for higher-performance, sustainable solutions. Emerging trends include the development of bio-based flame retardants derived from sources like lignin and phytic acid, and the use of nanomaterials like carbon nanotubes and layered clays as synergistic additives to enhance char formation and barrier properties. A data-driven approach, grounded in standardized testing, remains the most reliable path to developing safe and effective flame-retardant polymeric materials.

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• Chen, W., Liu, P., Liu, Y., Liu, Y., & Wang, Q. (2017). Synergistic Flame-retardant Effect and Mechanism of Nitrogen–Phosphorus-Containing Compounds for Glass Fiber-reinforced Polyamide 66. Taylor & Francis Online.
• Nguyen, V. T., et al. (2024). Synthesis of new DOPO derivatives and investigation of their synergistic effect with APP–PEI on the flame retardancy of epoxy composite. RSC Advances, 14, 6123-6133.
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• iPolymer. (2025). Polypropylene (PP) UL94 V0 and V2 Flame Retardant Formulations.
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• Wang, X., et al. (2021). A novel phosphorus-nitrogen flame retardant for improving the flame retardancy of polyamide 6: Preparation, properties, and flame retardancy mechanism. Polymers for Advanced Technologies, 32(8), 3245-3256.
• Chen, L., & Wang, Y. Z. (2010). A review on flame retardant technology in China. Part I: development of flame retardants. Polymers for Advanced Technologies, 21(1), 1-26.
• Protolabs. (2025). UL 94 Classification and Flame-Retardant Plastic Materials.
• Wang, X., et al. (2020).
• Scribd. (n.d.). Polypropylene Flame Retardant Testing Comparison.
• Morgan, A. B., & Bundy, M. (2007). Cone calorimeter analysis of UL-94 V-rated plastics.
• Lee, K., & Kim, S. (2021). Effects of External Heat Flux and Exhaust Flow Rate on CO and Soot Yields of Acrylic in a Cone Calorimeter. Applied Sciences, 11(6), 2729.
• Liu, R., & Wang, X. (2011). Performance comparison of flame retardant epoxy resins modified by DPO–PHE and DOPO–PHE.
• Vahabi, H., et al. (2020). The Flame Retardancy of Polyethylene Composites: From Fundamental Concepts to Nanocomposites. Polymers, 12(11), 2639.
• FLAMERETARDANTS-ONLINE. (n.d.). Performance comparison of flame retardants for plastics.
• Li, B., et al. (2022). A High-Efficient DOPO-Based Flame Retardant as a Co-Curing Agent for Simultaneously Enhancing the Fire Safety and Mechanical Properties of Epoxy Resin. Polymers, 14(5), 987.
• Zhang, Y., et al. (2024). The Flame Retardant and Mechanical Properties of the Epoxy Modified by an Efficient DOPO-Based Flame Retardant. Polymers, 16(5), 629.
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• FAA Fire Safety. (n.d.). The Correlation of Heat Release Calorimetry Measurements.
• Exova. (2013). ASTM E 1354 Caloric Content Determination of "3M 550 FC + AC61". Report No. 13-002-625(B2).
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• Yin, C., et al. (2025). The development and application of contemporary phosphorus flame retardants: a review.
• Intertek. (n.d.). Oxygen Index ASTM D2863.

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A Senior Application Scientist's Guide to the Validation of Enzyme Inhibition Assays for Phosphonate Derivatives

For researchers in drug discovery and development, the robust validation of enzyme inhibition assays is paramount. This is particularly true when investigating phosphonate derivatives, a class of compounds renowned for their potency and specific mechanism of action. Phosphonates are stable mimics of the tetrahedral transition states found in many enzymatic reactions, particularly those involving phosphate groups.[1][2] Their characteristic phosphorus-carbon (P-C) bond renders them resistant to hydrolysis, unlike their phosphate ester counterparts, making them excellent candidates for inhibiting enzymes like phosphatases, proteases, and various ATP- or GTP-dependent enzymes.[1][3]

This guide provides an in-depth comparison of common and advanced assay formats for validating the inhibitory activity of phosphonate derivatives. It moves beyond simple protocols to explain the causality behind experimental choices, ensuring that each step contributes to a self-validating, trustworthy dataset.

The Foundational Principle: Phosphonates as Transition-State Analogs

The efficacy of phosphonates stems from their structural and electronic similarity to the transition state of substrate hydrolysis. By binding tightly to the enzyme's active site, they effectively block the catalytic cycle. Understanding this mechanism is crucial for selecting an appropriate assay, as the inhibition is typically competitive.

Caption: Phosphonates act as transition-state analogs, forming a stable complex with the enzyme.

A Comparative Overview of Assay Formats

The choice of assay is a critical decision dictated by the enzyme target, available resources, required throughput, and the specific questions being asked. Assays can be broadly categorized as continuous, where the reaction is monitored in real-time, or discontinuous (endpoint), where the reaction is stopped at a specific time point before measurement.[4][5][6]

Assay Technology	Principle	Typical Throughput	Sensitivity	Key Considerations & Cautions	Best For...
Spectrophotometric	Measures change in absorbance of a chromogenic substrate or product.[4]	Medium to High	Moderate	Potential for compound interference (color). Substrates can be acid-sensitive.[7] Requires a "stop" solution for endpoint assays.	Initial screening of phosphatase inhibitors (e.g., Malachite Green).[8]
Fluorometric	Measures change in fluorescence upon substrate conversion.[9][10]	High	High	Prone to interference from fluorescent compounds and light scattering.[10][11] More sensitive than spectrophotometry.[9]	High-throughput screening (HTS), measuring kinetics with low enzyme/substrate concentrations.
Isothermal Titration Calorimetry (ITC)	Directly measures the heat released or absorbed during the enzymatic reaction in real time.[12][13]	Low	Moderate	Universal, label-free. Provides full thermodynamic and kinetic profile (Ki, ΔH).[14][15] Requires specialized equipment.	Detailed mechanistic studies, validating hits from primary screens, and characterizing tight-binding inhibitors.
Surface Plasmon Resonance (SPR)	Measures mass changes on a sensor chip as the inhibitor binds to an immobilized enzyme.[16][17]	Low to Medium	High	Label-free, real-time kinetics (kon, koff).[18][19] Requires enzyme immobilization, which may affect activity.	Characterizing binding kinetics, determining residence time, and fragment-based screening.

Experimental Protocols: From Screening to Mechanistic Insight

Trustworthy data is built upon meticulously validated protocols. Below are representative workflows for common assay types used with phosphonate inhibitors.

A robust assay validation process is essential before screening any inhibitors. This ensures that the results are reliable and reproducible.

Caption: A systematic workflow for enzyme assay validation.

This protocol is adapted from methods using a chromogenic substrate like p-nitrophenyl phosphate (pNPP), where dephosphorylation by a PTP generates the yellow p-nitrophenol product, detectable at 405 nm.

A. Reagents and Materials:

• PTP Enzyme: Purified recombinant PTP1B.

• Assay Buffer: 50 mM HEPES, 100 mM NaCl, 1 mM DTT, pH 7.4.

• Substrate: p-Nitrophenyl Phosphate (pNPP).

• Inhibitor: Phosphonate derivative stock solution in DMSO.

• Stop Solution: 1 M NaOH.

• Microplate Reader: Capable of reading absorbance at 405 nm.

B. Step-by-Step Methodology:

• Enzyme Titration: Determine the optimal enzyme concentration. Prepare serial dilutions of PTP1B in Assay Buffer and add to a 96-well plate.

• Reaction Initiation: Add pNPP to a final concentration equal to its Km value (to ensure sensitivity to competitive inhibitors).

• Incubation: Incubate at 37°C for 15 minutes. This time should be within the previously determined linear range of the reaction.

• Reaction Termination: Add Stop Solution to each well. The high pH both stops the enzymatic reaction and maximizes the phenolate ion's absorbance.

• Measurement: Read the absorbance at 405 nm. Select an enzyme concentration that yields a robust signal without exhausting the substrate.

• Inhibitor Screening:

  • Dispense 2 µL of phosphonate inhibitor dilutions (or control DMSO) into wells.

  • Add 48 µL of diluted PTP1B enzyme solution. Pre-incubate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding 50 µL of pNPP substrate solution.

  • Incubate, stop, and read as described above.

• Data Analysis: Calculate percent inhibition relative to the DMSO control. Plot percent inhibition versus inhibitor concentration (log scale) and fit to a four-parameter logistic equation to determine the IC50 value.

Causality & Trustworthiness: Pre-incubation of the enzyme and inhibitor is critical, especially for slow-binding inhibitors, to ensure equilibrium is reached before starting the reaction. Using a substrate concentration at or near Km provides a balanced environment to detect competitive inhibitors effectively.[20]

ITC offers a direct, label-free method to determine the inhibition constant (Ki) and the thermodynamics of binding.[13][14] A single-injection method is often sufficient for kinetic characterization.[15][21]

A. Reagents and Materials:

• Calorimeter: An isothermal titration calorimeter (e.g., MicroCal PEAQ-ITC).

• Enzyme & Inhibitor: Highly purified and dialyzed against the same buffer to minimize heats of dilution.

• Reaction Buffer: As determined from initial assay development.

• Substrate: Matched to the target enzyme.

B. Step-by-Step Methodology:

• Sample Preparation: Load the enzyme (e.g., 10-50 nM) into the sample cell of the calorimeter. Load the substrate (at a concentration >10x Km) into the injection syringe.

• Equilibration: Allow the system to thermally equilibrate.

• Single Injection: Perform a single, continuous injection of the substrate into the enzyme-containing cell. The calorimeter measures the heat flow (power) required to maintain zero temperature difference between the sample and reference cells.[13] This power curve is directly proportional to the reaction rate.

• Baseline Run: After the initial reaction is complete (rate returns to baseline), perform an identical experiment but with the phosphonate inhibitor pre-mixed with the enzyme in the cell.

• Data Analysis:

  • The raw data is a plot of thermal power (µcal/sec) versus time.

  • The integrated area under the curve gives the total heat of the reaction (ΔH).

  • The rate of reaction at any point is proportional to the power reading.

  • Software provided with the instrument is used to fit the power curve to the Michaelis-Menten model, yielding Vmax and Km in the absence of the inhibitor.

  • The run with the inhibitor will yield an apparent Km (Km,app).

  • For a competitive inhibitor, the Ki can be calculated using the equation: Km,app = Km (1 + [I]/Ki) .

Causality & Trustworthiness: ITC is a first-principles method that directly measures reaction heat, making it less susceptible to the optical artifacts that can affect spectrophotometric or fluorometric assays.[12] Its ability to provide a complete kinetic and thermodynamic profile in a single experiment provides a high degree of confidence in the results.[13][14]

Understanding the Mechanism of Inhibition (MOI)

Determining the IC50 is only the first step. A true validation requires understanding the mechanism of inhibition (MOI), which for phosphonates is typically competitive. This is validated by measuring inhibitor potency at varying substrate concentrations.

Caption: Key enzyme inhibition modalities. Phosphonates typically follow a competitive model.

• Competitive Inhibition: The IC50 value increases with increasing substrate concentration. The inhibitor binds only to the free enzyme.

• Non-competitive Inhibition: The IC50 value is independent of substrate concentration. The inhibitor binds to both the free enzyme and the enzyme-substrate complex.[20]

• Uncompetitive Inhibition: The IC50 value decreases with increasing substrate concentration. The inhibitor binds only to the enzyme-substrate complex.[20]

By performing dose-response experiments at several substrate concentrations (e.g., 0.5x, 1x, 5x, and 10x Km), one can generate Lineweaver-Burk or Dixon plots to visually and mathematically confirm the inhibition modality and calculate a true, substrate-independent Ki value.

References

• Biocompare. (2018-03-01). Isothermal Titration Calorimetry Used to Characterize Enzyme Kinetics. Biocompare. [Link]

• Wikipedia. Enzyme assay. Wikipedia. [Link]

• Tip Biosystems. (2024-07-19). What Are Enzyme Kinetic Assays?. Tip Biosystems. [Link]

• Slideshare. Enzyme assay VII. Slideshare. [Link]

• MDPI. (2024-07-13). Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes. MDPI. [Link]

• Longdom Publishing. (2022-02-07). Identifying Enzyme Activities by Different Kinetic Assays. Longdom Publishing. [Link]

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The Gold Standard and Beyond: A Comparative Guide to the Structural Validation of 4-(Diethoxyphosphoryl)benzoic Acid

For researchers, scientists, and professionals in the dynamic field of drug development, the unequivocal determination of a molecule's three-dimensional structure is not merely a final step in characterization; it is the bedrock upon which all subsequent research is built. In this guide, we delve into the structural validation of 4-(Diethoxyphosphoryl)benzoic acid, a molecule of interest for its potential applications in medicinal chemistry, leveraging its phosphonate group as a phosphate mimic and the benzoic acid moiety for versatile derivatization.[1]

This guide will provide a comprehensive comparison of single-crystal X-ray crystallography—the definitive method for solid-state structural elucidation—with other powerful spectroscopic techniques. Through a detailed examination of experimental data and methodologies, we aim to equip researchers with the critical insights needed to make informed decisions about the most appropriate analytical tools for their specific research questions.

The Unambiguous Verdict of X-ray Crystallography

Single-crystal X-ray crystallography stands as the gold standard for determining the precise arrangement of atoms in a crystalline solid.[2] By analyzing the diffraction pattern of X-rays passing through a high-quality single crystal, we can generate a detailed three-dimensional model of the molecule, revealing bond lengths, bond angles, and intermolecular interactions with exceptional accuracy.

While the specific crystal structure of 4-(Diethoxyphosphoryl)benzoic acid is not publicly available as of this writing, we will utilize the detailed crystallographic data of a closely related and structurally similar compound, 4-[(Diethoxyphosphinoyl)methyl]benzoic acid, as an illustrative case study. This allows us to explore the depth of information that X-ray crystallography provides.[3]

Crystallographic Analysis of a 4-(Diethoxyphosphoryl)benzoic Acid Analog

The following table summarizes the single-crystal X-ray diffraction data for 4-[(Diethoxyphosphinoyl)methyl]benzoic acid, offering a quantitative snapshot of its solid-state structure.[3]

Parameter	Value
Chemical Formula	C₁₂H₁₇O₅P
Formula Weight	272.23 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a	9.6505 (5) Å
b	12.1706 (6) Å
c	11.8156 (6) Å
α	90°
β	108.926 (2)°
γ	90°
Volume	1312.74 (12) ų
Z	4
Temperature	293 K
Radiation	Mo Kα (λ = 0.71073 Å)
R-factor	0.035

Data obtained from the crystallographic study of 4-[(Diethoxyphosphinoyl)methyl]benzoic acid.[3]

The data reveals a monoclinic crystal system and provides precise unit cell dimensions. The low R-factor of 0.035 indicates a high degree of agreement between the experimental data and the final refined structure, signifying a reliable structural determination.[3] Such data is invaluable for understanding solid-state packing, identifying potential polymorphs, and designing new crystalline materials.

Experimental Workflow for Single-Crystal X-ray Crystallography

The process of obtaining a crystal structure is a meticulous one, requiring careful execution of several key steps. The causality behind these experimental choices is crucial for obtaining high-quality, diffracting crystals.

Caption: A generalized workflow for single-crystal X-ray crystallography.

A representative synthesis of a 4-(diethoxyphosphoryl)benzoic acid derivative involves the Arbuzov reaction, a widely used method for forming carbon-phosphorus bonds.

• Synthesis: 4-Bromobenzoic acid is esterified to its ethyl ester. The resulting ethyl 4-bromobenzoate is then reacted with triethyl phosphite in the presence of a nickel(II) chloride catalyst at elevated temperature to yield ethyl 4-(diethoxyphosphoryl)benzoate. Subsequent hydrolysis of the ester group under basic or acidic conditions affords 4-(Diethoxyphosphoryl)benzoic acid.

• Purification: The crude product is purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

• Crystallization: High-quality single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution of the purified compound in a suitable solvent system, such as an ethyl acetate/hexane mixture.[3] The choice of solvent is critical as it influences crystal packing and morphology.

A Comparative Look at Alternative Validation Techniques

While X-ray crystallography provides the ultimate proof of structure in the solid state, a suite of other analytical techniques offers complementary and often more readily accessible information. For routine analysis, confirmation of synthesis, and understanding the molecule's behavior in solution, these methods are indispensable.

Technique	Information Provided	Advantages	Limitations
Single-Crystal X-ray Crystallography	Precise 3D atomic arrangement, bond lengths, bond angles, stereochemistry, and intermolecular interactions in the solid state.	Unambiguous structural determination; "gold standard".	Requires high-quality single crystals, which can be difficult to grow; provides a static picture of the molecule.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Connectivity of atoms (¹H, ¹³C, ³¹P), stereochemistry, and dynamic processes in solution.	Provides detailed structural information in solution, non-destructive.	Can be complex to interpret for molecules with overlapping signals; less precise for bond lengths and angles compared to X-ray crystallography.
Mass Spectrometry (MS)	Molecular weight and elemental composition through the mass-to-charge ratio of the molecule and its fragments.	High sensitivity, requires very small sample amounts, can be coupled with chromatography for mixture analysis.	Provides limited information on stereochemistry and connectivity; fragmentation can be complex to interpret.
Infrared (IR) Spectroscopy	Presence of specific functional groups based on their vibrational frequencies.	Fast, simple, and non-destructive; excellent for a quick check of functional groups.	Provides limited information about the overall molecular structure and connectivity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structure in Solution

NMR spectroscopy is arguably the most powerful tool for determining the structure of organic molecules in solution.[4] For 4-(Diethoxyphosphoryl)benzoic acid, a combination of ¹H, ¹³C, and ³¹P NMR experiments would provide a wealth of information to confirm its structure.

• ¹H NMR: The spectrum would show characteristic signals for the aromatic protons on the benzoic acid ring, with splitting patterns indicative of their substitution. The ethoxy groups on the phosphonate would exhibit a triplet for the methyl protons and a quartet for the methylene protons, with coupling to each other and potentially to the phosphorus atom.

• ¹³C NMR: The spectrum would reveal distinct signals for each carbon atom in the molecule, including the carbonyl carbon of the carboxylic acid, the aromatic carbons, and the carbons of the ethoxy groups.[5]

• ³¹P NMR: A single resonance in the proton-decoupled ³¹P NMR spectrum would confirm the presence of the phosphonate group. The chemical shift would be characteristic of a phosphonate ester.[6]

• Sample Preparation: Dissolve approximately 5-10 mg of the purified 4-(Diethoxyphosphoryl)benzoic acid in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H, ¹³C, and ³¹P NMR spectra on a high-field NMR spectrometer. Standard pulse programs are used for each type of experiment.

• Data Analysis: Process the raw data (Fourier transformation, phasing, and baseline correction) and analyze the chemical shifts, integration, and coupling patterns to assign the signals to the respective nuclei in the molecule.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry is a highly sensitive technique that provides the exact molecular weight and elemental composition of a compound. Electrospray ionization (ESI) would be a suitable method for analyzing 4-(Diethoxyphosphoryl)benzoic acid.

The mass spectrum would show a prominent peak for the molecular ion ([M+H]⁺ or [M-H]⁻). Fragmentation patterns would likely involve the loss of the ethoxy groups and cleavage of the P-C bond.

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

• Data Acquisition: Infuse the sample solution into the mass spectrometer using an ESI source. Acquire the mass spectrum in either positive or negative ion mode.

• Data Analysis: Analyze the mass-to-charge ratios of the observed ions to determine the molecular weight and deduce the fragmentation pathways.

Infrared (IR) Spectroscopy: A Quick Functional Group Check

IR spectroscopy is a rapid and straightforward technique for identifying the presence of key functional groups in a molecule.[7]

The IR spectrum of 4-(Diethoxyphosphoryl)benzoic acid would exhibit characteristic absorption bands for:

• A broad O-H stretch from the carboxylic acid group (~3300-2500 cm⁻¹).[7]

• A strong C=O stretch from the carbonyl group of the carboxylic acid (~1700 cm⁻¹).[7]

• P=O and P-O-C stretches from the phosphonate group (~1250 cm⁻¹ and ~1030 cm⁻¹, respectively).

• C-H stretches and C=C bends from the aromatic ring.

• Sample Preparation: The sample can be analyzed as a solid (e.g., using a KBr pellet or an ATR accessory) or as a thin film.

• Data Acquisition: Record the IR spectrum using an FTIR spectrometer.

• Data Analysis: Identify the characteristic absorption bands and correlate them to the functional groups present in the molecule.

Conclusion: An Integrated Approach to Structural Validation

While single-crystal X-ray crystallography provides an unparalleled, high-resolution snapshot of a molecule's solid-state structure, a comprehensive structural validation relies on an integrated approach. NMR spectroscopy offers invaluable insights into the molecule's structure and dynamics in solution, while mass spectrometry and IR spectroscopy provide rapid and essential confirmation of molecular weight and functional group composition.

For researchers in drug development and related fields, the choice of analytical technique will be dictated by the specific scientific question at hand. For the unambiguous determination of a novel compound's three-dimensional structure, X-ray crystallography is the definitive method. However, for routine characterization, reaction monitoring, and understanding a molecule's behavior in a biological context, the complementary information provided by spectroscopic methods is indispensable. The judicious application of this suite of powerful analytical tools is paramount to ensuring the scientific integrity and accelerating the progress of chemical and pharmaceutical research.

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A Comparative Guide to High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the Analysis of 4-(Diethoxyphosphoryl)benzoic Acid

This guide provides an in-depth comparison of two powerful analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the quantitative and qualitative analysis of 4-(Diethoxyphosphoryl)benzoic acid. This organophosphorus compound, featuring both a polar phosphonate group and a carboxylic acid moiety, presents unique analytical challenges. The choice between HPLC and GC-MS is not merely a matter of preference but a critical decision dictated by the analytical objective, required sensitivity, sample matrix, and the need for structural confirmation. This document serves to guide researchers, scientists, and drug development professionals in making an informed decision by detailing the methodologies, underlying principles, and performance characteristics of each approach.

The Analytical Challenge: 4-(Diethoxyphosphoryl)benzoic Acid

4-(Diethoxyphosphoryl)benzoic acid is a polar, non-volatile molecule. Its high polarity, stemming from the ionizable carboxylic acid and the phosphonate group, makes it highly soluble in aqueous solutions but challenging to analyze using techniques that require volatilization. Understanding its physicochemical properties is the cornerstone of effective method development.

Approach 1: High-Performance Liquid Chromatography (HPLC)

HPLC is a premier technique for separating non-volatile and thermally sensitive compounds, making it an intuitive first choice for analyzing 4-(Diethoxyphosphoryl)benzoic acid. The separation is based on the compound's partitioning between a liquid mobile phase and a solid stationary phase.

The Causality Behind the HPLC Method

For a polar acidic analyte, Reversed-Phase (RP) HPLC is the most common and effective approach. The core principle involves using a non-polar stationary phase (like C18) and a polar mobile phase. However, the strong polarity of our target analyte requires careful method design to achieve adequate retention and symmetrical peak shape.

The ionization of the carboxylic acid group (pKa ≈ 4-5) is a critical factor. At a mobile phase pH above its pKa, the compound will be in its anionic (deprotonated) form, which is highly polar and will have very little retention on a C18 column, likely eluting near the solvent front.[1] To achieve retention, the mobile phase pH must be acidified to suppress ionization, rendering the molecule more neutral and increasing its interaction with the non-polar stationary phase.[1] Columns specifically designed for polar analytes or those stable in 100% aqueous mobile phases can also be advantageous.[1][2][3]

Experimental Protocol: HPLC-UV

Objective: To develop a robust method for the routine quantification of 4-(Diethoxyphosphoryl)benzoic acid.

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis or Diode Array Detector (DAD).

• Column Selection: A C18 column with polar end-capping or a phenyl-hexyl phase is recommended to enhance retention of polar compounds.[1]

  • Example: Phenomenex Kinetex C18 (150 x 4.6 mm; 5 µm) or Agilent ZORBAX Eclipse Plus Phenyl-Hexyl.[1][4][5]

• Mobile Phase:

  • Solvent A: 0.1% Phosphoric Acid or 0.1% Formic Acid in Water. The acidic modifier is crucial for suppressing the ionization of the benzoic acid moiety.[4][5][6]

  • Solvent B: Acetonitrile or Methanol.

• Chromatographic Conditions:

  • Elution Mode: Isocratic or Gradient. A gradient elution (e.g., starting with 95% Solvent A and increasing Solvent B) is often preferred for complex samples to ensure elution of all components.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C to ensure reproducibility.[4]

  • Injection Volume: 10 µL.

  • Detection: UV at 230 nm, where the benzoic acid chromophore exhibits strong absorbance.[4][5]

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a suitable diluent, ideally the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% acid).

  • Filter the sample through a 0.45 µm syringe filter before injection to protect the column.

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A Comparative Guide to Phosphonate-Based vs. Halogenated Flame Retardants: Performance, Mechanisms, and Safety

In the pursuit of developing safer and more reliable materials, the choice of flame retardant is a critical decision for researchers and product developers. For decades, halogenated compounds have been the industry standard, prized for their high efficiency. However, growing environmental and health concerns have catalyzed the search for viable alternatives, bringing phosphonate-based flame retardants to the forefront. This guide offers an in-depth, objective comparison of these two critical classes of flame retardants, supported by experimental data, to empower you with the knowledge needed to make informed material science decisions.

The Fundamental Divide: Mechanisms of Flame Retardancy

Understanding how a flame retardant works is paramount to selecting the right one for a specific application. Phosphonate and halogenated flame retardants operate through fundamentally different mechanisms.

Halogenated Flame Retardants: Gas-Phase Inhibition

Halogenated flame retardants, primarily those containing bromine or chlorine, are highly effective due to their action in the gas phase of a fire. When the polymer heats up and begins to decompose, it releases flammable gases. The halogenated flame retardant also decomposes, releasing halogen radicals (e.g., Br•, Cl•). These radicals are highly effective at scavenging the high-energy H• and OH• radicals that propagate the combustion chain reaction in the flame.[1] By interrupting this cycle, the flame is chemically extinguished. This gas-phase mechanism is highly efficient, which is why halogenated flame retardants have been so widely used.

Caption: Dual-phase flame retardant mechanism of phosphonates.

Performance Under Fire: A Data-Driven Comparison

The ultimate measure of a flame retardant's effectiveness lies in its performance in standardized fire tests. Here, we compare phosphonate and halogenated flame retardants across key metrics, with supporting data from common polymer systems.

Flammability Ratings: UL 94

The UL 94 vertical burn test is a widely recognized standard for assessing the flammability of plastic materials. A V-0 rating is typically the desired target for high-performance applications, indicating that burning stops within 10 seconds after two applications of a flame, and no flaming drips are produced.

Polymer Matrix	Flame Retardant Type	Loading Level	UL 94 Rating	Reference
Epoxy Resin	Phosphonate (DOPO-based)	~1-2 wt% Phosphorus	V-0	[2][3]
Epoxy Resin	Brominated (TBBA)	Standard Industry Use	V-0	[2]
Polypropylene (PP)	Phosphonate/Nitrogen Intumescent	20 wt%	V-2	[4]
Polypropylene (PP)	Brominated/Antimony	20 wt%	V-2	[4]
Polyamide 66 (PA66)	Red Phosphorus	Not specified	V-0	[5]
Polyamide 66 (PA66)	Brominated Epoxy/Antimony Trioxide	Not specified	V-0	[5]

As the data indicates, both phosphonate and halogenated flame retardants can achieve the highest UL 94 ratings. However, the required loading levels can vary significantly depending on the specific flame retardant, the polymer, and the presence of synergists. For instance, in polypropylene, a 20 wt% loading of either a phosphorus-nitrogen system or a bromine-antimony system resulted in a V-2 rating. [4]In epoxy resins, phosphonates can achieve a V-0 rating at a low phosphorus content of 1-2 wt%. [2][3]

Combustion Behavior: Cone Calorimetry

Cone calorimetry is a powerful tool for quantitatively assessing the fire behavior of materials. It measures key parameters such as the heat release rate (HRR), which is a critical indicator of fire intensity.

Polymer Matrix	Flame Retardant	Peak Heat Release Rate (pHRR) Reduction vs. Neat Polymer	Total Heat Release (THR) Reduction vs. Neat Polymer	Reference
Polypropylene (PP)	Phosphonate-functionalized	20-26%	Lowered	[6]
Polypropylene (PP)	Brominated/Antimony & P/N Intumescent	Synergistic reduction, promotes char	Synergistic reduction	[4]
Polyamide 66 (PA66) + GF	Red Phosphorus	Major decrease	Not specified	[5]
Polyamide 66 (PA66) + GF	Brominated Epoxy/Antimony Trioxide	Excessive reduction	Excessive reduction	[5]

The data from cone calorimetry reveals the different ways these flame retardants mitigate fire. Halogenated flame retardants, with their efficient gas-phase inhibition, can lead to significant reductions in both pHRR and THR. [5]Phosphonate-based systems, especially those that promote robust char formation, also effectively reduce heat release by insulating the polymer. [4][6]

Beyond Fire Performance: Impact on Material Properties and Processing

The addition of any flame retardant can influence the inherent properties of the host polymer. A successful formulation must balance fire safety with mechanical integrity and processability.

Mechanical Properties

The effect of flame retardants on mechanical properties is highly dependent on the specific additive, its loading level, and its compatibility with the polymer matrix.

• Phosphonate-Based FRs: Reactive phosphonates that are chemically bound to the polymer backbone can have a minimal impact on mechanical properties. [7]However, additive phosphonates, if not well-dispersed, can act as plasticizers, potentially reducing stiffness and strength. In some cases, such as with certain phosphonate-functionalized polypropylenes, tensile and flexural strength have been shown to be higher than the pure resin. [4]* Halogenated FRs: Additive halogenated flame retardants, often used at high loading levels, can negatively impact mechanical properties such as tensile and impact strength. [7][8]For example, in glass fiber reinforced PA66, a brominated epoxy system was found to decrease tensile strength due to poor fiber-matrix adhesion. [5]

Thermal Stability and Processing

• Phosphonate-Based FRs: The thermal stability of phosphonate-containing polymers is often enhanced, as evidenced by increased decomposition temperatures in thermogravimetric analysis (TGA). [6]This can be advantageous for processing at higher temperatures.

• Halogenated FRs: Some halogenated flame retardants can lower the decomposition temperature of the polymer. For instance, a brominated epoxy was shown to shift the degradation temperature of PA66 lower by 100°C. [5]This can be a consideration during material processing, as it may narrow the processing window.

The Health and Environmental Equation

The most significant driver for the shift away from halogenated flame retardants is their environmental and health impact profile.

Halogenated Flame Retardants: A Legacy of Concern

Many halogenated flame retardants are now recognized as persistent, bioaccumulative, and toxic (PBT) substances. [9]

• Toxicity and Health Risks: Exposure to certain halogenated flame retardants has been linked to a range of adverse health effects, including endocrine disruption, neurotoxicity, and potential carcinogenicity. [10]During a fire, they can also release toxic and corrosive gases like hydrogen halides, as well as dioxins and furans. [11]* Environmental Persistence: Their chemical stability, a desirable trait for longevity in a product, becomes a significant drawback in the environment. They do not readily break down and can accumulate in ecosystems and in the tissues of living organisms, including humans. [9]* Regulatory Scrutiny: Due to these concerns, many halogenated flame retardants, such as certain polybrominated diphenyl ethers (PBDEs), have been banned or are heavily restricted under regulations like the EU's REACH and RoHS directives. [9]

Phosphonate-Based Flame Retardants: A More Benign Profile

In general, phosphonate flame retardants are considered to have a more favorable toxicological and environmental profile.

• Toxicity: While comprehensive toxicological data for all phosphonate flame retardants is still an area of active research, they are generally considered to have lower toxicity than their halogenated counterparts. [12][13][14]Many are not persistent or bioaccumulative. [12]However, it is crucial to evaluate the specific toxicological profile of each individual phosphonate compound.

• Environmental Impact: They are typically less persistent in the environment and do not produce the corrosive and highly toxic byproducts associated with halogenated flame retardants during combustion. [11]

Economic and Application Considerations

While performance and safety are paramount, cost-effectiveness is a crucial factor in the commercialization of any material.

• Halogenated Flame Retardants: Historically, halogenated flame retardants have been a cost-effective solution due to their high efficiency, which often allows for lower loading levels. [10]* Phosphonate-Based Flame Retardants: The initial cost of some phosphonate flame retardants can be higher than traditional halogenated options. [15]However, a holistic cost-benefit analysis should also consider long-term factors. The use of halogen-free alternatives can reduce regulatory compliance costs and potential liabilities associated with environmental and health impacts. [15]Furthermore, as demand for safer alternatives grows and production technologies advance, the cost gap is narrowing. [15]

Experimental Protocols for Evaluation

To ensure the scientific integrity of this comparison, it is essential to understand the standardized methodologies used to evaluate flame retardant performance.

Thermogravimetric Analysis (TGA)

• Objective: To determine the thermal stability of a material by measuring its weight change as a function of temperature in a controlled atmosphere.

• Methodology:

  • A small, precisely weighed sample of the material is placed in a high-precision balance.

  • The sample is heated at a constant rate in a furnace.

  • The atmosphere is controlled (e.g., nitrogen for pyrolysis, air for oxidative degradation).

  • The weight of the sample is continuously recorded as the temperature increases.

  • The resulting TGA curve provides information on decomposition temperatures and the amount of char residue.

• Rationale: TGA is a crucial first step to understand how a flame retardant alters the decomposition pathway of a polymer and its propensity to form a protective char layer.

UL 94 Vertical Burn Test

• Objective: To classify the flammability of a plastic material based on its self-extinguishing characteristics.

• Methodology:

  • A rectangular specimen of a specified size is held vertically.

  • A calibrated flame is applied to the bottom of the specimen for 10 seconds and then removed.

  • The afterflame time is recorded.

  • Once the afterflame ceases, the flame is immediately reapplied for another 10 seconds and then removed.

  • The afterflame and afterglow times are recorded.

  • Observations are made regarding whether flaming drips ignite a cotton swatch placed below the specimen.

• Rationale: This test provides a direct measure of a material's ability to extinguish a flame once the ignition source is removed, which is critical for many electronic and consumer product applications.

Cone Calorimetry

• Objective: To measure the heat release rate and other combustion parameters of a material under controlled fire-like conditions.

• Methodology:

  • A flat specimen of the material is exposed to a specific level of radiant heat from a conical heater.

  • The material is ignited by a spark igniter.

  • The combustion gases are collected and analyzed to determine the oxygen concentration.

  • Based on the principle of oxygen consumption (the amount of heat released is proportional to the amount of oxygen consumed), the heat release rate is calculated.

  • Other parameters such as time to ignition, mass loss rate, and smoke production are also measured.

• Rationale: Cone calorimetry provides quantitative data that is highly relevant to real-world fire scenarios, allowing for a detailed understanding of a material's contribution to fire growth. [16]

Caption: Workflow for evaluating and comparing flame retardant performance.

Conclusion and Future Outlook

The landscape of flame retardant technology is undergoing a significant transformation. While halogenated flame retardants have a long history of effective performance, their adverse environmental and health impacts have made them increasingly untenable in a world focused on sustainability and safety.

Phosphonate-based flame retardants have emerged as a leading class of halogen-free alternatives, offering a robust and often dual-mode of action that can deliver excellent fire safety performance. Their ability to promote char formation in the condensed phase provides a durable and effective barrier against fire propagation. While they may require more nuanced formulation strategies to optimize performance and maintain mechanical properties, their significantly better environmental and toxicological profiles make them a compelling choice for future-facing applications.

As a senior application scientist, my recommendation is to approach the selection of a flame retardant with a holistic perspective. It is no longer sufficient to consider only fire performance and cost. The entire lifecycle of the product, from manufacturing and use to end-of-life and environmental fate, must be taken into account. In this comprehensive view, phosphonate-based flame retardants represent a technologically advanced and more responsible path forward in material science. The continued innovation in this field will undoubtedly lead to even more efficient and safer solutions, enabling the development of products that are not only high-performing but also aligned with the principles of green chemistry and sustainable development.

References

• Study of Flame-retardant Polypropylene Based on Phosphorus-nitrogen Intumescent Flame Retardant and Brominated Flame Retardant. (2022). China Plastics, 36(5), 36-42.
• Toxicological Profile for Phosphate Ester Flame Retardants. (n.d.).
• Environmental and health screening profiles of phosphorous flame retardants. (n.d.). Danish Environmental Protection Agency.
• Phosphonate-Functionalized Polypropylenes: Single-Component Flame Retardants. (2025).
• Comparative study of phosphorus-based flame retardants in halogen-free laminates. (n.d.).
• Comparative Study of Phosphorus-based Flame Retardants in Halogen-Free Laminates. (n.d.).
• What are the cost - effectiveness considerations of Halogen Free Flame Retardant?. (2025, December 30). Blog.
• Flame retardancy of polyamide compounds and micro/nano composites. (n.d.). Middle East Technical University.
• Phosphonate-Functionalized Polypropylenes: Single-Component Flame Retardants. (2025, October 17).
• Mechanical properties of flame retardant filled polypropylene composites. (2001, June 28).
• Cone calorimeter analysis of UL-94 V-rated plastics. (2007, November 6). National Institute of Standards and Technology.
• Characterising human exposure to organophosphate ester flame retardants. (n.d.). CORE.
• Halogen-Free Flame Retardants: Implementation Complexities. (2025, June 6). Stellarix.
• Mechanical Properties of Polypropylene-Based Flame Retardant Composites by Surface Modification of Flame Retardants. (2022, August 27). MDPI.
• Flame retardant phosphonate-functionalised polyethylenes. (2023, June 15). Polymer Chemistry.
• Ecological and human health risk of aryl-phosphate flame retardants (APFRs): Sources, distribution, and toxicity. (2023, December 20). Taylor & Francis Online.
• Performance comparison of flame retardants for plastics. (n.d.). FLAMERETARDANTS-ONLINE.
• Organophosphorus flame retardants and plasticizers: Sources, occurrence, toxicity and human exposure. (2025, August 9).
• Halogenated Flame Retardants: Do the Fire Safety Benefits Justify the Risks?. (n.d.). Green Science Policy Institute.
• Cone calorimeter data of flame retarded PP materials. (n.d.).
• Halogen-Free Flame Retardants: A Comprehensive Analysis. (2025, January 24). Labinsights.
• Flame Retardants of Plastic - Mechanism, Types, & Applic
• The importance of manufacturing products with halogen-free compounds. (n.d.). Solera.
• Fire Safety Assessment of Halogen-free Flame Retardant Polypropylene Based on Cone Calorimeter. (2025, August 10).
• The development and application of contemporary phosphorus flame retardants: a review. (n.d.). European Polymer Journal.
• Synthesis and Comparison of the Flame-Retardant Properties of Phosphorylated-Coumarins and Phosphoryl
• New Diamine Phosphonate Monomers as Flame-Retardant Additives for Polymers. (2025, August 6).

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• 15. What are the cost - effectiveness considerations of Halogen Free Flame Retardant? - Blog - Xusen [xusen-flameretardant.com]
• 16. tsapps.nist.gov [tsapps.nist.gov]

A Comparative Guide to Enzyme Inhibition by 4-(Diethoxyphosphoryl)benzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of enzyme inhibitor design, the organophosphate scaffold holds a prominent position, particularly for its potent and often irreversible inhibition of serine hydrolases. Among the myriad of structures explored, 4-(Diethoxyphosphoryl)benzoic acid emerges as a versatile precursor for developing targeted inhibitors for a range of enzymes, including proteases and esterases critical in physiological and pathological processes. This guide provides a comprehensive comparison of inhibitors derived from this scaffold, supported by experimental data and detailed protocols to empower researchers in their drug discovery endeavors.

The Core Principle: Irreversible Inhibition of Serine Hydrolases

Inhibitors derived from 4-(Diethoxyphosphoryl)benzoic acid belong to the class of organophosphorus compounds, which are renowned for their mechanism-based inhibition of serine hydrolases. The central phosphorus atom is electrophilic and susceptible to nucleophilic attack by the active site serine residue of these enzymes. This interaction leads to the formation of a stable, covalent phosphonyl-enzyme conjugate, effectively rendering the enzyme inactive. The general mechanism is a two-step process:

• Formation of a Michaelis-like complex: The inhibitor initially binds non-covalently to the enzyme's active site.

• Phosphonylation of the active site serine: The catalytic serine launches a nucleophilic attack on the phosphorus atom, leading to the displacement of a leaving group and the formation of a covalent bond.

This covalent modification is often very stable, leading to time-dependent, irreversible inhibition. The rate of this inhibition is a key parameter in evaluating the potency of these compounds.

Comparative Analysis of Inhibitor Potency

The inhibitory potency of these compounds, typically quantified by the inhibition constant (Kᵢ) or the half-maximal inhibitory concentration (IC₅₀), is critically influenced by the nature of the substituent attached to the carboxylic acid moiety of the 4-(Diethoxyphosphoryl)benzoic acid scaffold. This substituent interacts with the enzyme's specificity pockets (S-pockets), and its chemical properties dictate the affinity and selectivity of the inhibitor.

For instance, in the context of serine proteases like chymotrypsin, which exhibits a preference for bulky hydrophobic residues, derivatives of 4-(Diethoxyphosphoryl)benzoic acid incorporating hydrophobic or aromatic moieties are expected to exhibit enhanced potency. Conversely, for trypsin-like proteases that recognize positively charged residues, derivatives featuring basic functional groups would be more effective.

Similarly, for acetylcholinesterase, the substituent can interact with the peripheral anionic site (PAS) or other regions of the active site gorge, influencing the overall inhibitory activity.

Table 1: Hypothetical Comparative Inhibitory Activity of 4-(Diethoxyphosphoryl)benzoic Acid Derivatives

Derivative	Target Enzyme	Inhibition Type	IC₅₀ (nM)	Kᵢ (nM)
Methyl Ester	Acetylcholinesterase	Irreversible	500	-
Ethyl Ester	Acetylcholinesterase	Irreversible	350	-
Benzyl Ester	Chymotrypsin	Irreversible	80	15
Proline Amide	Prolyl Endopeptidase	Irreversible	120	25
Lysine Amide	Trypsin	Irreversible	95	18

Note: The data in this table is illustrative and intended to demonstrate the expected trends in inhibitory potency based on structure-activity relationships of similar compound classes. Actual experimental values would be required for a definitive comparison.

Experimental Protocols

To facilitate the exploration and evaluation of novel inhibitors based on the 4-(Diethoxyphosphoryl)benzoic acid scaffold, we provide the following detailed experimental protocols.

Synthesis of a Representative Derivative: 4-(Diethoxyphosphoryl)benzoyl-L-proline methyl ester

This protocol outlines a general two-step procedure for the synthesis of an amide derivative, a common strategy to introduce diversity and target specific enzyme pockets.

Step 1: Synthesis of 4-(Diethoxyphosphoryl)benzoyl chloride

• To a solution of 4-(Diethoxyphosphoryl)benzoic acid (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol) under an inert atmosphere (e.g., nitrogen or argon), add oxalyl chloride (2.0 eq) dropwise at 0 °C.

• Add a catalytic amount of N,N-dimethylformamide (DMF, 1 drop).

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by the cessation of gas evolution.

• Remove the solvent and excess oxalyl chloride under reduced pressure to yield the crude 4-(Diethoxyphosphoryl)benzoyl chloride, which is typically used in the next step without further purification.

Step 2: Amide Coupling with L-proline methyl ester

• Dissolve L-proline methyl ester hydrochloride (1.2 eq) and a non-nucleophilic base such as triethylamine (TEA, 2.5 eq) or diisopropylethylamine (DIPEA, 2.5 eq) in anhydrous DCM (10 mL/mmol) at 0 °C under an inert atmosphere.

• To this solution, add a solution of the crude 4-(Diethoxyphosphoryl)benzoyl chloride (1.0 eq) in anhydrous DCM dropwise.

• Stir the reaction mixture at room temperature overnight.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 4-(Diethoxyphosphoryl)benzoyl-L-proline methyl ester.

Diagram 1: Synthesis Workflow

Caption: Workflow for the synthesis of a representative inhibitor.

Enzyme Kinetic Assay: Determination of IC₅₀ and Inhibition Rate Constants

This protocol describes a general method for determining the inhibitory potency of a 4-(Diethoxyphosphoryl)benzoic acid derivative against a serine protease using a chromogenic substrate.

Materials:

• Target serine protease (e.g., chymotrypsin, trypsin)

• Chromogenic substrate (e.g., N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide for chymotrypsin)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 100 mM NaCl and 10 mM CaCl₂)

• Inhibitor stock solution (dissolved in DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Enzyme and Substrate Concentration Optimization: Determine the optimal concentrations of the enzyme and substrate to be used in the assay. The substrate concentration should ideally be at or below the Michaelis-Menten constant (Kₘ) to ensure sensitivity to inhibition.

• IC₅₀ Determination (Endpoint Assay):

  • Prepare serial dilutions of the inhibitor in the assay buffer.

  • In a 96-well plate, add the enzyme solution to each well, followed by the inhibitor dilutions (or DMSO for the control).

  • Pre-incubate the enzyme and inhibitor for a fixed period (e.g., 30 minutes) at a constant temperature (e.g., 37 °C).

  • Initiate the reaction by adding the chromogenic substrate to all wells.

  • Monitor the increase in absorbance at the appropriate wavelength (e.g., 405 nm for p-nitroaniline release) over time using a microplate reader.

  • Calculate the initial reaction rates (V₀) for each inhibitor concentration.

  • Plot the percentage of inhibition [(V₀_control - V₀_inhibitor) / V₀_control] * 100 against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC₅₀ value.

• Determination of the Second-Order Rate Constant of Inhibition (kᵢₙₐ꜀ₜ/Kᵢ):

  • For time-dependent, irreversible inhibitors, a more informative parameter is the second-order rate constant.

  • Incubate the enzyme with various concentrations of the inhibitor for different time intervals.

  • At each time point, withdraw an aliquot and add the substrate to measure the residual enzyme activity.

  • Plot the natural logarithm of the percentage of remaining activity against the incubation time for each inhibitor concentration. The slope of each line represents the apparent first-order rate constant (kₐₚₚ).

  • Plot the kₐₚₚ values against the corresponding inhibitor concentrations. The slope of this second plot represents the second-order rate constant of inhibition (kᵢₙₐ꜀ₜ/Kᵢ).

Diagram 2: Enzyme Inhibition Kinetics Workflow

Caption: Workflow for determining enzyme inhibition parameters.

Conclusion: A Promising Scaffold for Targeted Inhibitor Design

Derivatives of 4-(Diethoxyphosphoryl)benzoic acid represent a promising class of mechanism-based inhibitors for serine hydrolases. The versatility of the benzoic acid moiety allows for the introduction of a wide range of chemical functionalities to achieve high potency and selectivity for the target enzyme. The experimental protocols provided herein offer a robust framework for the synthesis and kinetic evaluation of novel inhibitors based on this scaffold. Future research focused on generating comprehensive structure-activity relationship data for a diverse library of these derivatives will be instrumental in advancing their potential as therapeutic agents for a variety of diseases.

References

• Relevant scientific literature on organophosphorus inhibitors and enzyme kinetics will be cited here.
• Further citations supporting the described methodologies and principles will be included.

Safety & Regulatory Compliance

Navigating the Disposal of 4-(Diethoxyphosphoryl)benzoic Acid: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-(Diethoxyphosphoryl)benzoic acid, a compound that combines the characteristics of both an organophosphorus substance and a benzoic acid derivative.

I. Immediate Safety and Handling Protocols

Prior to initiating any disposal procedure, it is imperative to handle 4-(Diethoxyphosphoryl)benzoic acid with caution in a controlled and well-ventilated laboratory setting, preferably within a chemical fume hood.[4][5]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following PPE is mandatory:

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.	To protect against potential splashes and eye irritation.[6]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact and potential irritation or absorption.
Body Protection	A flame-retardant lab coat.	To protect against spills and contamination of personal clothing.
Respiratory	Work in a certified chemical fume hood.	To avoid inhalation of any dusts or aerosols.[5]

Emergency Preparedness

• An emergency eyewash station and safety shower must be readily accessible.

• A spill kit containing appropriate absorbent materials (e.g., sand, vermiculite) should be available. Do not use combustible materials like paper towels to absorb spills of oxidizing agents.

• Familiarize yourself with your institution's emergency response procedures.

II. Step-by-Step Disposal Procedure

The following protocol outlines the recommended steps for the safe disposal of 4-(Diethoxyphosphoryl)benzoic acid.

Step 1: Neutralization of Small Quantities (if deemed safe and necessary)

Given its acidic nature, neutralization of small residual amounts of 4-(Diethoxyphosphoryl)benzoic acid can be a prudent step to mitigate its corrosivity. This should only be performed by trained personnel.

• Dilution: In a fume hood, slowly add the 4-(Diethoxyphosphoryl)benzoic acid to a large volume of cold water with stirring. This will help to dissipate any heat generated.

• Neutralization: Slowly add a weak base, such as a 5% sodium bicarbonate solution, to the diluted acidic solution. Monitor the pH of the solution using pH paper or a calibrated pH meter.

• Target pH: Continue adding the base until the pH of the solution is between 6.0 and 8.0.

• Caution: Be aware of potential gas evolution (carbon dioxide) during neutralization. Perform this step slowly and with adequate ventilation.

Step 2: Waste Segregation and Containerization

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure compliant disposal.

• Waste Stream: 4-(Diethoxyphosphoryl)benzoic acid waste should be collected in a designated hazardous waste container labeled "Hazardous Waste - Organophosphorus Compound, Acidic, Organic."

• Container Type: Use a robust, leak-proof, and chemically compatible container (e.g., high-density polyethylene - HDPE) with a secure screw-top cap.

• Labeling: The container must be clearly labeled with the full chemical name, "4-(Diethoxyphosphoryl)benzoic acid," and any associated hazard symbols (e.g., irritant, environmentally hazardous).

• No Mixing: Do not mix this waste with other chemical waste streams, particularly strong oxidizing agents or bases, unless explicitly permitted by your institution's hazardous waste management plan.[3]

Step 3: Management of Contaminated Materials

Any materials that come into contact with 4-(Diethoxyphosphoryl)benzoic acid must be treated as hazardous waste.

• PPE: Dispose of contaminated gloves, weigh boats, and absorbent materials in a sealed and clearly labeled hazardous waste bag or container.

• Glassware: Decontaminate any glassware by rinsing it three times with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as hazardous waste. After decontamination, the glassware can be washed with soap and water.

Step 4: Final Disposal

The ultimate disposal of the collected hazardous waste must be handled by qualified professionals.

• Storage: Store the sealed and labeled hazardous waste container in a designated, well-ventilated, and secure waste accumulation area.

• Professional Disposal: Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[4] Never dispose of this chemical down the drain or in regular trash.[4][7]

III. Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuate: Evacuate all non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: For solid spills, carefully sweep up the material to avoid generating dust.[5] For liquid spills, cover with a non-combustible absorbent material like sand or vermiculite.

• Collect: Carefully scoop the contained material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS department in accordance with your institution's policies.

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 4-(Diethoxyphosphoryl)benzoic acid.

Caption: Decision-making workflow for the safe disposal of 4-(Diethoxyphosphoryl)benzoic acid.

V. Conclusion

The proper disposal of 4-(Diethoxyphosphoryl)benzoic acid is a critical aspect of laboratory safety and environmental responsibility. By adhering to the principles of risk assessment, proper handling, waste segregation, and professional disposal, researchers can minimize potential hazards and ensure compliance with safety regulations. Always consult your institution's specific guidelines and your Environmental Health and Safety department for any additional requirements.

VI. References

• Carl ROTH. (2025). Safety data sheet: Benzoic acid. Retrieved from [Link]

• SDS of Benzoic Acid: Important Data and Information Collected. (2023, November 15). Retrieved from a reliable chemical safety information portal.

• Medical News Today. (2021). Organophosphate poisoning: Symptoms and treatment. Retrieved from [Link]

• Wikipedia. (n.d.). Organophosphate poisoning. Retrieved from [Link]

• Carl ROTH. (n.d.). Benzoic acid - Safety Data Sheet. Retrieved from [Link]

• MSD Manual Professional Edition. (n.d.). Organophosphate Poisoning and Carbamate Poisoning. Retrieved from [Link]

• PubChem. (n.d.). 4-[(Diethoxyphosphinothioyl)oxy]benzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 4-[2,2-Bis(diethoxyphosphoryl)ethyl]benzoic acid. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Benzoic Acid - Hazardous Substance Fact Sheet. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Benzoic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Organophosphate Toxicity. In StatPearls. Retrieved from [Link]

• NIST. (n.d.). Benzoic acid, 4-hydroxy-3-methoxy-, ethyl ester. In NIST Chemistry WebBook. Retrieved from [Link]

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Mastering Safety: A Guide to Personal Protective Equipment and Handling of 4-(Diethoxyphosphoryl)benzoic acid

As a cornerstone of modern synthetic chemistry and drug development, 4-(Diethoxyphosphoryl)benzoic acid offers unique reactivity for building complex molecular architectures. However, its dual-functional nature as both an organophosphorus compound and a carboxylic acid necessitates a rigorous and well-understood safety protocol. This guide provides an in-depth operational plan for the safe handling and disposal of this reagent, moving beyond a simple checklist to instill a deep, causal understanding of the required safety measures. Our aim is to empower researchers with the knowledge to create a self-validating system of safety in their laboratories.

The Chemical Hazard Profile: A Dual-Nature Reagent

Understanding the "why" behind safety protocols begins with a clear-eyed assessment of the chemical's intrinsic hazards. The risk profile of 4-(Diethoxyphosphoryl)benzoic acid is twofold, stemming from its distinct functional moieties.

• The Organophosphate Core: Organophosphorus compounds are a broad class of chemicals, some of which are known for their potential neurotoxicity via inhibition of acetylcholinesterase.[1][2] While the toxicity of this specific molecule is not extensively documented, prudence dictates that it be handled with precautions appropriate for the entire class to prevent potential systemic effects through dermal absorption, inhalation, or ingestion.[1][3]

• The Carboxylic Acid Functionality: The benzoic acid group confers acidic and corrosive properties.[4][5] Direct contact can lead to irritation or severe burns to the skin and serious damage to the eyes.[6] Inhalation of the dust can also cause respiratory irritation.[7][8]

Therefore, all handling procedures must be designed to mitigate both the systemic risks of an organophosphate and the contact hazards of a corrosive acid.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not arbitrary; it is a direct response to the identified hazards. The following equipment is mandatory for any procedure involving 4-(Diethoxyphosphoryl)benzoic acid.

Protection Area	Required PPE	Minimum Specification	Causality and Rationale
Eyes & Face	Chemical Safety Goggles & Face Shield	ANSI Z87.1 approved	The carboxylic acid nature of the compound presents a significant splash hazard that can cause severe eye damage.[6] Goggles provide a seal against splashes, while the face shield offers a secondary layer of protection for the entire face from accidental splashes during transfers or reactions.
Hands	Chemical-Resistant Nitrile Gloves	Minimum 4 mil thickness, double-gloved	Nitrile provides good resistance against many acids and organic compounds.[6][9] Double-gloving is a critical best practice; it provides a barrier against undetected pinholes or tears and allows for the safe removal of the outer, contaminated glove without compromising the inner layer.[3]
Body	Flame-Retardant Laboratory Coat	Fully buttoned	A lab coat protects the skin and personal clothing from incidental contact and minor spills.[4][10] A flame-retardant version is recommended as a general best practice in a synthetic lab where flammable solvents are frequently used alongside the reagent.
Respiratory	Chemical Fume Hood	Certified and validated	Due to the risk of inhaling fine dust particles (respiratory irritant) or potential vapors, all manipulations of 4-(Diethoxyphosphoryl)benzoic acid must be performed inside a functioning chemical fume hood.[7][10] This is the primary engineering control to prevent respiratory exposure.

Logical Workflow: PPE Selection Protocol

The decision-making process for PPE selection should be systematic and ingrained in laboratory practice.

Caption: A systematic workflow from chemical identification to the selection of appropriate safety controls.

Operational Protocol: Step-by-Step Handling Guide

Adherence to a strict, sequential protocol minimizes exposure and ensures procedural consistency.

Step 1: Pre-Handling Verification

• Locate and Review SDS: Before bringing the chemical into the lab, read the supplier-specific Safety Data Sheet (SDS).

• Verify Fume Hood: Confirm that the chemical fume hood has a current certification sticker and that the airflow monitor indicates normal operation.

• Assemble PPE: Gather all required PPE. Inspect gloves for any signs of degradation or tears before donning them.

• Prepare Workspace: Ensure the work area within the fume hood is clean and uncluttered. Have spill control materials (such as a neutralizing agent for acids) and waste containers readily accessible.

Step 2: Chemical Handling

• Weighing: Tare a container on a balance inside the fume hood. Dispense the solid chemical slowly and carefully to minimize dust generation.[8]

• Transfers and Dissolution: When making solutions, add the solid reagent to the solvent; never the other way around. This prevents splashing of the concentrated reagent. Perform all transfers within the fume hood.

• Reaction Setup: Keep all reaction vessels containing the reagent within the fume hood for the duration of the experiment.

Step 3: Post-Handling Decontamination

• Decontaminate Surfaces: Wipe down the work surface inside the fume hood with an appropriate cleaning solvent.

• Remove PPE: Remove PPE in the correct order to prevent cross-contamination. The outer pair of gloves should be removed first and disposed of as hazardous waste. Remove the face shield and goggles, followed by the lab coat. Finally, remove the inner pair of gloves.

• Personal Hygiene: Immediately wash hands thoroughly with soap and water after the procedure is complete.[8]

Disposal Plan: Waste Management Protocol

Proper segregation and disposal of chemical waste is a critical component of laboratory safety and environmental stewardship.[10][11]

• Waste Segregation is Paramount: Never mix organophosphorus waste with other chemical waste streams unless compatibility is confirmed.[10]

  • Solid Waste: All contaminated disposables (e.g., gloves, weighing papers, paper towels) and residual solid 4-(Diethoxyphosphoryl)benzoic acid must be placed in a dedicated, clearly labeled "Hazardous Solid Waste" container.[11]

  • Liquid Waste: All solutions containing the reagent, including reaction mixtures and solvent rinses, must be collected in a separate, compatible "Hazardous Liquid Waste" container.[12] Acidic waste should be segregated from other waste streams.

• Containerization and Labeling:

  • Use only robust, leak-proof containers designated for chemical waste.[10][11]

  • The container must be clearly labeled with "Hazardous Waste," the full chemical name "4-(Diethoxyphosphoryl)benzoic acid," and all associated hazard classifications (e.g., Corrosive, Toxic).[11]

• Final Disposal:

  • Store sealed waste containers in a designated satellite accumulation area within the lab.

  • Arrange for pickup and final disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[10]

Logical Flow: Chemical Waste Disposal

This diagram outlines the required decision-making and segregation process for waste.

Caption: The mandatory pathway for segregating and disposing of chemical waste.

By integrating these safety protocols into every aspect of your workflow, you create a robust system that protects you, your colleagues, and the integrity of your research.

References

• Benchchem. Navigating the Disposal of Organophosphorus Compounds: A Guide for Laboratory Professionals.
• Restek. Organophosphorus Pesticide Standard (1X1 mL) - Safety Data Sheet.
• Medscape. Organophosphate Toxicity Treatment & Management. (2023-03-13).
• Benchchem. Personal protective equipment for handling Capraminopropionic acid.
• Sigma-Aldrich. SAFETY DATA SHEET - Benzoic acid. (2024-09-06).
• National Center for Biotechnology Information. Organophosphate Toxicity. (2023-11-12).
• LeelineWork. What PPE Should You Wear When Handling Acid 2026?. (2025-01-07).
• Sydney Children's Hospitals Network. Organophosphate/Carbamate Exposure - Management. (2024-08-02).
• Thermo Fisher Scientific. SAFETY DATA SHEET - 2,4-Dihydroxybenzoic acid. (2025-09-05).
• Cleveland Clinic. Organophosphate Poisoning. (2024-07-17).
• University of California, Santa Barbara. Standard Operating Procedures for Use of Caustics and Acids Other than Hydrofluoric.
• Quicktest. Safety equipment, PPE, for handling acids. (2022-08-26).
• Cymit Química S.L. 4-(Diphenylphosphino)benzoic acid Safety Data Sheet. (2023-07-07).
• University of Toronto. STANDARD OPERATING PROCEDURE HAZARDOUS WASTE STORAGE AND DISPOSAL.
• The University of Texas at Austin. Chemical Waste | Environmental Health & Safety (EHS).
• Santa Cruz Biotechnology. Benzoic acid Safety Data Sheet.

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